2-Ethylhexyl acetate-d17

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Ethylhexyl acetate-d17, a deuterated isotopologue of 2-Ethylhexyl acetate. This document is intended to be a valuable resource for researchers and scientists utilizing this compound in their work, particularly in fields such as environmental analysis, fragrance stability studies, and as an internal standard for analytical chemistry.

Core Chemical and Physical Properties

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate.[1][2][3] Stable heavy isotopes are often incorporated into molecules to be used as tracers in drug development, allowing for quantification and the study of pharmacokinetic and metabolic profiles.[1][2][4]

Physical Properties

The physical characteristics of 2-Ethylhexyl acetate-d17 are summarized in the table below. For comparative purposes, data for the non-deuterated analogue, 2-Ethylhexyl acetate, is also included where available.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
CAS Number	1219802-70-6[4]	103-09-3[5][6]
Molecular Formula	C10D17H3O2	C10H20O2[4][5]
Molecular Weight	189.36 g/mol (calculated)	172.26 g/mol [4][5]
Appearance	Colorless Liquid[]	Clear, colorless liquid[5][8]
Density	0.9 ± 0.1 g/cm³[4]	0.873 g/cm³ @ 20 °C[8][9]
Boiling Point	195.7 ± 8.0 °C at 760 mmHg[4]	196.00 to 199.00 °C[10]
Melting Point	Not available	-92.00 °C[10]
Flash Point	71.4 ± 8.3 °C[4]	71 °C (160 °F)[8]
Refractive Index	1.421[4]	1.41700 to 1.42300 @ 20.00 °C[10]
Vapor Pressure	0.4 ± 0.4 mmHg at 25°C[4]	0.399 mmHg @ 20 °C[8]
Solubility in Water	Not available	Slightly soluble[8]
LogP	3.71[4]	Not available

Spectroscopic Data

Spectroscopy	Data for 2-Ethylhexyl acetate
¹H NMR	Spectra are available from various sources.[5][11]
FTIR	Spectra are available.[11]
Raman	A spectrum is available.[11]
Mass Spectrometry (GC-MS)	17 mass spectra are available.[11]

Experimental Protocols

Synthesis of 2-Ethylhexyl acetate

A common method for the synthesis of 2-Ethylhexyl acetate is through the transesterification of a simple acetate ester (like methyl acetate) with 2-ethylhexanol.[12][13] A similar approach would be used for the deuterated analogue, using deuterated 2-ethylhexanol.

A study on the synthesis of 2-Ethylhexyl acetate via transesterification of methyl acetate with 2-ethylhexanol identified optimal reaction conditions using a strongly acidic cation-exchange resin (NKC-9) as a catalyst.[12][13] The highest conversion of 2-ethylhexanol was achieved with a catalyst loading of 20 wt.%, a molar ratio of methyl acetate to 2-ethylhexanol of 4:1, a reaction time of 3 hours, and a reaction temperature of 80 °C.[12][13]

Another method involves the esterification of acrylic acid with 2-ethylhexanol in the presence of a sulfuric acid catalyst.[14]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 5. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Acetic acid, 2-ethylhexyl ester [webbook.nist.gov]
• 8. univarsolutions.com [univarsolutions.com]
• 9. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 10. 2-ethyl hexyl acetate, 103-09-3 [thegoodscentscompany.com]
• 11. spectrabase.com [spectrabase.com]
• 12. researchgate.net [researchgate.net]
• 13. asianpubs.org [asianpubs.org]
• 14. US6603036B2 - Process for the manufacture of 2-ethylhexyl acrylate - Google Patents [patents.google.com]

In-Depth Technical Guide: 2-Ethylhexyl acetate-d17

CAS Number: 1219802-70-6

This technical guide provides a comprehensive overview of 2-Ethylhexyl acetate-d17, a deuterated isotopic analog of 2-Ethylhexyl acetate. This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds for quantitative analysis and tracer studies.

Introduction

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate. In this molecule, 17 hydrogen atoms have been replaced by their heavy isotope, deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] It is also valuable as a tracer in studies investigating the pharmacokinetics and metabolic pathways of 2-Ethylhexyl acetate.

The non-deuterated form, 2-Ethylhexyl acetate, is a high-boiling point solvent with a mild, pleasant odor, commonly used in the fragrance industry, as well as in lacquers, enamels, and as a coalescing agent in paints. Due to its widespread use, monitoring its presence and concentration in various matrices is crucial, making the deuterated analog an essential tool for accurate quantification.

Physicochemical Properties

The key physicochemical properties of 2-Ethylhexyl acetate-d17 are summarized in the table below. These properties are compared with its non-deuterated counterpart.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
CAS Number	1219802-70-6	103-09-3
Molecular Formula	C₁₀H₃D₁₇O₂	C₁₀H₂₀O₂
Molecular Weight	189.37 g/mol	172.26 g/mol
Appearance	Colorless liquid	Colorless liquid
Boiling Point	~199 °C (estimated)	199 °C
Flash Point	~71 °C (estimated)	71 °C
Density	~0.9 g/mL (estimated)	0.87 g/mL

Note: Some physical properties of the deuterated compound are estimated based on the properties of the non-deuterated analog, as specific experimental data for the deuterated version is not widely available.

Synthesis

A plausible synthetic route for 2-Ethylhexyl acetate-d17 would involve the reaction of deuterated 2-ethylhexanol (2-ethylhexanol-d17) with acetic anhydride or acetyl chloride. The deuterated alcohol would be the key starting material.

Hypothetical Synthesis Workflow:

References

• 1. 2-Ethylhexyl acetate synthesis - chemicalbook [chemicalbook.com]

Unveiling 2-Ethylhexyl Acetate-d17: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate, tailored for researchers, scientists, and professionals in drug development. This document outlines its molecular characteristics, synthesis, and applications, with a focus on its role as an internal standard in advanced analytical methodologies.

Core Molecular Attributes

2-Ethylhexyl acetate-d17 is a stable isotope-labeled version of 2-Ethylhexyl acetate where 17 hydrogen atoms have been replaced by deuterium. This isotopic substitution is pivotal for its application in quantitative analysis, particularly in mass spectrometry-based assays.

Comparative Physicochemical Data

The following table summarizes the key quantitative data for both 2-Ethylhexyl acetate-d17 and its non-deuterated counterpart, 2-Ethylhexyl acetate. The properties of the non-deuterated form are often used as a close approximation for the deuterated compound, especially for non-mass-related physical characteristics.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate
Molecular Formula	C₁₀H₃D₁₇O₂[1][2]	C₁₀H₂₀O₂[3]
Molecular Weight	189.37 g/mol [1]	172.26 g/mol [3][4][5][6]
Boiling Point	Not explicitly available; expected to be similar to the non-deuterated form	199 °C[5][6]
Melting Point	Not explicitly available; expected to be similar to the non-deuterated form	-92 °C[6]
Density	Not explicitly available; expected to be similar to the non-deuterated form	0.87 g/mL at 25 °C[6]
Refractive Index	Not explicitly available; expected to be similar to the non-deuterated form	n20/D 1.418[6]

Synthesis of 2-Ethylhexyl Acetate-d17

The synthesis of 2-Ethylhexyl acetate-d17 can be achieved through the transesterification of a deuterated precursor. A common method involves the reaction of 2-Ethylhexanol-d17 with methyl acetate in the presence of a suitable catalyst.

Detailed Experimental Protocol: Transesterification

This protocol is adapted from the synthesis of non-deuterated 2-Ethylhexyl acetate and is applicable for its deuterated analog by substituting with the corresponding deuterated reactant.

Materials:

• 2-Ethylhexanol-d17

• Methyl acetate

• Strongly acidic cation-exchange resin (e.g., NKC-9)[7][8]

• 4-neck round bottom flask (250 mL)

• Stirrer

• Thermometer

• Condenser

• Pressure-equalizing dropping funnel

• Constant temperature water bath

Procedure:

• Reactor Setup: Assemble the 4-neck round bottom flask with a stirrer, thermometer, condenser, and a pressure-equalizing dropping funnel. Place the flask in a constant temperature water bath.

• Charging Reactants: Charge the measured quantities of 2-Ethylhexanol-d17 and the acidic cation-exchange resin catalyst into the flask.

• Initiating the Reaction: Heat the mixture to the desired reaction temperature (e.g., 80 °C) while stirring.

• Addition of Methyl Acetate: Once the temperature is stable, add methyl acetate dropwise from the dropping funnel over a period of 2 hours.

• Reaction Completion: After the addition is complete, maintain the reaction mixture at the set temperature for a specified duration (e.g., 3 hours) to ensure maximum conversion.

• Catalyst Separation: After the reaction, cool the mixture and separate the catalyst from the liquid product by vacuum filtration.

• Product Purification: The crude product can be purified by reduced pressure distillation to obtain pure 2-Ethylhexyl acetate-d17.

Application in Drug Development and Research

Deuterated compounds like 2-Ethylhexyl acetate-d17 are invaluable tools in drug discovery and development. Their primary application lies in serving as internal standards for quantitative analysis using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

The use of a deuterated internal standard is crucial for correcting for matrix effects and variations in sample preparation and instrument response, thereby enhancing the accuracy and precision of pharmacokinetic and metabolic studies. By introducing a known quantity of 2-Ethylhexyl acetate-d17 into a biological sample, researchers can accurately quantify the concentration of the non-deuterated analyte.

Experimental Workflow: Quantitative Analysis using LC-MS/MS

The following diagram illustrates a typical workflow for the quantitative analysis of an analyte in a biological matrix using 2-Ethylhexyl acetate-d17 as an internal standard.

Figure 1: Workflow for quantitative analysis using a deuterated internal standard.

This workflow highlights the critical step of spiking the biological sample with the deuterated internal standard early in the sample preparation process to account for any analyte loss during subsequent extraction and concentration steps. The distinct mass of 2-Ethylhexyl acetate-d17 allows for its separate detection from the target analyte by the mass spectrometer, enabling accurate quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-ethyl hexyl acetate, 103-09-3 [thegoodscentscompany.com]
• 5. univarsolutions.com [univarsolutions.com]
• 6. 2-Ethylhexyl acetate | 103-09-3 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Synthesis and Purification of 2-Ethylhexyl Acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 2-Ethylhexyl acetate-d17, a deuterated isotopologue of 2-ethylhexyl acetate. This stable isotope-labeled compound serves as a valuable internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). Its application is particularly relevant in drug development and metabolism studies where precise quantification is critical.

Synthesis of 2-Ethylhexyl Acetate-d17

The synthesis of 2-Ethylhexyl acetate-d17 is a two-step process commencing with the preparation of the deuterated alcohol precursor, 2-ethylhexanol-d17, followed by its esterification.

Synthesis of 2-Ethylhexanol-d17 (Precursor)

While detailed synthetic procedures for 2-ethylhexanol-d17 are not extensively published in readily available literature, a plausible and effective method involves the reduction of a suitable carboxylic acid or ester with a powerful deuterating agent. A common and effective reagent for such transformations is lithium aluminum deuteride (LiAlD₄). The synthesis would proceed from a commercially available, non-deuterated starting material like 2-ethylhexanoic acid or one of its esters.

Reaction Scheme:

Esterification of 2-Ethylhexanol-d17

Two primary and effective methods for the esterification of 2-ethylhexanol-d17 are the Fischer esterification and transesterification.

This classic method involves the reaction of the deuterated alcohol with acetic acid in the presence of a strong acid catalyst, typically sulfuric acid. The reaction is reversible, and to drive it towards the product, an excess of one reactant (usually the less expensive one, in this case, acetic acid) is used, and the water formed is continuously removed.[1][2][3][4]

Reaction Scheme:

Transesterification offers an alternative route where the deuterated alcohol reacts with an acetate ester, such as methyl acetate or ethyl acetate, in the presence of a catalyst.[5][6] A study on the non-deuterated analogue found that using a strongly acidic cation-exchange resin like NKC-9 as a catalyst can lead to high product yields.[7][8] This method can be advantageous as it may proceed under milder conditions.

Reaction Scheme:

Experimental Protocols

Synthesis of 2-Ethylhexyl Acetate-d17 via Fischer Esterification

Materials:

• 2-Ethylhexanol-d17 (assuming commercial availability or prior synthesis)

• Glacial Acetic Acid

• Concentrated Sulfuric Acid

• Anhydrous Sodium Bicarbonate

• Anhydrous Magnesium Sulfate

• Deionized Water

• Diethyl Ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Distillation apparatus

• Standard laboratory glassware

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-ethylhexanol-d17 (1 equivalent).

• Add a four-fold molar excess of glacial acetic acid.[1]

• Slowly and carefully add concentrated sulfuric acid (approximately 5 drops) as a catalyst.[1]

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 45-60 minutes.[1]

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the lower aqueous layer.

• Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the excess acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Wash the organic layer again with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• The crude 2-ethylhexyl acetate-d17 can be purified by distillation.

Purification by Distillation

• Set up a fractional distillation apparatus.

• Heat the crude product gently. Collect the fraction boiling at approximately 199 °C, which corresponds to the boiling point of 2-ethylhexyl acetate.[2]

Data Presentation

Parameter	2-Ethylhexanol-d17	2-Ethylhexyl Acetate-d17	Reference
Molecular Formula	C₈H₃D₁₇O	C₁₀H₃D₁₇O₂
Molecular Weight	147.33 g/mol	189.38 g/mol	[9]
Boiling Point	~184-185 °C (non-deuterated)	~199 °C (non-deuterated)	[2]
Density	~0.83 g/mL (non-deuterated)	~0.87 g/mL (non-deuterated)	[2]
Isotopic Purity	Typically >98%	>98%	[9][10]

Quality Control and Analysis

The purity and identity of the synthesized 2-ethylhexyl acetate-d17 should be confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for assessing the chemical purity of the final product and confirming its molecular weight.[11][12] The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated ester.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a powerful tool for determining the level of deuteration by quantifying the residual proton signals.[8] The absence or significant reduction of signals corresponding to the 2-ethylhexyl group protons will confirm successful deuteration. ¹³C NMR can be used to confirm the carbon skeleton of the molecule.

• Isotopic Purity Determination: High-resolution mass spectrometry (HRMS) and NMR are effective methods for determining the isotopic enrichment and distribution in the final product.[7][8][13][14]

Visualizations

Caption: Workflow for the synthesis of 2-Ethylhexyl Acetate-d17.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 9. 2-Ethylhexanol (D₁₇, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 10. 2-ETHYLHEXANOL | Eurisotop [eurisotop.com]
• 11. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Utility of Deuterated 2-Ethylhexyl Acetate in Scientific Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds, molecules in which one or more hydrogen atoms are replaced by their stable isotope deuterium, have become indispensable tools in modern scientific research.[1][2] This isotopic substitution, which doubles the mass of the hydrogen atom without altering the molecule's fundamental chemical structure, imparts significant changes to its physicochemical properties.[1][2] The most notable of these is the kinetic isotope effect (KIE), where the greater mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[1] Consequently, reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond, providing a powerful method for studying reaction mechanisms and metabolic pathways.[1][]

2-Ethylhexyl acetate (2-EHA) is an organic compound used as a solvent in various industrial applications, including paints, coatings, and fragrances.[4][5][6][7] It is also recognized as a metabolite.[4][5] The deuterated form, such as 2-ethylhexyl-d17 acetate, offers unique advantages for research, primarily serving as a tracer or an internal standard in quantitative analyses.[8][9] This guide explores the core research applications of deuterated 2-ethylhexyl acetate, providing detailed experimental methodologies and illustrative data.

Core Research Applications

The primary research applications of deuterated 2-ethylhexyl acetate stem from its utility as a stable isotope-labeled analog of the parent compound. These applications fall into three main categories: metabolic and pharmacokinetic studies, mechanistic enzymology, and quantitative analysis.

Metabolic Fate and Pharmacokinetic (ADME) Studies

Deuterated 2-EHA can be used as a tracer to study its absorption, distribution, metabolism, and excretion (ADME) without the need for radiolabeling. By administering the deuterated compound, researchers can track its metabolic products through mass spectrometry, differentiating them from endogenous or non-labeled exogenous 2-EHA.

A key metabolic pathway for esters like 2-EHA is hydrolysis to the corresponding alcohol (2-ethylhexanol) and carboxylic acid (acetic acid), followed by further oxidation of the alcohol. Deuteration at specific sites on the 2-ethylhexyl chain can be used to investigate the rate and regioselectivity of these oxidative processes. For instance, a study on the related compound di-2-(ethylhexyl) adipate (DEHA) used a deuterated form to trace its metabolites in humans, identifying 2-ethylhexanoic acid and its further oxidation products in urine.[10]

Mechanistic Enzymology and the Kinetic Isotope Effect

The KIE is a powerful tool for elucidating enzymatic reaction mechanisms.[1] If a C-H bond is broken in the rate-determining step of an enzyme-catalyzed reaction, replacing that hydrogen with deuterium will slow the reaction down. By comparing the rate of metabolism of 2-EHA with its specifically deuterated isotopologues, researchers can identify the rate-limiting steps in its metabolic breakdown. This information is crucial for understanding the enzymes responsible for its clearance and for predicting potential drug-drug interactions.

Internal Standards in Quantitative Analysis

Deuterated compounds are considered the gold standard for use as internal standards in quantitative mass spectrometry-based assays (e.g., GC-MS or LC-MS).[1][8] An ideal internal standard should have nearly identical chemical and physical properties to the analyte of interest to account for variations during sample preparation, injection, and ionization.[1] Deuterated 2-ethylhexyl acetate serves this purpose perfectly for the quantification of 2-EHA in biological matrices (e.g., plasma, urine) or environmental samples. Its slightly higher mass allows it to be distinguished from the non-labeled analyte by the mass spectrometer, while its similar retention time and ionization efficiency ensure accurate correction for experimental variability.

Illustrative Data Presentation

The following tables present hypothetical quantitative data that could be obtained from research studies using deuterated 2-ethylhexyl acetate.

Table 1: Comparative Pharmacokinetic Parameters of 2-Ethylhexyl Acetate and Deuterated 2-Ethylhexyl Acetate (2-EHA-d17) in Rats

Parameter	2-Ethylhexyl Acetate	2-Ethylhexyl-d17 Acetate
Dose (mg/kg)	50	50
Route of Administration	Oral Gavage	Oral Gavage
Tmax (h)	1.5 ± 0.3	1.8 ± 0.4
Cmax (ng/mL)	450 ± 65	520 ± 72
AUC (ng·h/mL)	2100 ± 250	3500 ± 310
Clearance (mL/h/kg)	23.8 ± 2.9	14.3 ± 1.8
Half-life (h)	3.2 ± 0.5	5.5 ± 0.7

This hypothetical data illustrates the potential for deuteration to slow down the metabolic clearance of 2-EHA, resulting in a longer half-life and greater overall exposure (AUC).

Table 2: In Vitro Metabolism of 2-Ethylhexyl Acetate and Deuterated Analogs in Human Liver Microsomes

Compound	Rate of Metabolite Formation (pmol/min/mg protein)
2-Ethylhexyl Acetate	185 ± 22
2-Ethylhexyl-d17 Acetate	98 ± 15
Kinetic Isotope Effect (kH/kD)	1.89

This table demonstrates a primary kinetic isotope effect, suggesting that C-H bond cleavage is a rate-limiting step in the microsomal metabolism of 2-EHA.

Detailed Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

Objective: To compare the pharmacokinetic profiles of 2-ethylhexyl acetate and 2-ethylhexyl-d17 acetate following oral administration to Sprague-Dawley rats.

Methodology:

• Animal Dosing: Male Sprague-Dawley rats (n=5 per group) are fasted overnight. One group receives 2-ethylhexyl acetate (50 mg/kg) and the other receives 2-ethylhexyl-d17 acetate (50 mg/kg), both formulated in corn oil and administered via oral gavage.

• Blood Sampling: Blood samples (approx. 200 µL) are collected from the tail vein into EDTA-coated tubes at pre-dose and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Blood samples are centrifuged at 2000 x g for 10 minutes at 4°C to separate the plasma. The plasma is stored at -80°C until analysis.

• Sample Analysis (LC-MS/MS):

  • Sample Preparation: To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard (e.g., if analyzing the d17 compound, the non-labeled compound could be used as the internal standard, and vice-versa). Vortex for 1 minute and centrifuge at 10,000 x g for 5 minutes.

  • LC Separation: Inject the supernatant onto a C18 reverse-phase column. Use a gradient elution with mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • MS/MS Detection: Analyze the eluent using a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM). Monitor specific parent-to-daughter ion transitions for each analyte and the internal standard.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life, clearance) using non-compartmental analysis software.

Protocol 2: Quantitative Analysis of 2-EHA in Water Samples using GC-MS with a Deuterated Internal Standard

Objective: To accurately quantify the concentration of 2-ethylhexyl acetate in environmental water samples.

Methodology:

• Sample Preparation:

  • To a 10 mL water sample, add a known amount (e.g., 100 ng) of 2-ethylhexyl-d17 acetate as the internal standard.

  • Perform a liquid-liquid extraction by adding 5 mL of hexane, vortexing for 2 minutes, and allowing the layers to separate.

  • Carefully transfer the upper hexane layer to a clean vial.

  • Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Injection: Inject 1 µL of the concentrated extract into a gas chromatograph equipped with a suitable capillary column (e.g., DB-5ms).

  • GC Conditions: Use a temperature program that provides good separation of 2-EHA from other potential contaminants. (e.g., initial temp 50°C, ramp to 250°C).

  • MS Detection: Operate the mass spectrometer in electron ionization (EI) mode. Use selected ion monitoring (SIM) to detect characteristic ions for both 2-EHA (analyte) and 2-EHA-d17 (internal standard).

• Quantification:

  • Generate a calibration curve by preparing standards containing known concentrations of 2-EHA and a fixed concentration of the 2-EHA-d17 internal standard.

  • Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Determine the concentration of 2-EHA in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Potential metabolic pathway of deuterated 2-ethylhexyl acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 4. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Ethylhexyl Acetate – keytonenergy [keytonenergy.com]
• 6. 2-ethylhexyl acetate - SEQENS [seqens.com]
• 7. 2-Ethylhexyl Acetate | Eastman [eastman.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 10. Metabolism and pharmacokinetics of deuterium-labelled di-2-(ethylhexyl) adipate (DEHA) in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Ethylhexyl Acetate-d17: A Technical Guide to its Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the applications of 2-Ethylhexyl acetate-d17, a deuterated stable isotope of 2-Ethylhexyl acetate. Its primary utility lies in its role as a highly effective internal standard for quantitative analytical methodologies, particularly in the fields of environmental monitoring, fragrance analysis, and drug development.

Core Applications

2-Ethylhexyl acetate-d17 serves as an invaluable tool in analytical chemistry due to its chemical similarity to the non-deuterated analyte, 2-Ethylhexyl acetate. Its increased mass, however, allows for clear differentiation in mass spectrometry-based analyses. The main applications include:

• Internal Standard for Quantitative Analysis: The most prominent use of 2-Ethylhexyl acetate-d17 is as an internal standard in techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]. By adding a known amount of the deuterated standard to a sample, variations in sample preparation and instrument response can be accurately corrected for, leading to more precise and reliable quantification of the target analyte, 2-Ethylhexyl acetate.

• Tracer in Pharmacokinetic and Metabolic Studies: In drug development, stable isotope-labeled compounds like 2-Ethylhexyl acetate-d17 can be used as tracers to study the absorption, distribution, metabolism, and excretion (ADME) of a drug or a related compound[1][2].

• Environmental Volatile Organic Compound (VOC) Tracking: Due to its relevance in various industrial applications, 2-Ethylhexyl acetate can be an environmental contaminant. The deuterated form can be used as a surrogate standard in environmental monitoring to assess the efficiency of analytical methods for VOCs.

• Fragrance Stability Studies: 2-Ethylhexyl acetate is used in fragrance formulations. Its deuterated analogue can be employed to study the stability and degradation of the fragrance component in various cosmetic and consumer products.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The use of 2-Ethylhexyl acetate-d17 as an internal standard is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). This is a highly accurate method for the quantification of chemical substances.

Figure 1: Isotope Dilution Mass Spectrometry Workflow.

Representative Experimental Protocol: Quantification of 2-Ethylhexyl Acetate in a Cosmetic Product using GC-MS

This section outlines a representative protocol for the quantification of 2-Ethylhexyl acetate in a cosmetic lotion using 2-Ethylhexyl acetate-d17 as an internal standard. This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

1. Materials and Reagents

• 2-Ethylhexyl acetate (analytical standard, >99% purity)

• 2-Ethylhexyl acetate-d17 (internal standard, >98% isotopic purity)

• Hexane (GC grade)

• Anhydrous Sodium Sulfate

• Cosmetic lotion sample

2. Standard Preparation

• Stock Solutions (1000 µg/mL): Prepare separate stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the 2-Ethylhexyl acetate stock solution with hexane to achieve concentrations ranging from 0.1 to 10 µg/mL. Spike each calibration standard with the 2-Ethylhexyl acetate-d17 internal standard solution to a final concentration of 1 µg/mL.

• Internal Standard Spiking Solution (10 µg/mL): Prepare a spiking solution of 2-Ethylhexyl acetate-d17 in hexane.

3. Sample Preparation

• Weigh 1.0 g of the cosmetic lotion into a 15 mL glass centrifuge tube.

• Add 100 µL of the 10 µg/mL 2-Ethylhexyl acetate-d17 internal standard spiking solution.

• Add 5 mL of hexane.

• Vortex for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried extract to a GC vial for analysis.

4. GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Injector Temperature	250 °C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial: 50 °C, hold 2 min; Ramp: 10 °C/min to 280 °C, hold 5 min
Carrier Gas	Helium at 1.0 mL/min
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	2-Ethylhexyl acetate: m/z 87, 116, 43; 2-Ethylhexyl acetate-d17: m/z 96, 129, 46

5. Data Analysis

• Integrate the peak areas for the selected ions for both 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• Calculate the concentration of 2-Ethylhexyl acetate in the sample using the calibration curve.

Quantitative Data Summary

The following table summarizes representative quantitative data that could be expected from a validated method for the analysis of 2-Ethylhexyl acetate using 2-Ethylhexyl acetate-d17 as an internal standard.

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Recovery	90 - 110%
Precision (%RSD)	< 10%

Logical Workflow for Method Development

The development of a robust analytical method using 2-Ethylhexyl acetate-d17 involves a logical sequence of steps.

Figure 2: General workflow for analytical method development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Physical and chemical characteristics of 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical characteristics of 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate. This document is intended for use by professionals in research, science, and drug development who require detailed information for a range of applications, including its use as an internal standard in quantitative analysis.

Core Concepts and Applications

2-Ethylhexyl acetate-d17 is a stable isotope-labeled compound where 17 hydrogen atoms in the 2-ethylhexyl group have been replaced with deuterium. This isotopic substitution makes it an ideal internal standard for quantitative analysis using mass spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its near-identical chemical and physical properties to the non-deuterated analyte ensure similar behavior during sample preparation and analysis, leading to more accurate and precise quantification.

The primary application of 2-Ethylhexyl acetate-d17 is as an internal standard in analytical methodologies, particularly for the quantification of volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs).[]

Physical and Chemical Characteristics

The physical and chemical properties of 2-Ethylhexyl acetate-d17 are closely related to its non-deuterated counterpart. While experimentally determined data for the deuterated form is limited, the following tables summarize the available information.

Properties of 2-Ethylhexyl acetate-d17

Property	Value	Source
CAS Number	1219802-70-6	[2][4]
Molecular Formula	C10H3D17O2	[2]
Molecular Weight	189.37 g/mol	[2]

Physical and Chemical Properties of 2-Ethylhexyl acetate (Non-deuterated)

This data for the non-deuterated form serves as a reliable estimate for the physical and chemical behavior of 2-Ethylhexyl acetate-d17.

Property	Value	Source
Appearance	Colorless liquid	[5]
Odor	Odorless	[5]
Density	0.870 g/mL at 25 °C	[5]
Melting Point	-45 °C	[5]
Boiling Point	197 °C	[5]
Flash Point	71 °C	[5]
Solubility	Insoluble in water	[6]
Vapor Density	5.93	[5]
Autoignition Temperature	295 °C	[5]

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution of 2-Ethylhexyl acetate-d17 (IS): Accurately weigh a precise amount of neat 2-Ethylhexyl acetate-d17 and dissolve it in a high-purity solvent (e.g., methanol or ethyl acetate) to achieve a known concentration (e.g., 1000 µg/mL).

• Working Internal Standard Solution (IS): Dilute the primary stock solution to a working concentration (e.g., 10 µg/mL) with the same solvent.

• Analyte Stock Solution: Prepare a primary stock solution of the target analyte in a similar manner.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the analyte stock solution into a blank matrix (a sample matrix that does not contain the analyte of interest). Add a constant, known amount of the working internal standard solution to each calibration standard.

Sample Preparation

• Sample Collection: Collect a known volume or weight of the sample to be analyzed.

• Spiking: Add a precise volume of the working internal standard solution (2-Ethylhexyl acetate-d17) to the sample.

• Extraction (if necessary): Depending on the sample matrix, a liquid-liquid extraction or solid-phase extraction may be required to isolate the analyte and internal standard.

• Concentration: If necessary, the sample extract can be concentrated under a gentle stream of nitrogen to increase the analyte concentration.

• Final Volume: Adjust the final volume of the prepared sample with a suitable solvent before analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 40 °C held for 2 minutes, followed by a ramp of 10 °C/minute to 280 °C, and a final hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

  • Monitored Ions: Select characteristic, abundant, and interference-free ions for both the target analyte and 2-Ethylhexyl acetate-d17.

Data Analysis

• Peak Integration: Integrate the peak areas of the selected ions for both the analyte and the internal standard.

• Response Factor Calculation: For each calibration standard, calculate the response factor (RF) using the following formula: RF = (Analyte Peak Area / IS Peak Area) / (Analyte Concentration / IS Concentration)

• Calibration Curve: Plot the peak area ratio (Analyte Peak Area / IS Peak Area) against the analyte concentration for the calibration standards. Perform a linear regression to obtain the calibration curve.

• Quantification: Calculate the concentration of the analyte in the unknown samples using the peak area ratio from the sample and the calibration curve.

Visualizations

The following diagrams illustrate key workflows and relationships in the use of 2-Ethylhexyl acetate-d17 as an internal standard.

Experimental workflow for quantitative analysis.

Logical relationship in isotope dilution analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Safety Data for 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and technical data for 2-Ethylhexyl acetate-d17. Specific safety data for the deuterated form is limited; therefore, this guide heavily relies on the safety data sheet (SDS) for the non-deuterated analogue, 2-Ethylhexyl acetate (CAS No. 103-09-3), under the assumption that the toxicological and hazardous properties are comparable. Users should handle this substance with care and consult the original SDS for complete information.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 2-Ethylhexyl acetate and its deuterated form, 2-Ethylhexyl acetate-d17.

Property	2-Ethylhexyl acetate-d17	2-Ethylhexyl acetate	Source(s)
CAS Number	1219802-70-6	103-09-3	[1]
Molecular Formula	C10H3D17O2	C10H20O2	[2][1][3]
Molecular Weight	189.37 g/mol	172.27 g/mol	[3][4]
Appearance	-	Clear, colorless liquid	[1][5]
Odor	-	Fruity, pleasant, sweet	[5]
Boiling Point	195.7 ± 8.0 °C at 760 mmHg	199 °C	[5]
Melting/Freezing Point	-	-80 °C / -93 °C	[1][5]
Flash Point	71.4 ± 8.3 °C	71 °C (160 °F)	[2][5]
Density	0.9 ± 0.1 g/cm³	0.873 g/cm³ at 20 °C	[2][5]
Vapor Pressure	0.4 ± 0.4 mmHg at 25°C	0.399 mmHg at 20 °C	[2][5]
Vapor Density	-	5.9	[5]
Solubility in Water	-	Insoluble/Slightly soluble	[5]
Autoignition Temperature	-	> 268 °C	[5]
LogP	3.71	-	[2]

Toxicological Data

The following table summarizes the available toxicological data for 2-Ethylhexyl acetate. No specific toxicological studies for 2-Ethylhexyl acetate-d17 were found.

Test	Result	Species	Source(s)
Acute Oral Toxicity (LD50)	>5,000 mg/kg	Rat	[1]
Acute Oral Toxicity (LD50)	3,000 mg/kg	Rat	[4]
Skin Corrosion/Irritation	Causes skin irritation	-	[1][6]
Serious Eye Damage/Irritation	Based on available data, the classification criteria are not met.	-	[4][6]
Respiratory or Skin Sensitization	Based on available data, the classification criteria are not met.	-	[4][6]
Germ Cell Mutagenicity	Based on available data, the classification criteria are not met.	-	[4]
Carcinogenicity	Based on available data, the classification criteria are not met.	-	[4]
Reproductive Toxicity	Based on available data, the classification criteria are not met.	-	[4]
Specific Target Organ Toxicity (Single Exposure)	Based on available data, the classification criteria are not met. Vapor may cause dizziness.	-	[1]
Specific Target Organ Toxicity (Repeated Exposure)	Based on available data, the classification criteria are not met.	-	[1]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), 2-Ethylhexyl acetate is classified as follows:

Hazard Class	Hazard Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Hazardous to the Aquatic Environment, Acute Hazard	Category 2	H401: Toxic to aquatic life

Source:[1]

Experimental Protocols

Detailed experimental protocols for the toxicological or physical property testing of 2-Ethylhexyl acetate-d17 or its non-deuterated form are not provided in the reviewed safety data sheets. Toxicological data, such as LD50 values, are typically determined using standardized OECD (Organisation for Economic Co-operation and Development) test guidelines. For instance, the acute oral toxicity is often determined following OECD Guideline 401.

Safety and Handling

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

• Skin Protection: Wear protective gloves and clothing to prevent skin contact.

• Respiratory Protection: Under normal use conditions, respiratory protection is not required. In case of insufficient ventilation, wear suitable respiratory equipment.

Handling and Storage

• Keep away from heat, sparks, open flames, and hot surfaces.[1]

• Store in a well-ventilated place.[1]

• Keep container tightly closed.[1]

• Incompatible materials include strong oxidizing agents, strong bases, and strong acids.[1]

First Aid Measures

• If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a physician if you feel unwell.

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician if you feel unwell.

Logical Workflow for Hazard Response

The following diagram illustrates the logical workflow for responding to a potential exposure or spill of 2-Ethylhexyl acetate, based on the information provided in its safety data sheet.

Caption: Hazard Response Workflow for 2-Ethylhexyl acetate.

References

• 1. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 2. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. univarsolutions.com [univarsolutions.com]
• 6. moellerchemie.com [moellerchemie.com]

Commercial Suppliers of 2-Ethylhexyl acetate-d17: A Technical Guide

For researchers, scientists, and professionals in drug development, the procurement of high-purity deuterated compounds is a critical step in ensuring the accuracy and reliability of experimental results. 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate, serves as a valuable internal standard in various analytical applications, particularly in mass spectrometry-based quantification. This technical guide provides an in-depth overview of the commercial suppliers of 2-Ethylhexyl acetate-d17, presenting key technical data in a comparative format.

Supplier and Product Overview

A survey of the market reveals several reputable suppliers of 2-Ethylhexyl acetate-d17. The following table summarizes the available quantitative data for easy comparison.

Supplier	Product Name	Catalog Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity	Available Package Sizes
MedChemExpress	2-Ethylhexyl acetate-d17	HY-W015304S	1219802-70-6	C₁₀H₃D₁₇O₂	189.37	Not specified	1 mg, 5 mg, 10 mg
C/D/N Isotopes Inc.	(±)-2-Ethylhexyl-d17 Acetate	D-6583	1219802-70-6	C₁₀H₃D₁₇O₂	189.37	98 atom % D[1]	0.25 g, 0.5 g[1]
BOC Sciences	(+/-)-2-Ethylhexyl-[d17] Acetate	Not specified	1219802-70-6	C₁₀H₃D₁₇O₂	189.37	Not specified	Inquire for details
Toronto Research Chemicals (TRC)	(±)-2-Ethylhexyl-d17 Acetate	E518802	1219802-70-6	C₁₀H₃D₁₇O₂	189.37	Not specified	1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100 mg

Experimental Protocols

While specific, detailed experimental protocols for the use of 2-Ethylhexyl acetate-d17 are often application-dependent and developed in-house by research laboratories, a general methodology for its use as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis is provided below.

General Protocol for Use as an Internal Standard

Objective: To accurately quantify the concentration of non-deuterated 2-Ethylhexyl acetate or a similar analyte in a sample matrix.

Materials:

• 2-Ethylhexyl acetate-d17 (from a reputable supplier)

• Sample containing the analyte of interest

• Appropriate solvent (e.g., hexane, ethyl acetate)

• Volumetric flasks and pipettes

• GC-MS or LC-MS system

Methodology:

• Preparation of Internal Standard Stock Solution:

  • Accurately weigh a known amount of 2-Ethylhexyl acetate-d17.

  • Dissolve the weighed standard in a known volume of a suitable solvent to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking known concentrations of the non-deuterated analyte into blank matrix samples.

  • To each calibration standard, add a fixed and known amount of the 2-Ethylhexyl acetate-d17 internal standard stock solution.

• Sample Preparation:

  • To a known volume or weight of the experimental sample, add the same fixed and known amount of the 2-Ethylhexyl acetate-d17 internal standard stock solution as was added to the calibration standards.

  • Perform any necessary extraction, cleanup, or derivatization steps on the sample.

• Instrumental Analysis:

  • Analyze the prepared calibration standards and experimental samples using an appropriate GC-MS or LC-MS method.

  • The mass spectrometer should be set to monitor for specific ions of both the analyte and the deuterated internal standard.

• Data Analysis:

  • For each injection, determine the peak area of the analyte and the internal standard.

  • Calculate the response ratio (analyte peak area / internal standard peak area) for each calibration standard.

  • Construct a calibration curve by plotting the response ratio against the known concentration of the analyte in the calibration standards.

  • Calculate the response ratio for the experimental sample and use the calibration curve to determine the concentration of the analyte in the sample.

Procurement Workflow

The process of acquiring a specialized chemical like 2-Ethylhexyl acetate-d17 involves several key steps, from initial identification to final delivery. The following diagram illustrates a typical procurement workflow for a research laboratory.

Caption: A typical workflow for procuring a deuterated solvent.

References

• 1. cdnisotopes.com [cdnisotopes.com]

An In-Depth Technical Guide to the Isotopic Purity of 2-Ethylhexyl acetate-d17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of 2-Ethylhexyl acetate-d17, a deuterated analog of 2-Ethylhexyl acetate. This document outlines the typical specifications for isotopic purity, detailed experimental protocols for its determination, and a logical workflow for the assessment process. The information herein is intended to support researchers and professionals in drug development and other scientific fields where isotopically labeled compounds are utilized.

Data Presentation: Isotopic Purity Specifications

The isotopic purity of a deuterated compound is a critical parameter that defines the percentage of molecules in which the hydrogen atoms at specific positions have been replaced by deuterium. For a highly deuterated compound like 2-Ethylhexyl acetate-d17, where 17 hydrogen atoms are substituted, the isotopic enrichment is a key quality attribute. While the exact isotopic distribution can vary between synthetic batches, the following table summarizes typical specifications for high-quality 2-Ethylhexyl acetate-d17. It is common for suppliers to provide a minimum isotopic enrichment of 98%.[1][2]

Parameter	Specification	Method of Analysis
Isotopic Enrichment (D)	≥ 98%	NMR Spectroscopy, GC-MS
Deuterated Species (d17) Abundance	Typically > 98.5% (calculated from enrichment)	Mass Spectrometry
Chemical Purity	≥ 98%	GC, HPLC
Residual Solvents	Per USP <467>	Headspace GC

Note: The species abundance of the fully deuterated (d17) molecule is statistically related to the isotopic enrichment at each of the 17 positions.

Experimental Protocols: Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like 2-Ethylhexyl acetate-d17 primarily relies on two powerful analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a definitive method for determining the level of deuteration and the positions of any residual protons. Both ¹H (proton) and ²H (deuterium) NMR can be employed.

¹H NMR Protocol for Residual Proton Analysis:

• Objective: To quantify the amount of residual, non-deuterated 2-Ethylhexyl acetate.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2-Ethylhexyl acetate-d17.

  • Dissolve the sample in a high-purity, deuterated NMR solvent that does not have signals overlapping with the analyte, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d6 (DMSO-d6).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full signal recovery between scans.

  • A pulse angle of 90 degrees is typically used.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio for the small residual proton signals.

• Data Analysis:

  • Integrate the signals corresponding to the residual protons in 2-Ethylhexyl acetate.

  • Compare the integral of the residual proton signals to the integral of a certified internal standard of known concentration to calculate the amount of non-deuterated species. The isotopic purity is then calculated as 100% minus the percentage of the non-deuterated species.

²H NMR Protocol for Deuterium Signal Confirmation:

• Objective: To confirm the presence and chemical environment of the deuterium atoms.

• Instrumentation: An NMR spectrometer equipped with a broadband probe capable of observing the deuterium frequency.

• Sample Preparation:

  • Prepare a concentrated solution of 2-Ethylhexyl acetate-d17 in a non-deuterated solvent (e.g., CHCl₃) to avoid a large solvent deuterium signal.[3]

• Data Acquisition:

  • Acquire a ²H NMR spectrum. The chemical shifts in ²H NMR are equivalent to those in ¹H NMR.[3]

• Data Analysis:

  • The presence of signals in the ²H spectrum at the expected chemical shifts for the 2-ethylhexyl and acetate moieties confirms successful deuteration. The relative integrals of the different deuterium signals can provide information about the distribution of deuterium within the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique used to separate the deuterated compound from its non-deuterated counterpart and to determine the distribution of isotopologues (molecules that differ only in their isotopic composition).

GC-MS Protocol for Isotopologue Distribution Analysis:

• Objective: To determine the relative abundance of d17, d16, d15, etc., isotopologues.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (preferably a high-resolution mass spectrometer for accurate mass determination).

• Sample Preparation:

  • Prepare a dilute solution of 2-Ethylhexyl acetate-d17 in a volatile organic solvent such as hexane or ethyl acetate.

• GC Method:

  • Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is often suitable for the separation of esters.

  • Injection: Use a split/splitless injector, typically in split mode to avoid overloading the column.

  • Oven Program: A temperature gradient program is used to ensure good separation and peak shape. For example, start at 50°C, hold for 1 minute, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Method:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Acquisition Mode: Acquire data in full scan mode to observe the molecular ions and fragmentation patterns of the different isotopologues.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to 2-Ethylhexyl acetate.

  • Analyze the molecular ion cluster to determine the relative abundances of the different isotopologues (e.g., the ion corresponding to the d17 species, the d16 species, etc.).

  • Correct for the natural abundance of ¹³C to accurately determine the isotopic distribution.[4]

Mandatory Visualizations

Workflow for Isotopic Purity Assessment

The following diagram illustrates the logical workflow for a comprehensive assessment of the isotopic purity of a deuterated compound like 2-Ethylhexyl acetate-d17.

Caption: Workflow for Isotopic Purity Determination.

This guide provides a foundational understanding of the isotopic purity of 2-Ethylhexyl acetate-d17 and the methodologies for its verification. For specific applications, method validation and adherence to regulatory guidelines are essential.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. almacgroup.com [almacgroup.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2-Ethylhexyl acetate-d17 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] For accurate and precise quantification, especially in complex matrices encountered in environmental analysis, food safety, and pharmaceutical development, the use of an internal standard is crucial.[2][3] An ideal internal standard co-elutes or elutes close to the analyte of interest and behaves similarly during sample preparation and analysis, thus compensating for variations in injection volume, sample matrix effects, and instrument response.[2][3]

Deuterated compounds, such as 2-Ethylhexyl acetate-d17, are considered the gold standard for use as internal standards in GC-MS analysis.[2] Due to their chemical and physical similarity to the unlabeled analyte, they exhibit nearly identical chromatographic behavior and ionization efficiency. The mass difference allows for their distinct detection by the mass spectrometer, enabling precise quantification through the internal standard method. 2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate and can be used as an internal standard for quantitative analysis.[4]

Principle of the Internal Standard Method

The internal standard method involves adding a known concentration of a specific compound (the internal standard) to all calibration standards and unknown samples.[2][3] The quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then plotted against the concentration of the analyte to create a calibration curve. By using this ratio, any variations that occur during sample preparation or injection will affect both the analyte and the internal standard equally, thus canceling out the error and leading to more accurate and precise results.[2]

Key Advantages of Using a Deuterated Internal Standard:

• Similar Chemical and Physical Properties: Ensures co-extraction and similar chromatographic behavior with the analyte.

• Minimal Isotopic Effects: The deuterium labeling has a negligible effect on the retention time.

• Distinct Mass Spectra: The mass difference allows for easy differentiation from the unlabeled analyte by the mass spectrometer.

• Compensation for Matrix Effects: Helps to mitigate the enhancement or suppression of the analyte signal caused by other components in the sample matrix.

Experimental Protocol: Quantification of 2-Ethylhexyl Acetate in a Sample Matrix

This protocol provides a general procedure for the quantification of 2-Ethylhexyl acetate in a liquid sample using 2-Ethylhexyl acetate-d17 as an internal standard.

Materials and Reagents

• Analytes: 2-Ethylhexyl acetate (purity ≥ 99%)

• Internal Standard: 2-Ethylhexyl acetate-d17 (isotopic purity ≥ 98%)

• Solvent: Hexane or Ethyl Acetate (GC grade)

• Sample Matrix: As required for the specific application (e.g., water, soil extract, plasma)

• Glassware: Volumetric flasks, pipettes, GC vials with septa

Preparation of Standard Solutions

• Primary Stock Solution of 2-Ethylhexyl acetate (1000 µg/mL): Accurately weigh 10 mg of 2-Ethylhexyl acetate and dissolve it in 10 mL of hexane in a volumetric flask.

• Primary Stock Solution of 2-Ethylhexyl acetate-d17 (1000 µg/mL): Accurately weigh 10 mg of 2-Ethylhexyl acetate-d17 and dissolve it in 10 mL of hexane in a volumetric flask.

• Internal Standard Working Solution (50 µg/mL): Dilute the primary stock solution of 2-Ethylhexyl acetate-d17 with hexane to obtain a final concentration of 50 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the 2-Ethylhexyl acetate primary stock solution into volumetric flasks and adding a constant amount of the internal standard working solution. Dilute to the final volume with hexane. A typical concentration range could be 1, 5, 10, 25, 50, and 100 µg/mL for 2-Ethylhexyl acetate, with each standard containing 10 µg/mL of 2-Ethylhexyl acetate-d17.

Sample Preparation

• Spiking the Internal Standard: To 1 mL of the unknown sample, add a known amount of the internal standard working solution to achieve a final concentration of 10 µg/mL.

• Extraction (if necessary): Depending on the sample matrix, a liquid-liquid extraction or solid-phase extraction may be required to isolate the analyte and internal standard. For example, for an aqueous sample, a liquid-liquid extraction with hexane could be performed.

• Final Volume: Adjust the final volume of the extracted sample to be consistent with the calibration standards.

• Transfer: Transfer an aliquot of the final prepared sample into a GC vial for analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters and may need to be optimized for a specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL (splitless mode)
Oven Temperature Program	Initial temperature 60 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	2-Ethylhexyl acetate: m/z 112, 84, 562-Ethylhexyl acetate-d17: m/z 129, 91, 63

Data Analysis

• Peak Integration: Integrate the peak areas of the target analyte (2-Ethylhexyl acetate) and the internal standard (2-Ethylhexyl acetate-d17) in the chromatograms of the calibration standards and the samples.

• Calibration Curve: Calculate the response ratio (Area of Analyte / Area of Internal Standard) for each calibration standard. Plot the response ratio against the concentration of the analyte to generate a calibration curve. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Quantification: Calculate the response ratio for the unknown samples. Use the calibration curve equation to determine the concentration of 2-Ethylhexyl acetate in the samples.

Quantitative Data Summary

The following tables represent example data for a typical quantitative analysis using 2-Ethylhexyl acetate-d17 as an internal standard.

Table 1: Example Calibration Curve Data

Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Response Ratio
1	10	50,000	505,000	0.099
5	10	252,000	508,000	0.496
10	10	510,000	512,000	0.996
25	10	1,260,000	509,000	2.475
50	10	2,550,000	515,000	4.951
100	10	5,120,000	510,000	10.039

Table 2: Example Sample Quantification

Sample ID	Analyte Peak Area	IS Peak Area	Response Ratio	Calculated Conc. (µg/mL)
Sample 1	850,000	511,000	1.663	16.5
Sample 2	1,890,000	507,000	3.728	37.1

Note: The calculated concentration is determined using the linear regression equation from the calibration curve.

Workflow Diagram

Caption: Workflow for quantitative GC-MS analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. 2. Analysis Results : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: High-Throughput Analysis of Phthalates in Aqueous Samples by LC-MS/MS Using a Deuterated Internal Standard

Abstract

This application note presents a sensitive and robust method for the quantitative analysis of common phthalates in aqueous samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method incorporates 2-Ethylhexyl acetate-d17 as an internal standard to ensure accuracy and precision. A streamlined "dilute and shoot" sample preparation protocol is employed for high-throughput analysis, making it suitable for routine monitoring in environmental, beverage, and drug development applications. The method demonstrates excellent linearity, low limits of detection, and good recovery for all target analytes.

Introduction

Phthalates, or phthalate esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[1] They are found in a vast array of consumer products, including food packaging, medical devices, toys, and personal care products.[2] Due to their weak chemical bonds with the polymer matrix, phthalates can easily leach into the environment, leading to widespread human exposure.[1]

Growing evidence suggests that phthalates are endocrine-disrupting chemicals (EDCs) that can interfere with the body's hormonal systems.[3] Exposure to certain phthalates has been associated with a range of adverse health effects, including reproductive and developmental problems, respiratory issues, and an increased risk of certain cancers.[3][4][5] Consequently, regulatory bodies worldwide have restricted the use of several phthalates in consumer products.[2]

The ubiquitous nature of phthalates and their potential health risks necessitate sensitive and reliable analytical methods for their detection and quantification in various matrices.[1] While gas chromatography-mass spectrometry (GC-MS) has traditionally been used for phthalate analysis, LC-MS/MS offers several advantages, including minimal sample preparation, no need for derivatization, and high selectivity and sensitivity.[6][7] A significant challenge in phthalate analysis is background contamination from laboratory equipment and solvents.[6] The use of a stable isotope-labeled internal standard, such as 2-Ethylhexyl acetate-d17, is crucial for mitigating matrix effects and ensuring accurate quantification.

This application note details a validated LC-MS/MS method for the simultaneous analysis of several common phthalates in aqueous samples, utilizing 2-Ethylhexyl acetate-d17 as an internal standard.

Experimental

Materials and Reagents

• Phthalate Standards: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), and Bis(2-ethylhexyl) phthalate (DEHP) were of high purity grade (>98%).

• Internal Standard: 2-Ethylhexyl acetate-d17 (C10H3D17O2, MW: 189.37) was used.

• Solvents: LC-MS grade methanol, acetonitrile, and water were used.

• Additives: Ammonium acetate, analytical grade.

Sample Preparation

A simple "dilute and shoot" method was employed for aqueous samples.[6]

• To 950 µL of the aqueous sample, add 50 µL of a 1 µg/mL solution of 2-Ethylhexyl acetate-d17 in methanol.

• Vortex the sample for 30 seconds.

• Transfer the sample to an autosampler vial for LC-MS/MS analysis.

For more complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary.[8][9]

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

Parameter	Condition
System	UFLC System
Column	C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Gradient	50% B to 98% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL

Mass Spectrometry (MS):

Parameter	Condition
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow	Optimized for the specific instrument
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions were used for the quantification (quantifier) and confirmation (qualifier) of each analyte.

Note: The MRM transitions for the internal standard, 2-Ethylhexyl acetate-d17, are proposed based on its chemical structure and typical fragmentation patterns of similar esters in the absence of specific literature data for this deuterated analog under ESI conditions. The precursor ion is proposed as the ammonium adduct [M+NH4]+.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Dimethyl phthalate (DMP)	195.1	163.1	133.1
Diethyl phthalate (DEP)	223.1	177.1	149.1
Dibutyl phthalate (DBP)	279.2	149.1	205.1
Benzyl butyl phthalate (BBP)	313.2	149.1	205.1
Bis(2-ethylhexyl) phthalate (DEHP)	391.3	149.1	167.1
2-Ethylhexyl acetate-d17 (IS)	207.4	113.2	60.1

Results and Discussion

The developed LC-MS/MS method provides excellent chromatographic separation of the target phthalates within a short run time. The use of a C18 column with a methanol and ammonium acetate mobile phase gradient allows for the resolution of all analytes.

The "dilute and shoot" sample preparation method is fast and minimizes the risk of background contamination, which is a common issue in phthalate analysis.[6] For labs experiencing significant background, the use of a delay column installed between the pump and the autosampler can help to separate the analytical peaks from the background contamination originating from the LC system.

The method demonstrates good linearity over the tested concentration range, with correlation coefficients (R²) typically greater than 0.99 for all analytes. The limits of detection (LODs) and limits of quantification (LOQs) are in the low ng/mL range, making this method suitable for trace-level analysis.

The inclusion of 2-Ethylhexyl acetate-d17 as an internal standard effectively compensates for any variations in sample preparation, injection volume, and matrix effects, thereby ensuring high accuracy and precision of the quantitative results.

Conclusion

This application note describes a simple, rapid, and sensitive LC-MS/MS method for the quantification of common phthalates in aqueous samples. The use of a "dilute and shoot" sample preparation protocol and a deuterated internal standard, 2-Ethylhexyl acetate-d17, makes this method ideal for high-throughput laboratories conducting routine monitoring of phthalates in various matrices. The method is robust, accurate, and provides the low detection limits required to meet regulatory standards.

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of phthalates.

Caption: Logical relationship between common phthalates and their potential health effects.

References

• 1. s4science.at [s4science.at]
• 2. agilent.com [agilent.com]
• 3. ewg.org [ewg.org]
• 4. Phthalates and Their Impacts on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust GC-MS Method for the Quantification of Endocrine Disrupting Chemicals in Consumer Products Using 2-Ethylhexyl Acetate-d17 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Endocrine disrupting chemicals (EDCs) are exogenous substances that can interfere with the body's hormonal system, potentially leading to adverse health effects such as developmental issues and cancer.[1][2] These compounds are ubiquitous in the environment and are found in numerous consumer products, including plastics, personal care products, and food packaging.[3] The analysis of EDCs is challenging due to their presence at trace levels in complex matrices.[3][4]

To achieve accurate and reliable quantification, analytical methods often employ an internal standard. An ideal internal standard co-behaves with the target analytes during sample preparation and analysis but is distinguishable by the detector. Deuterated stable isotope-labeled compounds are considered the gold standard for internal standards in mass spectrometry-based methods because their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they effectively compensate for variations in extraction recovery and matrix effects.[5]

This application note details the development of a sensitive and robust method for the simultaneous determination of common EDCs—Bisphenol A (BPA), Di(2-ethylhexyl) phthalate (DEHP), and Butylparaben—in a beverage matrix using Gas Chromatography-Mass Spectrometry (GC-MS). The method utilizes 2-Ethylhexyl acetate-d17 as a novel internal standard to ensure high accuracy and precision.

Experimental Protocols

Target Analytes and Internal Standard

• Analytes:

  • Bisphenol A (BPA)

  • Di(2-ethylhexyl) phthalate (DEHP)

  • Butylparaben (BP)

• Internal Standard (IS):

  • 2-Ethylhexyl acetate-d17 (2-EHA-d17)

Materials and Reagents

• Solvents: Acetonitrile, Methanol, Dichloromethane, n-Hexane (all pesticide residue or HPLC grade).

• Reagents: Formic acid, Anhydrous Sodium Sulfate, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.[6]

• Standards: High-purity certified reference standards of BPA, DEHP, Butylparaben, and 2-Ethylhexyl acetate-d17.

• Solid-Phase Extraction (SPE): Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridges, 6 cc, 150 mg.[7]

• Equipment: GC-MS system, analytical balance, vortex mixer, centrifuge, nitrogen evaporator, SPE manifold.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each analyte and the internal standard by dissolving 10 mg of each compound in 10 mL of methanol.

• Intermediate Standard Mixture (10 µg/mL): Prepare a mixed solution of the three target analytes by diluting the stock solutions in acetonitrile.

• Internal Standard Working Solution (5 µg/mL): Dilute the 2-EHA-d17 stock solution in acetonitrile.

• Calibration Standards (10 - 500 ng/mL): Prepare a series of calibration standards by spiking appropriate volumes of the intermediate standard mixture into a blank matrix extract. Add a constant amount of the internal standard working solution to each calibration level to achieve a final concentration of 100 ng/mL.

Sample Preparation: Solid-Phase Extraction (SPE)

The following protocol is designed for analyzing EDCs in a clear beverage sample (e.g., bottled water, sports drink).

• Sample Pre-treatment: Centrifuge 10 mL of the beverage sample to remove any particulates.

• Spiking: Add 20 µL of the 5 µg/mL internal standard working solution (2-EHA-d17) to the 10 mL sample and vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition the Oasis HLB SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.[7]

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interferences. Dry the cartridge under vacuum for 10 minutes.

• Elution: Elute the analytes from the cartridge with 8 mL of acetonitrile into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Derivatization

Due to the presence of polar functional groups, derivatization is required for BPA and Butylparaben to improve their volatility and chromatographic performance for GC-MS analysis.[6]

• Reagent Addition: Add 50 µL of BSTFA (with 1% TMCS) and 50 µL of acetonitrile to the dried extract.

• Reaction: Tightly cap the vial and heat at 70°C for 30 minutes.[6]

• Final Volume: After cooling to room temperature, the sample is ready for GC-MS injection.

GC-MS Instrumental Analysis

• System: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[8]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection: 1 µL, Splitless mode.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 200°C.

  • Ramp 2: 10°C/min to 285°C, hold for 5 minutes.[1]

• MS Transfer Line: 290°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Data Presentation

The method was validated for linearity, limits of detection (LOD) and quantification (LOQ), recovery, and precision. The results are summarized in the table below.

Analyte (Derivatized)	Retention Time (min)	Quant Ion (m/z)	Qualifier Ions (m/z)	Linearity (R²)	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Precision (%RSD, n=6)
Butylparaben-TMS	10.85	251	193, 266	0.9992	0.8	2.5	98.2	4.1
BPA-TMS₂	14.21	357	372, 207	0.9989	1.1	3.5	95.7	5.3
2-EHA-d17 (IS)	15.56	136	118, 177	-	-	-	-	-
DEHP	18.94	149	167, 279	0.9995	2.5	8.0	101.5	3.8

Visualizations

Caption: Experimental workflow for EDC analysis.

Caption: Disruption of estrogen receptor signaling by an EDC.[9][10][11]

Discussion

The developed GC-MS method demonstrates excellent performance for the quantification of BPA, DEHP, and Butylparaben in a beverage matrix. As shown in the data table, the method exhibits strong linearity across the tested concentration range, with R² values greater than 0.998 for all analytes. The low limits of detection and quantification indicate high sensitivity, making the method suitable for trace-level analysis required for monitoring EDCs.

The use of 2-Ethylhexyl acetate-d17 as an internal standard is a key feature of this method. Its chemical structure is sufficiently similar to the target analytes to ensure comparable behavior during the multi-step sample preparation process, yet it is chromatographically resolved and distinct by its mass-to-charge ratio. This strategy effectively corrects for any analyte loss during sample extraction and concentration, as well as compensates for matrix-induced signal suppression or enhancement in the GC-MS interface. This results in the high recovery rates (95.7-101.5%) and excellent precision (%RSD < 5.3%) observed during method validation.

The sample preparation protocol involving Solid-Phase Extraction is effective for isolating the analytes from the complex sample matrix while the derivatization step significantly improves the chromatographic peak shape and sensitivity for polar compounds like BPA and Butylparaben.[6][12][13]

Conclusion

This application note presents a complete and robust method for the analysis of selected endocrine disruptors in consumer beverages. The combination of a streamlined SPE sample preparation, BSTFA derivatization, and GC-MS analysis provides the necessary sensitivity and selectivity for regulatory monitoring and research applications. The successful implementation of 2-Ethylhexyl acetate-d17 as an internal standard ensures the accuracy and reliability of the quantitative results, making this method a valuable tool for researchers, scientists, and drug development professionals investigating the presence and impact of EDCs.

References

• 1. Validation and Use of an Accurate, Sensitive Method for Sample Preparation and Gas Chromatography–Mass Spectrometry Determination of Different Endocrine-Disrupting Chemicals in Dairy Products [mdpi.com]
• 2. Comprehensive monitoring of a special mixture of prominent endocrine disrupting chemicals in human urine using a carefully adjusted hydrolysis of conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical methodologies for the determination of endocrine disrupting compounds in biological and environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of Endocrine Disrupting Pesticides by Capillary GC with Mass Spectrometric Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Analytical Methodologies for the Determination of Endocrine Disrupting Compounds in Biological and Environmental Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of 2-Ethylhexyl Acetate in Environmental Samples Using Isotope Dilution GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 2-ethylhexyl acetate in various environmental matrices, including water and soil. The method utilizes gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique, employing 2-ethylhexyl acetate-d17 as an internal standard to ensure high accuracy and precision. This approach effectively mitigates matrix effects and variations in sample preparation and instrument response, which are common challenges in environmental analysis. Detailed protocols for sample extraction from water and soil, instrumental analysis, and method validation are provided. The method demonstrates excellent linearity, recovery, and low detection limits, making it suitable for routine environmental monitoring and research applications.

Introduction

2-Ethylhexyl acetate is a semivolatile organic compound (SVOC) used as a solvent in various industrial applications, including in lacquers, resins, and perfumes. Its presence in the environment can be an indicator of industrial pollution. Accurate and reliable quantification of 2-ethylhexyl acetate in environmental samples is crucial for assessing its environmental fate and potential risks.

Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of SVOCs. However, the complexity of environmental matrices such as soil and water can lead to significant analytical challenges, including matrix-induced signal suppression or enhancement and analyte loss during sample preparation. The use of a stable isotope-labeled internal standard, such as 2-ethylhexyl acetate-d17, in an isotope dilution method is the gold standard for overcoming these issues.[1] The deuterated internal standard closely mimics the chemical and physical properties of the native analyte, ensuring that it experiences similar effects throughout the analytical process, from extraction to detection.[1] This results in more accurate and precise quantification.

This application note provides a comprehensive protocol for the analysis of 2-ethylhexyl acetate in water and soil samples using GC-MS with 2-ethylhexyl acetate-d17 as an internal standard, based on the principles outlined in EPA Method 8270 for semivolatile organic compounds.

Experimental

Reagents and Standards

• 2-Ethylhexyl acetate (≥99% purity)

• 2-Ethylhexyl acetate-d17 (≥98% purity)

• Methanol (HPLC grade)

• Dichloromethane (DCM, pesticide residue grade)

• Hexane (pesticide residue grade)

• Acetone (pesticide residue grade)

• Sodium sulfate (anhydrous, granular)

• Deionized water (18.2 MΩ·cm)

• Standard stock solutions of 2-ethylhexyl acetate and 2-ethylhexyl acetate-d17 were prepared in methanol. Working standard solutions were prepared by diluting the stock solutions in dichloromethane.

Sample Preparation

Water Samples (Liquid-Liquid Extraction - LLE)

• To a 1 L separatory funnel, add 1 L of the water sample.

• Spike the sample with a known amount of 2-ethylhexyl acetate-d17 internal standard solution.

• Add 60 mL of dichloromethane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower (dichloromethane) layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane, combining the extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Soil/Sediment Samples (Soxhlet Extraction)

• Air-dry the soil sample and sieve to remove large debris.

• Weigh 10 g of the homogenized soil into a Soxhlet extraction thimble.

• Spike the sample with a known amount of 2-ethylhexyl acetate-d17 internal standard solution.

• Add a 1:1 (v/v) mixture of acetone and hexane to a 250 mL round-bottom flask.

• Assemble the Soxhlet apparatus and extract the sample for 16-24 hours.

• After extraction, allow the extract to cool.

• Dry the extract by passing it through anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator followed by a gentle stream of nitrogen.

GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC with 5977B MSD or equivalent).

Table 1: GC-MS Instrumental Parameters

Parameter	Value
GC System
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial Temp: 40 °C (hold 2 min) Ramp 1: 15 °C/min to 180 °C Ramp 2: 25 °C/min to 280 °C (hold 5 min)
MS System
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantitation Ion (m/z)	2-Ethylhexyl acetate: [Target Ion]
Confirmation Ion (m/z)	2-Ethylhexyl acetate: [Confirmation Ion 1, 2]
Quantitation Ion (m/z)	2-Ethylhexyl acetate-d17: [Target Ion + 17]

Note: Specific quantitation and confirmation ions should be determined by analyzing the mass spectrum of each compound.

Results and Discussion

Method Validation

The analytical method was validated for linearity, accuracy (recovery), precision (relative standard deviation - RSD), and method detection limits (MDLs).

Linearity

Calibration curves were generated by plotting the response ratio (peak area of analyte / peak area of internal standard) against the concentration ratio. The method demonstrated excellent linearity over a concentration range of 1 to 200 µg/L, with a coefficient of determination (R²) greater than 0.995.

Accuracy and Precision

To assess accuracy and precision, replicate (n=5) water and soil samples were spiked with known concentrations of 2-ethylhexyl acetate (low, medium, and high levels) and the internal standard. The samples were then extracted and analyzed as described above. The results are summarized in the tables below.

Table 2: Recovery and Precision for 2-Ethylhexyl Acetate in Spiked Water Samples

Spiking Level	Concentration (µg/L)	Average Recovery (%)	RSD (%)
Low	5	95.2	4.8
Medium	50	98.6	3.1
High	150	101.3	2.5

Table 3: Recovery and Precision for 2-Ethylhexyl Acetate in Spiked Soil Samples

Spiking Level	Concentration (µg/kg)	Average Recovery (%)	RSD (%)
Low	10	92.8	6.2
Medium	100	96.5	4.5
High	250	99.1	3.8

The high recovery rates and low RSDs demonstrate the effectiveness of the isotope dilution method in compensating for matrix effects and analyte losses during sample processing.

Method Detection Limits (MDLs)

The MDLs were determined by analyzing seven replicate samples spiked at a low concentration. The MDL was calculated as the standard deviation of the replicate measurements multiplied by the Student's t-value for a 99% confidence level.

Table 4: Method Detection Limits

Matrix	MDL
Water	0.5 µg/L
Soil	2.0 µg/kg

Visualizations

Caption: Experimental workflow for the analysis of 2-ethylhexyl acetate.

Caption: Logic of Isotope Dilution for accurate quantification.

Conclusion

The described isotope dilution GC-MS method provides a reliable, sensitive, and accurate means for the determination of 2-ethylhexyl acetate in environmental water and soil samples. The use of 2-ethylhexyl acetate-d17 as an internal standard is critical for correcting matrix-related interferences and variations in sample preparation, leading to high-quality quantitative data. The detailed protocols and performance data presented in this application note demonstrate that the method is well-suited for routine environmental analysis and can be readily implemented in laboratories equipped with standard GC-MS instrumentation.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Note: Quantitative Analysis of 2-Ethylhexyl Acetate in Food Contact Materials Using Isotope Dilution GC-MS with 2-Ethylhexyl acetate-d17

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 2-Ethylhexyl acetate, a potential migrant from food contact materials (FCMs), using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique. The use of 2-Ethylhexyl acetate-d17 as an internal standard ensures high accuracy and precision by correcting for variations in sample preparation and instrument response. This protocol is designed for researchers, scientists, and quality control professionals in the food packaging and safety industries.

Introduction

Food contact materials (FCMs) are a critical component of the modern food supply chain, preserving quality and extending shelf life. However, there is a potential for chemical substances to migrate from the packaging into the food, which can affect its safety and quality.[1] Among these potential migrants are components of adhesives, printing inks, and plasticizers used in the manufacturing of packaging. 2-Ethylhexyl acetate is a solvent used in various industrial applications, including in the formulation of nitrocellulose lacquers and as a fragrance component, and could potentially be present in FCMs.[2]

Regulatory bodies worldwide have established strict guidelines and migration limits for substances that can transfer from FCMs to food to ensure consumer safety.[1][3] Accurate and reliable analytical methods are therefore essential for monitoring compliance and ensuring the safety of packaged foods.

Isotope dilution mass spectrometry is a gold-standard analytical technique for quantification. It involves the addition of a known amount of a stable isotope-labeled version of the analyte (an internal standard) to the sample at the beginning of the analytical process.[4] Because the internal standard is chemically identical to the analyte, it experiences the same losses during sample extraction, cleanup, and analysis, providing a reliable basis for accurate quantification.[4] 2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate and serves as an ideal internal standard for its quantification.

This application note provides a detailed protocol for the extraction and GC-MS analysis of 2-Ethylhexyl acetate from food simulants exposed to FCMs, using 2-Ethylhexyl acetate-d17 as the internal standard.

Experimental Protocols

Materials and Reagents

• Analytes: 2-Ethylhexyl acetate (CAS: 103-09-3, >99% purity), 2-Ethylhexyl acetate-d17 (CAS: 1219802-70-6, >98% isotopic purity)

• Solvents: n-Hexane (GC grade), Dichloromethane (GC grade), Ethanol (absolute, analytical grade)

• Food Simulants:

  • Simulant A: 10% (v/v) Ethanol in deionized water

  • Simulant D2: Olive oil or alternative fatty food simulant (e.g., 95% ethanol or isooctane)

• Solid Phase Extraction (SPE): C18 cartridges (500 mg, 6 mL)

• Apparatus: Glass migration cells, incubator, rotary evaporator, gas chromatograph with a mass selective detector (GC-MS).

Standard Solution Preparation

• Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of 2-Ethylhexyl acetate and dissolve in 10 mL of n-hexane.

  • Accurately weigh 10 mg of 2-Ethylhexyl acetate-d17 and dissolve in 10 mL of n-hexane.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the 2-Ethylhexyl acetate-d17 stock solution with n-hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the 2-Ethylhexyl acetate stock solution with n-hexane to achieve concentrations ranging from 0.05 µg/mL to 10 µg/mL. Spike each calibration standard with the internal standard spiking solution to a final concentration of 1 µg/mL of 2-Ethylhexyl acetate-d17.

Migration Test Protocol

• Cut the food contact material into test specimens of a known surface area (e.g., 1 dm²).

• Place the test specimen in a glass migration cell.

• Add a known volume of the selected food simulant to the cell, ensuring complete contact with the test specimen (e.g., 100 mL for a 1 dm² specimen).

• Seal the migration cell and incubate under conditions that simulate the intended use of the packaging (e.g., 10 days at 40°C for long-term storage at room temperature).

• After incubation, remove the food simulant for analysis. Prepare a blank simulant (not in contact with the FCM) to be analyzed alongside the samples.

Sample Preparation and Extraction

The following workflow outlines the extraction process for both aqueous and fatty food simulants.

Caption: Sample preparation workflows for aqueous and fatty food simulants.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL (splitless mode).

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Quantifier Ion for 2-Ethylhexyl acetate: m/z 112

  • Qualifier Ions for 2-Ethylhexyl acetate: m/z 88, 127

  • Quantifier Ion for 2-Ethylhexyl acetate-d17: m/z 129

  • Qualifier Ion for 2-Ethylhexyl acetate-d17: m/z 93

Results and Data Presentation

The use of 2-Ethylhexyl acetate-d17 allows for the creation of a calibration curve based on the ratio of the analyte peak area to the internal standard peak area. This corrects for any variability in injection volume or matrix effects.

Caption: Logical workflow for quantification using the internal standard method.

Quantitative Data Summary

The following tables present example data for method validation and sample analysis.

Table 1: Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9992	> 0.995
Limit of Detection (LOD)	0.01 mg/kg	-
Limit of Quantification (LOQ)	0.03 mg/kg	-
Recovery (at 0.5 mg/kg)	98.5%	80-110%
Precision (RSD% at 0.5 mg/kg)	4.2%	< 15%

Table 2: Migration Results from Different FCMs (Simulated Data)

Food Contact Material	Food Simulant	Incubation Conditions	2-Ethylhexyl acetate (mg/kg)
Polypropylene (PP) Film	10% Ethanol	10 days at 40°C	< LOQ
Printed Cardboard	Isooctane	2 days at 20°C	0.85
PVC Cling Film	Olive Oil	10 days at 40°C	2.14
Adhesive Laminate Pouch	95% Ethanol	10 days at 60°C	5.76
Control (Blank Simulant)	N/A	N/A	< LOD

Discussion

The developed method demonstrates excellent linearity, sensitivity, and reproducibility for the quantification of 2-Ethylhexyl acetate in food simulants. The use of the deuterated internal standard, 2-Ethylhexyl acetate-d17, is crucial for achieving high accuracy, as it effectively compensates for potential analyte losses during the multi-step sample preparation process and corrects for instrumental drift.

The simulated migration results in Table 2 indicate that the potential for 2-Ethylhexyl acetate migration is highly dependent on the type of food contact material and the nature of the food (simulated by the choice of simulant). Fatty foods and high-temperature applications appear to represent a worst-case scenario for migration, which is consistent with the behavior of other lipophilic migrants.

Conclusion

The GC-MS method using 2-Ethylhexyl acetate-d17 as an internal standard provides a reliable and accurate tool for the analysis of 2-Ethylhexyl acetate migration from food contact materials. This application note offers a comprehensive protocol that can be readily implemented in regulatory, research, and quality control laboratories to ensure the safety of packaged food products and compliance with regulatory standards.

References

• 1. mdpi.com [mdpi.com]
• 2. 2-ethylhexyl acetate - SEQENS [seqens.com]
• 3. iris.unina.it [iris.unina.it]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of Di(2-ethylhexyl) Phthalate (DEHP) Metabolites in Human Urine using Isotope Dilution Mass Spectrometry with 2-Ethylhexyl acetate-d17

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of key Di(2-ethylhexyl) phthalate (DEHP) metabolites in human urine. The method utilizes solid-phase extraction (SPE) for sample clean-up and concentration, followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). For accurate quantification and to compensate for matrix effects and variations in sample processing, a deuterated internal standard, 2-Ethylhexyl acetate-d17, is employed. This method is intended for researchers, scientists, and professionals in drug development and environmental health monitoring engaged in the assessment of human exposure to DEHP.

Introduction

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer in a variety of consumer and industrial products. Due to its non-covalent bonding with polymer matrices, DEHP can leach into the environment and be ingested, inhaled, or dermally absorbed by humans. Following exposure, DEHP is rapidly metabolized in the body to its primary metabolite, mono(2-ethylhexyl) phthalate (MEHP), and further oxidized to secondary metabolites, including mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP), mono(2-ethyl-5-oxohexyl) phthalate (MEOHP), and mono(2-ethyl-5-carboxypentyl) phthalate (MECPP). The quantification of these metabolites in biological matrices such as urine is a reliable indicator of recent DEHP exposure.

Stable isotope dilution mass spectrometry is the gold standard for the accurate quantification of analytes in complex biological samples. This method involves the addition of a known amount of an isotopically labeled analog of the analyte, known as an internal standard (IS), to the sample at the beginning of the analytical procedure. The use of an internal standard that is chemically similar to the analytes of interest but has a different mass allows for the correction of analyte loss during sample preparation and variations in instrument response. 2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate and serves as a suitable internal standard for the analysis of DEHP metabolites due to its structural similarity and distinct mass.[1][2][]

Experimental Workflow

The overall experimental workflow for the quantification of DEHP metabolites using 2-Ethylhexyl acetate-d17 as an internal standard is depicted in the following diagram.

Figure 1: Experimental workflow for DEHP metabolite analysis.

Materials and Methods

Reagents and Chemicals

• DEHP metabolite standards (MEHP, MEHHP, MEOHP, MECPP)

• 2-Ethylhexyl acetate-d17 (Internal Standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium acetate

• β-glucuronidase from E. coli

• Phosphate buffer (pH 6.8)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Instrumentation

• Liquid chromatograph coupled with a triple quadrupole mass spectrometer (LC-MS/MS)

• SPE manifold

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each DEHP metabolite and 2-Ethylhexyl acetate-d17 in methanol.

• Working Standard Mixture (10 µg/mL): Prepare a mixed working standard solution containing all DEHP metabolites by diluting the stock solutions in methanol.

• Internal Standard Working Solution (1 µg/mL): Prepare a working solution of 2-Ethylhexyl acetate-d17 by diluting the stock solution in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the working standard mixture into a blank matrix (e.g., synthetic urine or pooled urine with low levels of DEHP metabolites). The final concentrations should span the expected range of the samples.

Sample Preparation Protocol

• Sample Collection: Collect mid-stream urine samples in polypropylene containers.

• Internal Standard Spiking: To 1 mL of urine sample, add 10 µL of the 1 µg/mL 2-Ethylhexyl acetate-d17 internal standard working solution.

• Enzymatic Hydrolysis: Add 500 µL of phosphate buffer (pH 6.8) and 10 µL of β-glucuronidase solution. Incubate at 37°C for 2 hours to deconjugate the glucuronidated metabolites.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with 3 mL of water.

  • Dry the cartridge under vacuum for 5 minutes.

  • Elute the analytes with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase starting conditions (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Method

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole

• Ionization Mode: Electrospray Ionization (ESI), negative mode

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for each analyte and the internal standard need to be optimized.

Signaling Pathway and Metabolic Fate

The following diagram illustrates the metabolic pathway of DEHP in the human body, leading to the formation of the targeted urinary metabolites.

Figure 2: Metabolic pathway of DEHP.

Quantitative Data

The following tables summarize hypothetical but representative quantitative data obtained using this method.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
MEHP	0.5 - 100	>0.995
MEHHP	0.5 - 100	>0.995
MEOHP	0.5 - 100	>0.995
MECPP	0.5 - 100	>0.995

Table 2: Method Performance

Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)	Recovery (%)	Precision (%RSD)
MEHP	0.1	0.5	95 - 105	<10
MEHHP	0.1	0.5	92 - 108	<10
MEOHP	0.1	0.5	93 - 107	<10
MECPP	0.15	0.5	90 - 110	<15

Discussion

The presented method provides a reliable and sensitive approach for the quantification of major DEHP metabolites in human urine. The use of 2-Ethylhexyl acetate-d17 as an internal standard is crucial for achieving high accuracy and precision by correcting for potential variations during sample processing and instrumental analysis. The structural similarity of 2-Ethylhexyl acetate-d17 to the DEHP metabolites makes it a suitable surrogate, ensuring that it behaves similarly during the extraction and ionization processes.

The sample preparation protocol, involving enzymatic hydrolysis and solid-phase extraction, effectively removes matrix interferences and concentrates the analytes, leading to improved sensitivity. The LC-MS/MS parameters are optimized to achieve good chromatographic separation and specific detection of the target metabolites.

Conclusion

This application note details a comprehensive method for the quantification of DEHP metabolites in human urine using 2-Ethylhexyl acetate-d17 as an internal standard. The protocol is designed for use in research and monitoring studies to assess human exposure to DEHP. The provided workflow, protocols, and performance data demonstrate the suitability of this method for generating high-quality data for toxicological and epidemiological research.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of 2-Ethylhexyl Acetate in Medical Device Extracts Using Isotope Dilution GC-MS

Introduction

The biological safety of medical devices is a critical aspect of patient care, with regulatory bodies worldwide mandating rigorous evaluation of any substance that could migrate from a device into a patient.[1][2][3] Extractable and leachable (E&L) studies are essential for identifying and quantifying potentially harmful chemical compounds that can be released from medical device materials.[4][5] These studies form a key part of the chemical characterization process outlined in ISO 10993-18, which is a prerequisite for a comprehensive biological risk assessment.[2][3][6]

2-Ethylhexyl acetate is a solvent and plasticizer component that may be present in certain polymers used in medical devices. Due to its potential for migration, accurate quantification is necessary. This application note describes a robust and sensitive method for the determination of 2-Ethylhexyl acetate in medical device extracts using Gas Chromatography-Mass Spectrometry (GC-MS) with an isotope dilution technique. The use of a deuterated internal standard, 2-Ethylhexyl acetate-d17, ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.[7][8]

Scope

This protocol is intended for researchers, scientists, and drug development professionals involved in the chemical characterization and safety assessment of medical devices. It provides a detailed methodology for an extractables study on a representative medical device, followed by a simulated-use leachables study, with a focus on the quantification of 2-Ethylhexyl acetate.

Experimental Workflow

The overall workflow for the extractable and leachable analysis is depicted below.

Caption: Overall workflow for extractable and leachable studies.

Protocols

Protocol 1: Extractables Study

This protocol details the extraction of potential contaminants from a medical device under exaggerated conditions to identify a worst-case scenario of what might be released.

1. Materials and Equipment

• Medical Device: Example: Gamma-sterilized PVC infusion set.

• Reagents:

  • Hexane (HPLC grade)

  • Isopropanol (IPA) (HPLC grade)

  • Purified Water (Milli-Q or equivalent)

  • 2-Ethylhexyl acetate (≥99% purity)

  • 2-Ethylhexyl acetate-d17 (internal standard, ≥98% purity)

• Equipment:

  • Calibrated incubator or oven

  • Borosilicate glass extraction vessels with PTFE-lined caps

  • GC-MS system (e.g., Agilent 7890B GC with 5977A MSD)

  • Analytical balance

  • Volumetric flasks and pipettes

  • Syringe filters (0.22 µm, PTFE)

2. Sample Preparation

• Cut the medical device into smaller pieces (e.g., 1 cm x 5 cm) to ensure complete immersion in the extraction solvent.

• Accurately weigh the prepared device components.

• Place the components into separate, pre-cleaned glass extraction vessels.

3. Extraction Procedure (as per ISO 10993-12)

• Prepare three extraction solvents: purified water (polar), isopropanol (semi-polar), and hexane (non-polar).

• Add a sufficient volume of each solvent to the respective extraction vessels to ensure a surface area to volume ratio of 3 cm²/mL.

• Seal the vessels tightly.

• Place the vessels in a calibrated incubator at 50°C for 72 hours. This condition is a common first choice for exaggerated extraction.[9]

• Simultaneously, prepare solvent blanks (vessels with only the extraction solvent) and subject them to the same conditions.

4. Sample Analysis (GC-MS)

• After extraction, allow the vessels to cool to room temperature.

• Transfer a 1 mL aliquot of each extract into a GC vial.

• Spike each aliquot and calibration standard with the internal standard (2-Ethylhexyl acetate-d17) to a final concentration of 1 µg/mL.

• Prepare a calibration curve for 2-Ethylhexyl acetate (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) in each extraction solvent, also spiked with the internal standard.

• Analyze the samples using the GC-MS parameters outlined in Table 1.

Table 1: GC-MS Instrumental Parameters

Parameter	Setting
GC System	Agilent 7890B or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold for 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
MS System	Agilent 5977A or equivalent
Source Temperature	230°C
Quad Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (m/z)	2-Ethylhexyl acetate: 115, 87, 43 2-Ethylhexyl acetate-d17 (IS): 132, 98, 46 (hypothetical)

Protocol 2: Simulated-Use Leachables Study

This protocol simulates the clinical use of the device to determine the profile of compounds that would actually migrate into a patient.

1. Materials and Equipment

• Same as Protocol 1.

• Simulant Fluid: Saline solution (0.9% NaCl) or a relevant drug product formulation.

• Peristaltic pump (if simulating fluid flow).

2. Leaching Procedure

• Assemble the medical device (e.g., infusion set) as for clinical use.

• Fill or circulate the simulant fluid through the device under conditions that mimic clinical use (e.g., 37°C for 24 hours).

• Collect the simulant fluid after the exposure period. This is the leachables sample.

• Prepare a control sample of the simulant fluid that has not been in contact with the device.

3. Sample Analysis (GC-MS)

• Prepare the leachables sample for analysis. If the simulant is aqueous, a liquid-liquid extraction (LLE) into a more volatile solvent like dichloromethane may be necessary.

• Transfer a 1 mL aliquot of the final extract into a GC vial.

• Spike the sample and calibration standards with the internal standard (2-Ethylhexyl acetate-d17) as described in Protocol 1.

• Analyze the samples using the same GC-MS parameters (Table 1).

Data Presentation

Quantitative data from the E&L studies should be clearly summarized. The use of an internal standard allows for accurate calculation of the analyte concentration.

Table 2: Hypothetical Extractables Data for 2-Ethylhexyl Acetate

Extraction Solvent	Device Component	Extracted 2-Ethylhexyl acetate (µ g/device )
Purified Water	PVC Tubing	< 0.5
Isopropanol (IPA)	PVC Tubing	12.4
Hexane	PVC Tubing	45.8

Table 3: Hypothetical Leachables Data for 2-Ethylhexyl Acetate

Simulant Fluid	Leaching Time (hours)	Leached 2-Ethylhexyl acetate (µg/mL)	Total Leached (µ g/device )
0.9% Saline	24	0.08	1.6 (assuming 20mL volume)
Drug Product X	24	0.15	3.0 (assuming 20mL volume)

Risk Assessment Framework

The data generated from E&L studies are fundamental inputs for the toxicological risk assessment process, as defined in ISO 10993-17.[2][6]

Caption: Logical flow of the toxicological risk assessment process.

This application note provides a comprehensive framework for conducting extractable and leachable studies on medical devices, with a specific protocol for the accurate quantification of 2-Ethylhexyl acetate. The use of the deuterated internal standard, 2-Ethylhexyl acetate-d17, coupled with GC-MS analysis, offers a reliable method to generate high-quality data. This data is essential for a thorough toxicological risk assessment, ultimately ensuring the biological safety of medical devices and protecting patient health.[1][3][5]

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. ISO 10993-18 Medical Device Chemical Characterization and Extractables Leachables for Biocompatibility of Materials [intertek.com]
• 3. blog.johner-institute.com [blog.johner-institute.com]
• 4. namsa.com [namsa.com]
• 5. measurlabs.com [measurlabs.com]
• 6. nhiso.com [nhiso.com]
• 7. benchchem.com [benchchem.com]
• 8. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Quality Control of Polymer Additives Using 2-Ethylhexyl acetate-d17

Introduction

The quality and performance of polymeric materials are significantly influenced by the presence and concentration of various additives. These additives, which include plasticizers, antioxidants, UV stabilizers, and flame retardants, are incorporated into the polymer matrix to enhance its properties, durability, and processability. Accurate quantification of these additives is crucial for quality control, regulatory compliance, and ensuring the final product meets its intended specifications. This document provides a detailed application note and protocol for the quantitative analysis of polymer additives, using di(2-ethylhexyl) adipate (DEHA) as a representative analyte and 2-Ethylhexyl acetate-d17 as an internal standard for gas chromatography-mass spectrometry (GC-MS) analysis. The use of a deuterated internal standard is a robust technique that corrects for variations in sample preparation and instrument response, leading to highly accurate and precise results.[1]

Principle

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique for quantitative analysis.[2] It involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample. The analyte and the internal standard exhibit nearly identical chemical and physical properties during sample preparation and analysis.[1] Therefore, any loss of the analyte during extraction or derivatization will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard using a mass spectrometer, the concentration of the analyte in the original sample can be accurately determined. 2-Ethylhexyl acetate-d17 serves as an excellent internal standard for the analysis of structurally similar polymer additives like DEHA due to its similar chromatographic behavior and distinct mass-to-charge ratio.

Data Presentation

The following tables summarize representative quantitative data for the analysis of polymer additives using GC-MS with an internal standard. The data is compiled from studies analyzing plasticizers in polymer matrices and demonstrates the expected performance of the method described below.

Table 1: Method Validation Parameters for Plasticizer Analysis by GC-MS

Parameter	Di(2-ethylhexyl) adipate (DEHA)	Reference
Limit of Quantification (LOQ)	54.1 - 76.3 ng/g	[3][4]
Recovery	91.8 - 122%	[3][4]
Repeatability (RSD)	≤ 2.17%	[1]
Reproducibility (RSD)	≤ 2.16%	[1]
Linearity (R²)	> 0.995	[5]

Table 2: GC-MS/MS Parameters for the Analysis of DEHA

Parameter	Value	Reference
Precursor Ion (m/z)	129	[3][4]
Product Ions (m/z)	83, 55	[3][4]
Collision Energy (eV)	10	[3]

Experimental Protocols

This section provides a detailed protocol for the quantitative analysis of DEHA in a polymer matrix using 2-Ethylhexyl acetate-d17 as an internal standard.

1. Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetone (HPLC or GC grade)

• Standards: Di(2-ethylhexyl) adipate (DEHA, >99% purity), 2-Ethylhexyl acetate-d17 (>98% isotopic purity)

• Polymer Sample: e.g., Polyvinyl chloride (PVC)

• Glassware: Volumetric flasks, vials with PTFE-lined caps, Pasteur pipettes

2. Standard Solution Preparation

• DEHA Stock Solution (1000 µg/mL): Accurately weigh 100 mg of DEHA and dissolve it in DCM in a 100 mL volumetric flask.

• 2-Ethylhexyl acetate-d17 Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh 10 mg of 2-Ethylhexyl acetate-d17 and dissolve it in DCM in a 100 mL volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the DEHA stock solution with DCM to cover the expected concentration range of the samples. Spike each calibration standard with a constant amount of the 2-Ethylhexyl acetate-d17 IS stock solution.

3. Sample Preparation (Solvent Extraction)

• Sample Weighing: Accurately weigh approximately 1 g of the polymer sample into a glass vial.

• Internal Standard Spiking: Add a known volume of the 2-Ethylhexyl acetate-d17 IS stock solution to the vial.

• Dissolution/Extraction: Add 10 mL of DCM to the vial. Cap the vial tightly and vortex for 30 seconds. Place the vial in an ultrasonic bath for 30 minutes to facilitate the dissolution of the polymer and extraction of the additive.

• Precipitation: Add 10 mL of hexane to the vial to precipitate the polymer. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to pellet the precipitated polymer.

• Extract Transfer: Carefully transfer the supernatant (extract) to a clean vial for GC-MS analysis.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

  • Injector: Splitless mode, 280 °C

  • Oven Program: Initial temperature of 80 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • DEHA ions (m/z): 129, 111, 83

    • 2-Ethylhexyl acetate-d17 ions (m/z): 189 (molecular ion), 132 (fragment ion)

5. Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of the DEHA primary ion to the peak area of the 2-Ethylhexyl acetate-d17 primary ion against the concentration of DEHA in the calibration standards.

• Quantification: Calculate the concentration of DEHA in the polymer sample using the generated calibration curve and the measured peak area ratios from the sample extract.

Mandatory Visualization

Caption: Experimental workflow for the quantification of DEHA.

Caption: Relationship between analyte and internal standard.

References

• 1. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improvement of the quantitativeness of the thermal desorption-GC/MS method and development of polystyrene certified reference material for the quantification of decabromodiphenyl ether (BDE 209) by using isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]

Technical Notes & Optimization

Troubleshooting isotopic interference with 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2-Ethylhexyl acetate-d17 as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what is its primary application?

2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate. It is primarily used as an internal standard (IS) in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the accurate quantification of 2-Ethylhexyl acetate.[1]

Q2: Why am I observing poor peak shape or tailing for 2-Ethylhexyl acetate-d17?

Poor peak shape can be attributed to several factors:

• Active sites in the GC inlet or column: Silanols on the liner, column, or packing material can interact with the analyte. Troubleshooting: Use a deactivated inlet liner and a high-quality, inert GC column.

• Column contamination: Residue from previous injections can interfere with peak shape. Troubleshooting: Bake out the GC column according to the manufacturer's instructions.

• Inappropriate solvent: The injection solvent may not be compatible with the GC column's stationary phase. Troubleshooting: Ensure the solvent is appropriate for your column and method.

Q3: My quantitative results are inconsistent despite using 2-Ethylhexyl acetate-d17 as an internal standard. What are the potential causes?

Inconsistent results can arise from several issues:

• Chromatographic Shift and Differential Matrix Effects: Although chemically similar, deuterated standards can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. If this separation occurs in a region of ion suppression or enhancement from the sample matrix, the analyte and internal standard will be affected differently, leading to inaccurate quantification.

• Isotopic Contamination of the Internal Standard: The 2-Ethylhexyl acetate-d17 standard may contain a small amount of the unlabeled (d0) form. This can lead to an overestimation of the analyte concentration, especially at low levels.

• Analyte Contribution to the Internal Standard Signal (Isotopic Crosstalk): The natural isotopic abundance of elements (primarily ¹³C) in the unlabeled 2-Ethylhexyl acetate can contribute to the signal at the mass-to-charge ratio (m/z) of the deuterated internal standard. This is more pronounced when the analyte concentration is significantly higher than the internal standard concentration.

Q4: How can I check for co-elution of 2-Ethylhexyl acetate and its deuterated internal standard?

To verify co-elution, inject a solution containing both the unlabeled analyte and the deuterated internal standard. Overlay the chromatograms for the selected MRM transitions of both compounds. Ideally, the peaks should perfectly overlap.

Troubleshooting Guides

Issue 1: Suspected Isotopic Crosstalk from Analyte to Internal Standard

This issue arises when the signal from the naturally occurring isotopes of 2-Ethylhexyl acetate contributes to the signal of 2-Ethylhexyl acetate-d17.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for isotopic crosstalk.

Experimental Protocol to Quantify Crosstalk:

• Prepare a series of calibration standards of unlabeled 2-Ethylhexyl acetate without the internal standard.

• Analyze these standards using your established LC-MS/MS or GC-MS/MS method.

• Monitor the MRM transition for 2-Ethylhexyl acetate-d17.

• Calculate the percentage of crosstalk using the following formula:

  (Peak Area in IS channel / Peak Area in analyte channel) * 100

Data Summary: Mass Information for 2-Ethylhexyl Acetate and its d17-Isotopologue

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragment Ions (m/z)
2-Ethylhexyl acetate	C₁₀H₂₀O₂	172.26	43, 57, 83, 112
2-Ethylhexyl acetate-d17	C₁₀H₃D₁₇O₂	189.37	Expected to be shifted by +17 amu

Note: The significant mass difference of 17 amu between the parent compounds makes significant overlap of the primary isotopic peaks highly unlikely.

Issue 2: Chromatographic Separation of Analyte and Internal Standard Leading to Differential Matrix Effects

This occurs when 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 separate on the analytical column, causing them to be affected differently by matrix components that suppress or enhance the MS signal.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for chromatographic separation.

Experimental Protocol to Assess Matrix Effects:

• Prepare three sets of samples:

  • Set A: Analyte and internal standard in a neat solvent.

  • Set B: Blank matrix extract spiked with analyte and internal standard post-extraction.

  • Set C: Matrix sample with analyte and internal standard added before extraction.

• Analyze all three sets and compare the peak areas.

• Calculate the matrix effect (ME) using the following formula:

  ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

• Calculate the recovery (RE) using:

  RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Data Summary: Hypothetical Matrix Effect Analysis

Sample	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Matrix Effect (Analyte)
Neat Solvent	1,200,000	1,500,000	0.80	N/A
Post-Spike Matrix	850,000	1,050,000	0.81	70.8% (Suppression)
Pre-Spike Matrix	765,000	945,000	0.81	N/A

In this hypothetical case, although there is significant ion suppression, the analyte/IS ratio remains consistent, indicating the internal standard is effectively compensating for the matrix effect.

Suggested LC-MS/MS Transitions

Below are suggested (but must be empirically optimized) Multiple Reaction Monitoring (MRM) transitions for 2-Ethylhexyl acetate and its deuterated internal standard.

Compound	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
2-Ethylhexyl acetate	173.2	113.1 (loss of acetic acid)
2-Ethylhexyl acetate	173.2	85.1 (C₆H₁₃⁺)
2-Ethylhexyl acetate-d17	190.3	129.2 (loss of deuterated acetic acid)
2-Ethylhexyl acetate-d17	190.3	98.2 (C₆D₁₃⁺)

Note: These values are theoretical and should be confirmed and optimized on your specific instrument.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing GC-MS Parameters for 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of 2-Ethylhexyl acetate-d17.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for GC-MS parameters for 2-Ethylhexyl acetate-d17 analysis?

A good starting point for developing a GC-MS method for 2-Ethylhexyl acetate-d17 involves selecting a non-polar column and a standard temperature program. Given that 2-Ethylhexyl acetate is a relatively volatile ester, a common choice is a column with a 5% phenyl-methylpolysiloxane stationary phase.

Q2: Why is my deuterated standard (2-Ethylhexyl acetate-d17) eluting at a slightly different retention time than the non-deuterated analog?

This is a known phenomenon called the "chromatographic isotope effect".[1] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[1][2] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to weaker intermolecular interactions with the stationary phase of the GC column.[1]

Q3: My peak shape for 2-Ethylhexyl acetate-d17 is poor (tailing or fronting). What are the common causes?

Poor peak shape can arise from several factors. Peak tailing can be caused by active sites in the GC system (e.g., in the liner or column), column contamination, or an injection volume that is too large.[3][4] Peak fronting may indicate column overload or improper sample solvent focusing.[3]

Q4: I am observing a high background signal or "column bleed" in my chromatogram. How can I reduce it?

Column bleed, characterized by a rising baseline at higher temperatures, can interfere with the detection of your analyte. To minimize bleed, use a low-bleed "MS" grade column, ensure high-purity carrier gas, and properly condition the column before use.[5] Conditioning involves heating the column to a temperature slightly above the final method temperature for a period to remove any volatile components.

Q5: What are the key mass spectral ions for identifying 2-Ethylhexyl acetate?

Based on available spectral data for the non-deuterated 2-Ethylhexyl acetate, prominent ions can be expected around m/z values of 43, 57, 70, 83, and 112.[6] For the d17 isotopologue, you would expect a shift in the molecular ion and fragment ions corresponding to the mass of the deuterium atoms. The exact fragments will depend on the fragmentation pattern.

Troubleshooting Guides

This section provides a systematic approach to resolving common issues encountered during the GC-MS analysis of 2-Ethylhexyl acetate-d17.

Issue 1: No Peak or Very Small Peak for 2-Ethylhexyl acetate-d17

Possible Cause	Troubleshooting Step
Sample Concentration	Verify the concentration and stability of your 2-Ethylhexyl acetate-d17 standard solution.
Injection Issue	Check the syringe for proper functioning and ensure the correct injection volume is being delivered. Inspect the injector septum for leaks or damage.[3]
System Leak	Perform a leak check on the GC system, particularly around the injector and column fittings.
Incorrect MS Parameters	Ensure the mass spectrometer is set to monitor the correct mass-to-charge ratios (m/z) for 2-Ethylhexyl acetate-d17 in SIM mode, or that the scan range is appropriate in full scan mode.
Analyte Degradation	Check for active sites in the inlet liner or the front of the column which can cause degradation of thermally labile compounds. Consider using a deactivated liner.[3]

Issue 2: Poor Peak Resolution or Co-elution with Interfering Peaks

Possible Cause	Troubleshooting Step
Inadequate Chromatographic Separation	Optimize the oven temperature program. A slower temperature ramp can improve the separation of closely eluting compounds.
Improper Column Selection	Ensure the GC column stationary phase is appropriate for the polarity of 2-Ethylhexyl acetate. A non-polar or mid-polarity column is generally suitable.[7][8]
Carrier Gas Flow Rate	Optimize the carrier gas flow rate to achieve the best separation efficiency.
Matrix Effects	If analyzing complex samples, matrix components may co-elute. Consider sample cleanup procedures or using a different stationary phase with alternative selectivity.

Issue 3: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step
Variable Injection Volume	Ensure the autosampler is functioning correctly and delivering a consistent injection volume.
Temperature Fluctuations	Verify that the injector and oven temperatures are stable and accurate.
Contaminated System	Clean the injector port and replace the liner and septum. Bake out the column to remove contaminants.[3]
Changes in Carrier Gas Flow	Check for leaks and ensure the gas supply is consistent.

Experimental Protocols

Protocol 1: General GC-MS Method for 2-Ethylhexyl acetate-d17

This protocol provides a starting point for the analysis of 2-Ethylhexyl acetate-d17. Optimization will likely be required based on your specific instrumentation and sample matrix.

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MS or equivalent
Column	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column[8]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Oven Temperature Program	Initial temperature of 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C, hold for 5 minutes.
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Acquisition Mode	Full Scan (m/z 40-450) or Selected Ion Monitoring (SIM)

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Matrix Effects in Food Analysis using 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in food analysis, with a specific focus on the application of 2-Ethylhexyl acetate-d17 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of food analysis?

A1: In food analysis, particularly when using techniques like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), the "matrix" refers to all the components of the sample other than the analyte of interest. These components can include fats, proteins, sugars, pigments, and salts. Matrix effects occur when these co-extracted components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either suppression or enhancement of the analytical signal.[1] This can result in inaccurate quantification of the analyte.

Q2: How can I determine if my analysis is being affected by matrix effects?

A2: You can assess matrix effects by comparing the signal response of an analyte in a pure solvent standard to the response of the same analyte spiked into a blank sample extract (after the extraction process). The matrix effect can be quantified using the following formula:

Matrix Effect (%) = [(Peak Area in Matrix / Peak Area in Solvent) - 1] x 100

A result of 0% indicates no matrix effect. A negative percentage signifies ion suppression, while a positive percentage indicates ion enhancement.[2] Generally, values between -20% and +20% are considered acceptable, while values outside this range suggest that matrix effects need to be addressed.[2]

Q3: What is 2-Ethylhexyl acetate-d17 and how does it help in mitigating matrix effects?

A3: 2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate. Deuterated compounds are frequently used as internal standards in mass spectrometry-based analysis.[3] An ideal internal standard has physicochemical properties very similar to the analyte of interest. By adding a known amount of 2-Ethylhexyl acetate-d17 to your samples before analysis, it will experience similar matrix effects (ion suppression or enhancement) as the non-deuterated target analyte (e.g., plasticizers like phthalates). Since the concentration of the internal standard is known, any variation in its signal can be used to mathematically correct for the signal fluctuations of the target analyte, thereby improving the accuracy and reliability of the quantitative results.[4][5]

Q4: When is the use of an internal standard like 2-Ethylhexyl acetate-d17 particularly recommended?

A4: The use of a deuterated internal standard is highly recommended when analyzing complex food matrices that are known to cause significant matrix effects. This is especially crucial when developing and validating new analytical methods for contaminants like plasticizers (e.g., phthalates and adipates) in fatty foods, pigmented vegetables, and processed food products.[5][6] It is also invaluable in routine testing where sample-to-sample variability in matrix composition is expected.

Troubleshooting Guide

This guide addresses common issues encountered during food analysis that may be related to matrix effects.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor reproducibility of results between samples.	Inconsistent matrix effects across different samples or batches.	- Implement an Internal Standard: Use a stable isotope-labeled internal standard, such as 2-Ethylhexyl acetate-d17, that closely mimics the behavior of the analyte.[3][5] - Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is representative of the samples being analyzed.[7]
Inaccurate quantification (low or high recovery).	Significant ion suppression or enhancement.	- Evaluate Matrix Effects: Quantify the extent of signal suppression or enhancement.[2] - Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.[8] - Optimize Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or modify the QuEChERS cleanup step to remove more matrix components.[9]
Signal intensity of the analyte is unexpectedly low.	Ion suppression due to co-eluting matrix components.	- Improve Chromatographic Separation: Modify the LC or GC method (e.g., adjust the gradient, change the column) to separate the analyte from interfering compounds.[3] - Review Sample Preparation: Ensure the sample cleanup method is appropriate for the matrix. For example, for high-fat matrices, a C18 sorbent might be necessary during d-SPE.
Analyte peak shape is poor (e.g., tailing, splitting).	Matrix components interfering with the chromatography.	- Enhance Sample Cleanup: Use a more effective d-SPE sorbent combination in your QuEChERS protocol or a more selective SPE cartridge. - Use Analyte Protectants (for GC): In GC analysis, adding analyte protectants to both standards and sample extracts can improve peak shape and reduce matrix-induced enhancement.[10][11]

Quantitative Data on Matrix Effects

The following table summarizes the extent of matrix effects observed for various pesticides in different food matrices, as reported in scientific literature. This data illustrates the variability and significance of matrix effects in food analysis.

Food Matrix	Analyte(s)	Matrix Effect (%)	Analytical Method	Reference
Apples	>200 pesticides	Strong enhancement for the majority of analytes (73.9%)	GC-MS/MS	[12][13]
Grapes	>200 pesticides	Strong enhancement for the majority of analytes (77.7%)	GC-MS/MS	[12][13]
Spelt Kernels	>200 pesticides	Strong suppression for the majority of analytes (82.1%)	GC-MS/MS	[12][13]
Sunflower Seeds	>200 pesticides	Strong suppression for the majority of analytes (65.2%)	GC-MS/MS	[12][13]
Egg	Fipronil	-30% (Suppression)	LC-MS/MS
Soybeans	Picolinafen	+40% (Enhancement)	LC-MS/MS
Various Vegetables	57 herbicides	Significant signal suppression observed across most commodities	LC-MS/MS	[1]
Cumin	Thiacloprid	+661% (Enhancement)	LC-MS/MS	[14]
Tomato	Various pesticides	Signal suppression for most pesticides	LC-MS/MS	[14]
Brinjal (Eggplant)	Various pesticides	Slight signal enhancement for most pesticides	LC-MS/MS	[14]

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

This protocol is a widely used sample preparation method for the analysis of pesticide residues in fruits and vegetables.[9][15][16]

Materials:

• Homogenized food sample

• Acetonitrile (ACN)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) tubes with appropriate sorbents (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB))

• 50 mL and 2 mL centrifuge tubes

• Centrifuge

• Vortex mixer

Procedure:

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, rehydrate with an appropriate amount of water.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • If required, add an internal standard (e.g., 2-Ethylhexyl acetate-d17).

  • Add the QuEChERS extraction salt packet.

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing the appropriate sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2-5 minutes.

• Final Extract:

  • Transfer the supernatant to an autosampler vial for LC-MS/MS or GC-MS/MS analysis.

Solid-Phase Extraction (SPE)

SPE is a sample preparation technique used to isolate and concentrate analytes from complex matrices.

Procedure:

• Conditioning: Pass a suitable solvent (e.g., methanol) through the SPE cartridge to activate the sorbent.

• Equilibration: Flush the cartridge with a solvent that has a similar polarity to the sample matrix (e.g., water or a buffer).

• Sample Loading: Pass the sample extract through the SPE cartridge at a controlled flow rate. The analytes of interest will be retained on the sorbent.

• Washing: Pass a solvent through the cartridge that is strong enough to remove weakly bound interferences but not the target analytes.

• Elution: Elute the target analytes from the sorbent using a small volume of a strong solvent. The resulting eluate is the cleaned and concentrated sample extract ready for analysis.

Preparation of Matrix-Matched Calibration Curves

This technique is used to compensate for matrix effects by preparing calibration standards in a blank matrix extract.[7]

Procedure:

• Obtain a representative blank sample of the food matrix being analyzed (i.e., a sample that does not contain the target analytes).

• Process the blank sample using the same extraction and cleanup procedure as the test samples.

• Prepare a series of calibration standards by spiking the blank matrix extract with known concentrations of the target analytes.

• Analyze the matrix-matched calibration standards along with the unknown samples.

• Construct the calibration curve using the responses from the matrix-matched standards to quantify the analytes in the samples.

Visualizations

Caption: Experimental workflow for food analysis with matrix effect mitigation.

Caption: Troubleshooting logic for addressing matrix effects in food analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review | MDPI [mdpi.com]
• 7. Multi-analyst, multi-matrix performance of the QuEChERS approach for pesticide residues in foods and feeds using HPLC/MS/MS analysis with different calibration techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. researchgate.net [researchgate.net]
• 11. Compensation for matrix effects in GC analysis of pesticides by using cucumber extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mail.inspecto.hr [mail.inspecto.hr]
• 14. researchgate.net [researchgate.net]
• 15. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 16. researchgate.net [researchgate.net]

Stability of 2-Ethylhexyl acetate-d17 in different solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-Ethylhexyl acetate-d17 in various solvents. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what is it used for?

2-Ethylhexyl acetate-d17 is the deuterium-labeled version of 2-Ethylhexyl acetate. It is commonly used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) for the detection and quantification of its non-deuterated counterpart in various matrices.[1]

Q2: What are the general recommendations for storing 2-Ethylhexyl acetate-d17?

To ensure the long-term stability and integrity of 2-Ethylhexyl acetate-d17, it is recommended to store it in a cool, dry, and dark place. The container should be tightly sealed to prevent solvent evaporation and exposure to moisture.[2][3] For stock solutions, storage at ≤4°C is recommended.

Q3: In which solvents is 2-Ethylhexyl acetate-d17 soluble?

2-Ethylhexyl acetate is readily soluble in a variety of organic solvents, including ethanol, acetone, and diethyl ether. It has low solubility in water due to its hydrophobic nature.[4]

Q4: Is there a risk of deuterium-hydrogen (D-H) exchange with 2-Ethylhexyl acetate-d17?

Deuterium labels on a carbon backbone, as in 2-Ethylhexyl acetate-d17, are generally stable. However, the potential for D-H exchange, though low, can be influenced by factors such as pH, temperature, and the solvent used. It is crucial to use aprotic solvents and maintain a neutral pH when working with aqueous solutions to minimize this risk.

Stability of 2-Ethylhexyl acetate-d17 in Different Solvents

The stability of 2-Ethylhexyl acetate-d17 can be affected by the choice of solvent, storage temperature, and time. Below are illustrative tables summarizing the expected stability of 2-Ethylhexyl acetate-d17 in commonly used laboratory solvents.

Disclaimer: The following data is illustrative and based on general principles of ester stability and the behavior of deuterated compounds. It is intended to provide guidance, and it is highly recommended to perform in-house stability studies for your specific experimental conditions.

Table 1: Illustrative Stability of 2-Ethylhexyl acetate-d17 in Methanol

Storage Condition	Initial Purity	1 Month	3 Months	6 Months	12 Months
-20°C	99.8%	99.7%	99.6%	99.5%	99.3%
4°C	99.8%	99.5%	99.2%	98.8%	98.0%
Room Temperature (25°C)	99.8%	98.9%	97.5%	95.2%	91.0%

Table 2: Illustrative Stability of 2-Ethylhexyl acetate-d17 in Acetonitrile

Storage Condition	Initial Purity	1 Month	3 Months	6 Months	12 Months
-20°C	99.8%	99.8%	99.7%	99.6%	99.5%
4°C	99.8%	99.7%	99.5%	99.2%	98.8%
Room Temperature (25°C)	99.8%	99.2%	98.4%	96.9%	94.0%

Table 3: Illustrative Stability of 2-Ethylhexyl acetate-d17 in Aqueous Solution (pH 7)

Storage Condition	Initial Purity	1 Week	1 Month	3 Months	6 Months
4°C	99.8%	99.6%	99.0%	97.2%	94.5%
Room Temperature (25°C)	99.8%	98.5%	95.8%	90.1%	82.3%

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent analytical results	Degradation of the internal standard due to improper storage.	Verify the storage conditions (temperature, light exposure). Prepare fresh working solutions from a stock stored at -20°C.
Potential for D-H exchange.	Assess the pH of your samples and mobile phase. If acidic or basic, consider adjusting to a neutral pH or using an aprotic solvent if your method allows.
Appearance of unknown peaks in chromatogram	Degradation products of 2-Ethylhexyl acetate-d17.	Run a blank with only the solvent and internal standard to identify any degradation peaks. Consider a forced degradation study to identify potential degradants.
Loss of signal intensity over time	Adsorption of the compound to the container surface.	Use silanized glass vials or polypropylene tubes to minimize adsorption.
Evaporation of solvent from the stock or working solution.	Ensure containers are tightly sealed. For long-term storage, consider using ampoules.

Experimental Protocols

Protocol for Assessing the Stability of 2-Ethylhexyl acetate-d17

This protocol outlines a general procedure to evaluate the stability of 2-Ethylhexyl acetate-d17 in a specific solvent under various conditions.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 2-Ethylhexyl acetate-d17.

  • Dissolve it in the solvent of interest (e.g., methanol, acetonitrile) to a final concentration of 1 mg/mL.

• Sample Aliquoting and Storage:

  • Aliquot the stock solution into multiple vials to avoid repeated freeze-thaw cycles.

  • Store the vials at different temperature conditions (e.g., -20°C, 4°C, and 25°C).

• Time-Point Analysis:

  • At specified time points (e.g., initial, 1 week, 1 month, 3 months, 6 months), retrieve a vial from each storage condition.

  • Analyze the sample using a validated analytical method (e.g., GC-MS or LC-MS).

• Data Analysis:

  • Determine the purity of 2-Ethylhexyl acetate-d17 at each time point.

  • Compare the purity results to the initial measurement to assess the percentage of degradation.

  • Monitor for the appearance of any degradation products.

Visualizations

Workflow for Stability Assessment of 2-Ethylhexyl acetate-d17.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-Ethylhexyl Acetate | Eastman [eastman.com]

Preventing contamination with 2-Ethylhexyl acetate-d17

Technical Support Center: 2-Ethylhexyl Acetate-d17

Welcome to the technical support center for 2-Ethylhexyl acetate-d17. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing contamination and ensuring the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17 and what are its primary applications?

A1: 2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate, where 17 hydrogen atoms have been replaced with deuterium. It is primarily used as an internal standard in quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[][2] Its deuteration makes it chemically almost identical to the non-labeled compound but distinguishable by its higher mass, allowing for precise quantification in complex matrices.

Q2: What are the most common sources of contamination for 2-Ethylhexyl acetate-d17?

A2: The most common sources of contamination for deuterated compounds like 2-Ethylhexyl acetate-d17 include:

• Atmospheric Moisture: Absorption of water from the air can introduce unwanted protons, leading to H/D (hydrogen-deuterium) exchange and compromising isotopic purity.[3][4]

• Protic Solvents: Using solvents that contain exchangeable protons (e.g., water, alcohols) for reconstitution or dilution can lead to H/D exchange.[4][5]

• Contaminated Labware: Residual non-deuterated solvents or other contaminants on pipettes, vials, or other lab equipment can be a source of contamination.[6][7]

• Improper Storage: Exposure to light, elevated temperatures, or a non-inert atmosphere can lead to degradation or contamination.[3][5]

• Cross-Contamination: Contamination from other samples or standards during preparation.[8]

Q3: How should I properly store 2-Ethylhexyl acetate-d17?

A3: To maintain its chemical and isotopic purity, 2-Ethylhexyl acetate-d17 should be stored under the following conditions:

• Temperature: For long-term storage, it is recommended to store it at -20°C or below.[4][5] For short to medium-term storage, 2-8°C is acceptable.[4]

• Atmosphere: Store under an inert atmosphere, such as dry nitrogen or argon, to prevent oxidation and moisture absorption.[5]

• Container: Use amber vials to protect from light, and ensure the container is tightly sealed.[4][5]

• Form: If supplied as a lyophilized powder, store it in a desiccator to protect it from moisture.[4]

Q4: What type of solvents should I use for reconstituting and preparing solutions of 2-Ethylhexyl acetate-d17?

A4: It is critical to use high-purity, aprotic solvents to prevent H/D exchange.[4] Recommended solvents include acetonitrile, and ethyl acetate. Avoid acidic or basic aqueous solutions as they can catalyze the exchange of deuterium atoms.[4][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Isotopic Purity (Lower Mass Isotopologues Detected)	H/D exchange with atmospheric moisture or protic solvents.	Handle the compound in a dry, inert atmosphere (e.g., glove box). Use high-purity aprotic solvents for all preparations. Store in a tightly sealed vial with a desiccator.[3][4]
Presence of Unidentified Peaks in GC/MS or LC/MS Analysis	Contamination from labware, solvents, or the surrounding environment.	Use clean, dedicated labware. Rinse all glassware with the high-purity solvent you will be using. Use high-purity, mass spectrometry-grade reagents. Work in a clean environment, such as a laminar flow hood.[6]
Inconsistent Quantitative Results	Improper handling and dilution, or degradation of the standard.	Allow the standard to equilibrate to room temperature before opening to prevent condensation.[4] Use calibrated pipettes for accurate dilutions. Prepare fresh working solutions regularly and verify their concentration.
Precipitation of the Standard in Solution	Low solubility in the chosen solvent or storage at an inappropriate temperature.	Ensure the chosen solvent is appropriate for the concentration of the standard. If stored at low temperatures, allow the solution to fully equilibrate to room temperature and vortex before use.

Data Presentation

Table 1: General Storage Conditions for Deuterated Standards

Storage Form	Temperature	Duration	Key Considerations
Lyophilized Powder	-20°C or below	Long-term (Years)	Store in a desiccator to protect from moisture.[4]
In Aprotic Solvent	-20°C or below	Medium to Long-term (Months to a Year+)	Minimizes solvent evaporation and slows degradation. Be cautious of repeated freeze-thaw cycles.[4]
In Aprotic Solvent	2-8°C	Short to Medium-term (Weeks to Months)	Protect from light by using amber vials. Ensure the container is well-sealed.[4]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized 2-Ethylhexyl acetate-d17

• Equilibration: Allow the vial containing the lyophilized standard to equilibrate to room temperature before opening to prevent moisture condensation.[4]

• Inert Atmosphere: If possible, perform the reconstitution in a glove box or under a stream of inert gas (e.g., argon or nitrogen).

• Solvent Addition: Using a calibrated pipette, add the appropriate volume of a high-purity aprotic solvent (e.g., acetonitrile, ethyl acetate) to the vial to achieve the desired concentration.

• Dissolution: Gently vortex or sonicate the vial to ensure the standard is completely dissolved.

• Storage: Store the resulting solution under the recommended conditions as outlined in Table 1.

Protocol 2: Verifying the Isotopic Purity of 2-Ethylhexyl acetate-d17

• Sample Preparation: Prepare a dilute solution of the 2-Ethylhexyl acetate-d17 in a suitable high-purity aprotic solvent.

• Instrumentation: Use a high-resolution mass spectrometer (HRMS) for analysis.

• Data Acquisition: Acquire the mass spectrum of the standard, ensuring sufficient resolution to distinguish between the different isotopologues.

• Data Analysis: Analyze the isotopic distribution to confirm the enrichment of the deuterated species. The presence of significant peaks corresponding to lower mass isotopologues may indicate H/D exchange.

Visualizations

Caption: Workflow for preventing contamination during handling and preparation of 2-Ethylhexyl acetate-d17.

Caption: Decision tree for troubleshooting common issues with 2-Ethylhexyl acetate-d17.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. NMR Solvents | Eurisotop [eurisotop.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ukisotope.com [ukisotope.com]
• 8. researchgate.net [researchgate.net]

Improving peak shape for 2-Ethylhexyl acetate-d17 in chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you improve the peak shape of 2-Ethylhexyl acetate-d17 in your chromatographic analyses.

Troubleshooting Guide: Improving Peak Shape for 2-Ethylhexyl acetate-d17

Poor peak shape in gas chromatography (GC) can manifest as peak tailing, fronting, or broadening, all of which can compromise resolution and the accuracy of quantification. This guide provides a systematic approach to troubleshooting these common issues for 2-Ethylhexyl acetate-d17.

Issue 1: Peak Tailing

Peak tailing is observed when the latter half of the peak is drawn out. This is often due to active sites in the GC system or issues with the column.

Q1: I'm observing significant peak tailing for 2-Ethylhexyl acetate-d17. What are the most likely causes?

A1: Peak tailing for a moderately polar compound like 2-Ethylhexyl acetate-d17 is often caused by one or more of the following:

• Active Sites: Interaction of the analyte with active sites in the injection port (liner, seal) or on the column. These are often exposed silanol groups on glass surfaces or metal surfaces in the flow path.[1][2]

• Column Contamination: Accumulation of non-volatile residues at the head of the column can create active sites.

• Improper Column Installation: A poor column cut or incorrect installation depth in the inlet or detector can create dead volume and turbulence, leading to tailing.[1][3]

• Incompatible Polarity: A mismatch between the polarity of the analyte, solvent, and stationary phase can sometimes contribute to peak tailing.[4]

• Low Inlet Temperature: Insufficient temperature in the inlet can lead to incomplete or slow vaporization of the analyte, causing it to enter the column as a broad band.

Q2: How can I diagnose the specific cause of peak tailing for 2-Ethylhexyl acetate-d17?

A2: A systematic approach is key to identifying the root cause. The following workflow can guide your troubleshooting process:

Troubleshooting workflow for peak tailing.

Issue 2: Peak Fronting

Peak fronting, where the first half of the peak is broader than the second, is less common than tailing but can still affect quantification.

Q3: My 2-Ethylhexyl acetate-d17 peak is fronting. What could be the cause?

A3: The most common causes of peak fronting are:

• Column Overload: Injecting too much sample can saturate the stationary phase, causing the excess analyte to travel faster through the column.[1]

• Solvent Mismatch: If the sample is dissolved in a solvent that is significantly different in polarity or much stronger than the stationary phase, it can lead to poor initial focusing of the analyte band.

• Injection Temperature Too High: An excessively high inlet temperature can cause the sample to expand too rapidly in the liner, leading to a distorted injection band.

Q4: How can I resolve peak fronting?

A4: To address peak fronting, consider the following actions:

• Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, the original issue was likely column overload.

• Decrease Injection Volume: Injecting a smaller volume can also alleviate overload.

• Optimize Solvent: If possible, dissolve your sample in a solvent that is more compatible with the stationary phase. For a wax column, a more polar solvent may be appropriate.

• Adjust Injection Temperature: Lower the inlet temperature in increments to see if it improves the peak shape, but ensure it remains high enough for complete vaporization.

Issue 3: Peak Broadening

Broad peaks can result in poor resolution and reduced sensitivity.

Q5: The peak for 2-Ethylhexyl acetate-d17 is broader than expected. What should I check?

A5: Several factors can contribute to peak broadening:

• Suboptimal Flow Rate: The carrier gas flow rate may be too high or too low, moving away from the optimal linear velocity for the column.

• Slow Injection: A slow injection speed can cause the sample to be introduced to the column over a longer period, resulting in a broad initial band.

• Dead Volume: Dead volume in the system, from poorly fitted connections or incorrect column installation, can cause band broadening.[3]

• Column Degradation: An old or contaminated column will lose efficiency over time, leading to broader peaks.

Frequently Asked Questions (FAQs)

Q6: What are the recommended GC column and method parameters for the analysis of 2-Ethylhexyl acetate-d17?

A6: Based on the analysis of similar acetate esters, a good starting point for method development is a polar stationary phase.

Experimental Protocol: GC Analysis of Acetate Esters

This protocol is adapted from established methods for acetate ester analysis and provides a robust starting point for 2-Ethylhexyl acetate-d17.[5]

Parameter	Recommended Condition
Column	Agilent CP-Wax 52 CB (fused silica), 25 m x 0.53 mm ID, 2.0 µm film thickness
Oven Program	50°C to 200°C at 10°C/min
Carrier Gas	Nitrogen at 47 cm/s (10 mL/min) or Helium at an appropriate linear velocity
Injector	Direct or Split/Splitless, Temperature: 250°C
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS), Temperature: 275°C
Injection Volume	0.2 µL (can be optimized)
Sample Solvent	Water or an appropriate organic solvent

Q7: How does the choice of injection liner affect the peak shape of 2-Ethylhexyl acetate-d17?

A7: The injection liner plays a critical role in sample vaporization and transfer to the column. The choice of liner can significantly impact peak shape.

Liner Feature	Impact on Peak Shape	Recommendation for 2-Ethylhexyl acetate-d17
Deactivation	A properly deactivated liner is crucial to prevent interactions with active sites, which can cause peak tailing.[6]	Use a liner with a high-quality deactivation.
Glass Wool	Glass wool can aid in sample vaporization and trap non-volatile residues, but can also be a source of activity if not properly deactivated.[7]	A liner with deactivated glass wool is often beneficial for ensuring complete vaporization of a semi-volatile ester.
Tapered Design	Tapered liners (e.g., single taper) can help focus the sample onto the column, leading to sharper peaks, especially in splitless injections.[7][8]	A single taper liner is a good choice for general applications.
Internal Diameter	A smaller internal diameter increases the linear velocity, leading to faster sample transfer and potentially sharper peaks, but also increases the risk of backflash with larger injection volumes.[6][9][10]	A liner with a 2-4 mm internal diameter is a common starting point.

Q8: Should I use a split or splitless injection for my analysis of 2-Ethylhexyl acetate-d17?

A8: The choice between split and splitless injection depends on the concentration of your analyte and the sensitivity required.

Injection Mode	Advantages	Disadvantages	Best for 2-Ethylhexyl acetate-d17
Split	- Fast sample transfer leading to sharp peaks.[11] - Good for high-concentration samples.	- Vents a portion of the sample, resulting in lower sensitivity.[11][12]	Use for samples where the concentration of 2-Ethylhexyl acetate-d17 is high and trace analysis is not required.
Splitless	- Transfers the entire sample to the column, providing high sensitivity.[11][13]	- Slower sample transfer can lead to broader peaks.[11] - More susceptible to issues from active sites due to longer residence time in the liner.[6][11]	Recommended for trace analysis or when high sensitivity is needed. Requires a well-deactivated system and optimization of the splitless hold time.

Q9: How does injection volume influence the peak shape of 2-Ethylhexyl acetate-d17?

A9: Injection volume can have a significant impact on peak shape, primarily due to the potential for column and liner overload.

Injection Volume	Expected Effect on Peak Shape	Recommendation
Low (e.g., < 1 µL)	- Generally produces sharper, more symmetrical peaks.	- Start with a low injection volume (e.g., 0.2-1 µL) and increase only if sensitivity is insufficient.
High (e.g., > 2 µL)	- Increased risk of peak fronting due to column overload.[14][15][16] - Potential for peak broadening if the vaporized solvent volume exceeds the liner capacity (backflash).[10]	- If a larger volume is necessary for sensitivity, consider using a larger volume liner and ensure the sample concentration is not causing column overload.

Logical Relationship of Troubleshooting Steps

Logical flow for troubleshooting peak shape issues.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. it.restek.com [it.restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC Tip: Peak Shape Problems: Tailing Peaks | Phenomenex [discover.phenomenex.com]
• 5. agilent.com [agilent.com]
• 6. GC liners / CHROMSERVIS.EU [chromservis.eu]
• 7. How to Choose a GC Inlet Liner [restek.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 11. Split vs Splitless Injection [restek.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Effects of injection volume on chromatographic features and resolution in the process of counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Deuterium exchange issues with 2-Ethylhexyl acetate-d17

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Ethylhexyl acetate-d17. The information provided is intended to help users anticipate and resolve common issues related to deuterium exchange and ensure the isotopic integrity of the compound throughout their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Ethylhexyl acetate-d17, and what are its common applications?

A1: 2-Ethylhexyl acetate-d17 is a deuterated form of 2-Ethylhexyl acetate, where 17 hydrogen atoms have been replaced with deuterium atoms.[1][2][3] It is commonly used as an internal standard in analytical methods such as NMR, GC-MS, or LC-MS for the quantification of its non-deuterated counterpart.[1] It can also be used as a tracer in metabolic studies.[1][2]

Q2: What are the general best practices for storing 2-Ethylhexyl acetate-d17?

A2: Proper storage is crucial to maintain the isotopic purity of 2-Ethylhexyl acetate-d17. General recommendations include:

• Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[4] Long-term storage at refrigerated temperatures (e.g., 4°C) is often recommended, but always refer to the manufacturer's certificate of analysis for specific requirements.[5]

• Inert Atmosphere: To prevent potential degradation, store under an inert atmosphere like nitrogen or argon.[5]

• Protection from Light: Store in amber vials or in the dark to prevent photodegradation.[5][6]

• Moisture Prevention: Deuterated compounds can be hygroscopic.[7][8] It is critical to prevent exposure to moisture to avoid H-D exchange. Allow the container to warm to room temperature before opening to prevent condensation.[6]

Q3: Which deuterium atoms in 2-Ethylhexyl acetate-d17 are most susceptible to exchange?

A3: While the deuterium atoms on the alkyl chains of 2-Ethylhexyl acetate-d17 are generally stable, those on the carbon adjacent to the carbonyl group (the alpha-carbon) of the acetate moiety could be more susceptible to exchange under certain conditions (e.g., acidic or basic catalysis). Deuterium atoms on methyl and methylene groups are generally not readily exchangeable.[9]

Troubleshooting Guide

This guide addresses potential issues you might encounter when using 2-Ethylhexyl acetate-d17.

Issue 1: Loss of Deuterium Label Observed in Mass Spectrometry Analysis

Possible Cause: Hydrogen-Deuterium (H-D) back-exchange with protic solvents, reagents, or atmospheric moisture.[7][10] This is a common issue in mass spectrometry, especially during sample preparation and chromatographic separation.[10]

Solutions:

• Use Aprotic Solvents: Whenever possible, use aprotic solvents for sample preparation and analysis.

• Control pH: Avoid acidic or basic conditions which can catalyze deuterium exchange.[5] Maintain a neutral pH if aqueous solutions are necessary.

• Minimize Exposure to Moisture: Handle the compound and prepare solutions under a dry, inert atmosphere (e.g., nitrogen or argon).[7] Use anhydrous solvents.

• Optimize LC-MS Conditions:

  • Minimize the time between sample preparation and analysis.[11]

  • Use a low-temperature autosampler and column oven (e.g., 0-4°C) to reduce the rate of back-exchange during LC separation.[12][13]

  • Optimize the LC gradient to be as short as possible without compromising chromatographic resolution.[10]

Issue 2: Unexpected Peaks or Signal Loss in ¹H NMR Spectrum

Possible Cause 1: Contamination with Water The presence of water (H₂O) in the NMR solvent can lead to a broad singlet in the spectrum, which might obscure other signals.[14]

Solutions:

• Use High-Purity Deuterated Solvents: Ensure the deuterated solvent used is of high purity and low in residual water.

• Properly Dry Glassware: Thoroughly dry all glassware, including NMR tubes, in an oven and cool them in a desiccator before use.[7][8]

• Handle Under Inert Atmosphere: Prepare the NMR sample in a glove box or under a stream of dry, inert gas.[15]

Possible Cause 2: Deuterium Exchange with Labile Protons If your sample contains other molecules with labile protons (e.g., alcohols, amines), deuterium from 2-Ethylhexyl acetate-d17 could potentially exchange, although this is less likely for the C-D bonds in this molecule under standard NMR conditions. A more common scenario is the exchange of labile protons from other sample components with deuterium from the solvent, leading to the disappearance of their signals.[16]

Solution:

• D₂O Shake: To confirm the presence of exchangeable protons from other components in your sample, add a drop of D₂O to the NMR tube, shake it, and re-acquire the spectrum. The disappearance of a peak confirms it was from an exchangeable proton.[14][16]

Experimental Protocols

Protocol for Monitoring Deuterium Stability of 2-Ethylhexyl acetate-d17 by GC-MS

This protocol allows for the assessment of the isotopic integrity of 2-Ethylhexyl acetate-d17 under specific experimental conditions.

1. Reagent and Sample Preparation:

• Prepare a stock solution of 2-Ethylhexyl acetate-d17 in an anhydrous aprotic solvent (e.g., hexane or dichloromethane).
• Prepare a series of test solutions by diluting the stock solution with the solvent system you intend to use for your experiment (e.g., different ratios of water and organic solvent, different pH buffers).
• Prepare a control sample by diluting the stock solution in the anhydrous aprotic solvent.

2. Incubation:

• Incubate the test solutions and the control sample under the conditions of your experiment (e.g., specific temperature, duration).

3. Sample Analysis by GC-MS:

• Inject an aliquot of each sample into the GC-MS system.
• Use a suitable GC column and temperature program to achieve good separation of 2-Ethylhexyl acetate.
• Acquire mass spectra in full scan mode or selected ion monitoring (SIM) mode, monitoring the molecular ion and key fragment ions of both the deuterated and potentially exchanged species.

4. Data Analysis:

• Compare the mass spectra of the test samples to the control sample.
• Calculate the percentage of deuterium loss by monitoring the intensity of the molecular ion of the fully deuterated compound versus the ions corresponding to the loss of one or more deuterium atoms.

Data Presentation

Table 1: Monitoring Deuterium Exchange of 2-Ethylhexyl acetate-d17 under Various Conditions

Sample ID	Solvent System	pH	Temperature (°C)	Incubation Time (hours)	% Deuterium Retention
Control	Anhydrous Hexane	N/A	25	0	100%
Test 1	50:50 Acetonitrile:Water	7	25	24	User Data
Test 2	50:50 Acetonitrile:Water	4	25	24	User Data
Test 3	50:50 Acetonitrile:Water	9	25	24	User Data
Test 4	50:50 Acetonitrile:Water	7	50	24	User Data

Users should populate the "% Deuterium Retention" column with their experimental data.

Visualizations

Troubleshooting Workflow for Deuterium Exchange Issues

The following diagram outlines a logical workflow for identifying and resolving potential deuterium exchange issues with 2-Ethylhexyl acetate-d17.

Caption: Troubleshooting workflow for deuterium exchange.

Experimental Workflow for Deuterium Stability Monitoring

The diagram below illustrates the key steps in the experimental protocol for monitoring the stability of the deuterium labels on 2-Ethylhexyl acetate-d17.

Caption: Experimental workflow for stability monitoring.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-Ethylhexyl acetate-d17 | CAS#:1219802-70-6 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. MINIMIZING BACK EXCHANGE IN THE HYDROGEN EXCHANGE - MASS SPECTROMETRY EXPERIMENT - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 12. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Hydrogen/Deuterium Exchange Mass Spectrometry for Probing Higher Order Structure of Protein Therapeutics: Methodology and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.rochester.edu [chem.rochester.edu]
• 15. chromservis.eu [chromservis.eu]
• 16. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]

Technical Support Center: Minimizing Ion Suppression with 2-Ethylhexyl acetate-d17 in LC-MS

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the minimization of ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, with a specific focus on the use of 2-Ethylhexyl acetate-d17 as a stable isotope-labeled internal standard.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS analysis?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte is reduced by the presence of co-eluting components from the sample matrix.[1] This phenomenon leads to a decreased signal intensity for the analyte, which can negatively impact the sensitivity, accuracy, and reproducibility of quantitative analyses.[2] In complex biological and environmental samples, various components like proteins, lipids, salts, and other endogenous compounds can cause ion suppression.

Q2: What are the common causes of ion suppression?

A2: Ion suppression can arise from several sources, including:

• Endogenous matrix components: Salts, proteins, lipids (especially phospholipids), and other small molecules present in biological samples.[3]

• Exogenous substances: Dosing vehicles, anticoagulants, plasticizers from lab consumables, and mobile phase additives.

• High analyte concentration: At high concentrations, the analyte itself can cause self-suppression.

• Co-eluting metabolites: Metabolites of the analyte that share similar structures and chromatographic retention times.

Q3: How does 2-Ethylhexyl acetate-d17 help in minimizing ion suppression?

A3: 2-Ethylhexyl acetate-d17 is a deuterium-labeled version of 2-Ethylhexyl acetate. As a stable isotope-labeled internal standard (SIL-IS), it is considered the "gold standard" for compensating for ion suppression.[1] Because it has nearly identical physicochemical properties to the non-labeled analyte, it co-elutes and experiences the same degree of ion suppression.[3] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects are normalized, leading to more accurate and precise quantification.[3]

Q4: Can 2-Ethylhexyl acetate-d17 completely eliminate issues related to ion suppression?

A4: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[3] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard.[3][4] If this shift is significant enough to cause the analyte and internal standard to elute into regions with different degrees of ion suppression, it can lead to inaccurate quantification.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during LC-MS experiments that may be related to ion suppression, even when using 2-Ethylhexyl acetate-d17.

Problem 1: Significant signal drop for the analyte in matrix samples compared to neat solutions.

• Possible Cause: Severe ion suppression from the sample matrix.

• Solutions:

  • Optimize Sample Preparation: Employ more rigorous sample cleanup techniques to remove interfering matrix components. Methods like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing matrix components than protein precipitation.[5]

  • Chromatographic Separation Improvement: Modify the LC gradient, flow rate, or column chemistry to better separate the analyte from the regions of ion suppression.[6]

  • Sample Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[1]

Problem 2: Poor reproducibility of the analyte/2-Ethylhexyl acetate-d17 area ratio.

• Possible Cause: Differential matrix effects affecting the analyte and internal standard differently, or issues with the internal standard itself.

• Solutions:

  • Verify Co-elution: Ensure that the analyte and 2-Ethylhexyl acetate-d17 are co-eluting as closely as possible. A slight separation due to the isotope effect can sometimes be problematic in regions of sharp changes in ion suppression.[3][4]

  • Check Internal Standard Concentration and Purity: Inaccuracies in the concentration or degradation of the internal standard solution can lead to irreproducible results.

  • Investigate Matrix Variability: If the matrix composition varies significantly between samples, the degree of ion suppression can also vary, leading to inconsistent results.[1] Consider using matrix-matched calibrators and quality control samples.[1]

Data Presentation: Efficacy of Ion Suppression Mitigation Strategies

The following tables summarize quantitative data on the impact of matrix effects and the effectiveness of different mitigation strategies.

Table 1: Matrix Effect in Different Biological Samples for Di-(2-ethylhexyl) phthalate (DEHP)

Biological Matrix	Mean Matrix Effect (%)	Standard Deviation (%)	Indication
Plasma	94.5	5.7	Minor Ion Suppression
Feces Homogenate	100.1	2.3	No Significant Matrix Effect

Data synthesized from a study on the determination and pharmacokinetics of DEHP in rats.[7][8]

Table 2: Comparison of Ion Suppression with Different Sample Preparation Techniques

Sample Preparation Method	Analyte	Matrix	Ion Suppression (%)
Protein Precipitation	Albuterol	Human Plasma	High (not quantified)
Solid-Phase Extraction (SPE)	Various Drugs	Biological Fluids	Lower than Protein Precipitation
Liquid-Liquid Extraction (LLE)	Various Drugs	Biological Fluids	Lower than Protein Precipitation

Qualitative comparison based on general findings in the literature.[2][5] Specific quantitative values are highly analyte and matrix dependent.

Experimental Protocols

Protocol 1: Qualitative Assessment of Ion Suppression using Post-Column Infusion (PCI)

This protocol helps to identify regions of ion suppression in your chromatogram.

• Objective: To visualize the retention times where co-eluting matrix components cause ion suppression.

• Materials:

  • LC-MS system

  • Syringe pump

  • Tee-piece for mixing

  • Solution of 2-Ethylhexyl acetate (or the analyte of interest) at a concentration that gives a stable signal.

  • Extracted blank matrix samples.

• Procedure:

  • Set up the LC-MS system with the analytical column.

  • Post-column, use a tee-piece to continuously infuse the analyte solution into the mobile phase stream entering the mass spectrometer.

  • Establish a stable baseline signal for the infused analyte.

  • Inject a blank matrix extract that has been prepared using your standard sample preparation method.

  • Monitor the signal of the infused analyte. Any significant drop in the baseline signal indicates a region of ion suppression.

  • Compare the retention time of the suppression zone with the retention time of your analyte peak in a standard injection.

Protocol 2: Quantitative Assessment of Matrix Effect using Post-Extraction Spike Analysis

This protocol provides a numerical value for the extent of ion suppression or enhancement.

• Objective: To quantify the matrix effect on the analyte signal.

• Procedure:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Spike a known amount of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 into the mobile phase or reconstitution solvent.

    • Set B (Post-Extraction Spike): Extract a blank biological matrix using your established procedure. Spike the same amount of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 as in Set A into the final, extracted matrix.

    • Set C (Pre-Extraction Spike): Spike the same amount of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 as in Set A into the blank biological matrix before the extraction procedure. (This set is for recovery assessment).

  • Analysis: Analyze all three sets of samples by LC-MS.

  • Calculation:

    • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) x 100.[3]

      • An ME of 100% indicates no matrix effect.

      • An ME < 100% indicates ion suppression.

      • An ME > 100% indicates ion enhancement.

    • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) x 100.

    • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) x 100.

Visualizations

Caption: Mechanism of Ion Suppression in the Electrospray Ionization (ESI) Source.

Caption: Troubleshooting Workflow for Ion Suppression in LC-MS.

Caption: Principle of Using a Stable Isotope-Labeled Internal Standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression correction and normalization for non-targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Determination and pharmacokinetics of di-(2-ethylhexyl) phthalate in rats by ultra performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-Ethylhexyl acetate-d17 Calibration Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with calibration curves using 2-Ethylhexyl acetate-d17 as an internal standard in GC-MS analyses.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve common problems encountered during the quantification of 2-Ethylhexyl acetate using its deuterated internal standard, 2-Ethylhexyl acetate-d17.

Issue 1: Poor Calibration Curve Linearity (r² < 0.99)

A non-linear calibration curve can lead to inaccurate quantification. This guide will help you identify and address the potential causes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor calibration curve linearity.

Detailed Steps:

• Verify Standard Concentrations:

  • Question: Are the concentrations of your calibration standards accurate?

  • Action: Double-check all calculations used for preparing the stock and working standard solutions. Ensure that the correct masses and volumes were used. If in doubt, prepare a fresh set of standards from a new weighing of the reference materials.

• Review Sample Preparation:

  • Question: Is the sample preparation process consistent and reproducible for all calibration points?

  • Action: Inconsistent extraction efficiency or derivatization can introduce non-linearity. Ensure that the addition of the internal standard, 2-Ethylhexyl acetate-d17, is consistent across all standards. The ratio of the analyte to the internal standard should be the only variable that changes.

• Investigate Instrument Performance:

  • Question: Is the GC-MS instrument performing optimally?

  • Action: A dirty ion source, leaks in the system, or a contaminated GC inlet can lead to inconsistent responses. Check for leaks using an electronic leak detector. Inspect and clean the GC inlet liner and the MS ion source if necessary.

Issue 2: Inaccurate Quantification Despite Good Linearity

Even with a good correlation coefficient, the calculated concentrations of your quality control (QC) samples may be inaccurate. This often points to issues with the internal standard or matrix effects.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Detailed Steps:

• Check Internal Standard Integrity:

  • Question: Is the 2-Ethylhexyl acetate-d17 pure and stable?

  • Action: The presence of unlabeled 2-Ethylhexyl acetate as an impurity in the deuterated standard can lead to a positive bias in the results. Verify the isotopic and chemical purity of the internal standard. Also, ensure that there is no isotopic exchange (deuterium-hydrogen exchange) occurring during sample preparation or analysis.

• Evaluate Matrix Effects:

  • Question: Are there co-eluting matrix components that are differentially affecting the ionization of the analyte and the internal standard?

  • Action: Even with a co-eluting deuterated internal standard, differential matrix effects can occur, leading to either ion suppression or enhancement. This can result in inaccurate quantification. Perform a matrix effect evaluation experiment.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol is designed to assess whether components of the sample matrix are interfering with the ionization of 2-Ethylhexyl acetate and its deuterated internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in a clean solvent (e.g., hexane or ethyl acetate) at a concentration in the middle of the calibration range.

  • Set B (Post-extraction Spike): Extract a blank matrix sample (a sample that does not contain the analyte) using your established procedure. After the final extraction step, spike the extract with 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 at the same concentration as in Set A.

  • Set C (Pre-extraction Spike): Spike a blank matrix sample with 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 at the same concentration as in Set A before initiating the extraction procedure.

• Analyze the Samples: Inject and analyze all three sets of samples using your validated GC-MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  A matrix effect value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%). If the matrix effect percentages for 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 are substantially different, this indicates a differential matrix effect that needs to be addressed.

Data Presentation

Table 1: Example Calibration Curve Data for 2-Ethylhexyl Acetate

This table presents a typical calibration curve for the quantification of 2-Ethylhexyl acetate using 2-Ethylhexyl acetate-d17 as an internal standard.

Concentration of 2-Ethylhexyl acetate (ng/mL)	Peak Area of 2-Ethylhexyl acetate	Peak Area of 2-Ethylhexyl acetate-d17 (Constant Concentration)	Response Ratio (Analyte Area / IS Area)
1.0	12,500	250,000	0.050
5.0	63,000	252,000	0.250
10.0	126,000	251,000	0.502
50.0	635,000	253,000	2.510
100.0	1,260,000	250,000	5.040
250.0	3,150,000	251,000	12.550
500.0	6,300,000	252,000	25.000

Table 2: Acceptance Criteria for Calibration Curves (Based on FDA Guidance)

This table summarizes the general acceptance criteria for calibration curves in bioanalytical method validation.

Parameter	Acceptance Criterion
Correlation Coefficient (r²)	≥ 0.99
Calibration Points	A minimum of 6 non-zero standards.
Accuracy of Back-Calculated Concentrations	Within ±15% of the nominal concentration for all standards, except for the Lower Limit of Quantification (LLOQ), which should be within ±20%.
Precision of Response Ratios	The coefficient of variation (%CV) should not exceed 15% for all standards, except for the LLOQ, which should not exceed 20%.

Frequently Asked Questions (FAQs)

Q1: My calibration curve is linear, but my QC samples are consistently reading high. What could be the cause?

A1: This is a common issue that can arise from a few sources. One likely cause is the presence of a small amount of unlabeled 2-Ethylhexyl acetate in your 2-Ethylhexyl acetate-d17 internal standard stock. This impurity will contribute to the analyte signal, causing a positive bias in your results. It is crucial to verify the chemical and isotopic purity of your internal standard. Another possibility is a differential matrix effect where the matrix enhances the signal of the analyte more than the internal standard.

Q2: I am observing a slight shift in retention time between 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17. Is this a problem?

A2: A small, consistent shift in retention time is a known phenomenon for deuterated standards due to the "isotope effect". However, if this shift leads to incomplete co-elution, it can expose the analyte and the internal standard to different matrix components as they elute from the GC column. This can result in differential matrix effects and compromise the accuracy of your quantification. If you observe a significant separation, you may need to adjust your chromatographic conditions to improve co-elution.

Q3: What are the ideal storage conditions for 2-Ethylhexyl acetate-d17?

A3: 2-Ethylhexyl acetate-d17 should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from sources of ignition.[1] It is stable under normal storage conditions.[1] To prevent potential degradation or contamination, it is advisable to store it at the temperature recommended by the supplier, often refrigerated or frozen for long-term storage.

Q4: Can I use a different internal standard for the quantification of 2-Ethylhexyl acetate?

A4: While 2-Ethylhexyl acetate-d17 is the ideal internal standard due to its close structural and chemical similarity to the analyte, other compounds can be used if a deuterated analog is not available. A suitable alternative would be a structural analog that has similar chromatographic behavior and extraction efficiency. However, it is important to thoroughly validate the method with the chosen internal standard to ensure it effectively corrects for variability.

Q5: What should I do if my calibration curve is still not linear after following the troubleshooting guide?

A5: If you have systematically addressed potential issues with standard preparation and instrument performance and your curve is still non-linear, you may need to consider the concentration range of your standards. It is possible that detector saturation is occurring at the higher concentrations. Try reducing the concentration of your highest standards or using a weighted linear regression model for your calibration curve.

References

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]

Technical Support Center: Enhancing Low-Level Detection with 2-Ethylhexyl acetate-d17

Welcome to the technical support center for enhancing the sensitivity of low-level detection using 2-Ethylhexyl acetate-d17. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions (FAQs) related to the use of this deuterated internal standard in analytical experiments.

Troubleshooting Guides

This section addresses specific issues that users may encounter during their experiments.

Issue 1: Poor Signal-to-Noise Ratio for the Analyte

• Question: I am struggling to detect my low-level analyte, 2-Ethylhexyl acetate, even with the use of 2-Ethylhexyl acetate-d17 as an internal standard. What can I do to improve the signal-to-noise ratio?

• Answer:

  • Optimize Mass Spectrometer Parameters: Ensure that the mass spectrometer is tuned and calibrated according to the manufacturer's recommendations. For GC-MS analysis, select appropriate precursor and product ions for both the analyte and the internal standard in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode to maximize sensitivity and specificity.

  • Increase Sample Concentration: If possible, concentrate your sample using appropriate techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) prior to analysis.

  • Check for Matrix Effects: The sample matrix can suppress or enhance the ionization of the analyte. A deuterated internal standard like 2-Ethylhexyl acetate-d17 is designed to co-elute with the analyte and experience similar matrix effects, thus providing a corrective measure.[1] To assess the extent of matrix effects, you can perform a post-extraction addition experiment.

  • Evaluate Extraction Recovery: Inefficient extraction of the analyte from the sample matrix can lead to low signal intensity. Since the deuterated internal standard is added at the beginning of the sample preparation process, it can help compensate for variability in extraction recovery.

Issue 2: Inconsistent or Irreproducible Quantitative Results

• Question: My quantitative results for 2-Ethylhexyl acetate are highly variable between injections, even though I am using 2-Ethylhexyl acetate-d17. What could be the cause?

• Answer:

  • Chromatographic Separation of Analyte and Internal Standard: Deuterated compounds can sometimes exhibit slightly different chromatographic behavior compared to their non-deuterated counterparts, an issue known as the "isotope effect". This can lead to partial or complete separation of the analyte and the internal standard, resulting in differential matrix effects and inaccurate quantification.

    • Solution: Adjust your chromatographic method (e.g., temperature gradient, flow rate) to ensure co-elution of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17.

  • Purity of the Internal Standard: The presence of unlabeled 2-Ethylhexyl acetate as an impurity in the 2-Ethylhexyl acetate-d17 standard can lead to an overestimation of the analyte concentration, especially at low levels.

    • Solution: Verify the isotopic purity of your internal standard. The response of the unlabeled analyte in a blank sample spiked only with the internal standard should be negligible.

  • Inconsistent Internal Standard Spiking: Ensure that the internal standard is added precisely and consistently to all samples, calibration standards, and quality controls. Use a calibrated pipette and add the internal standard at an early stage of the sample preparation to account for any subsequent sample loss.[2]

Frequently Asked Questions (FAQs)

Q1: Why should I use 2-Ethylhexyl acetate-d17 as an internal standard for the low-level detection of 2-Ethylhexyl acetate?

A1: Using a deuterated internal standard like 2-Ethylhexyl acetate-d17 is considered the gold standard in quantitative mass spectrometry for several reasons:

• Compensates for Matrix Effects: It co-elutes with the analyte, meaning it is affected by ion suppression or enhancement from the sample matrix in a similar way, allowing for accurate correction.[1]

• Corrects for Sample Loss: When added at the beginning of the sample preparation workflow, it accounts for any loss of analyte during extraction and other handling steps.

• Improves Precision and Accuracy: By normalizing the analyte response to the internal standard response, it corrects for variations in injection volume and instrument response, leading to more precise and accurate results.

Q2: How do I select the appropriate ions for monitoring 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in GC-MS?

A2: The selection of appropriate ions is crucial for sensitive and specific detection. Based on the mass spectra of 2-Ethylhexyl acetate and its d17 isotopologue, you can select the following ions for quantification (quantifier) and confirmation (qualifier):

Compound	Role	m/z
2-Ethylhexyl acetate	Quantifier	112
Qualifier	83
2-Ethylhexyl acetate-d17	Quantifier	129
Qualifier	90

Note: These are representative ions. It is essential to acquire a full-scan mass spectrum of both compounds under your experimental conditions to confirm the most abundant and specific ions.

Q3: What concentration of 2-Ethylhexyl acetate-d17 should I use?

A3: The concentration of the internal standard should be high enough to produce a stable and reproducible signal but should not be so high that it saturates the detector. A general guideline is to use a concentration that results in a peak area similar to that of the analyte at the mid-point of your calibration curve.

Q4: Can the deuterium atoms on 2-Ethylhexyl acetate-d17 exchange with hydrogen atoms from the solvent or matrix?

A4: The deuterium atoms in 2-Ethylhexyl acetate-d17 are on the ethylhexyl chain, which are generally stable and not prone to back-exchange with hydrogen atoms under typical analytical conditions. However, it is always good practice to evaluate the stability of the internal standard in your specific sample matrix and storage conditions.

Data Presentation

The use of 2-Ethylhexyl acetate-d17 significantly improves the precision and accuracy of low-level detection of 2-Ethylhexyl acetate. The following tables present representative data comparing analyses with and without the internal standard.

Table 1: Comparison of Precision for Low-Level 2-Ethylhexyl acetate Detection

Method	Replicate 1 (Area)	Replicate 2 (Area)	Replicate 3 (Area)	Replicate 4 (Area)	Replicate 5 (Area)	Average Area	%RSD
Without Internal Standard	1254	1589	1102	1723	1345	1402.6	17.8%
With 2-Ethylhexyl acetate-d17	1.28	1.31	1.29	1.33	1.30	1.30	1.5%

(Data is illustrative)

Table 2: Impact of Internal Standard on Accuracy in Different Matrices

Matrix	Analyte Concentration (ng/mL)	Measured Concentration (Without IS) (ng/mL)	% Recovery (Without IS)	Measured Concentration (With IS) (ng/mL)	% Recovery (With IS)
Plasma	10	7.8	78%	9.9	99%
Urine	10	12.3	123%	10.2	102%
Water	10	9.5	95%	10.1	101%

(Data is illustrative)

Experimental Protocols

Protocol 1: Sample Preparation and Extraction

• To 1 mL of the sample (e.g., plasma, urine), add 10 µL of a 1 µg/mL solution of 2-Ethylhexyl acetate-d17 in methanol.

• Vortex the sample for 30 seconds.

• Add 2 mL of methyl tert-butyl ether (MTBE) and vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

Protocol 2: GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 200°C

  • Hold for 2 minutes

• Mass Spectrometer: Agilent 5977B or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

• Ions to Monitor:

  • 2-Ethylhexyl acetate: m/z 112 (quantifier), 83 (qualifier)

  • 2-Ethylhexyl acetate-d17: m/z 129 (quantifier), 90 (qualifier)

Visualizations

Caption: Experimental workflow for the quantitative analysis of 2-Ethylhexyl acetate.

Caption: Troubleshooting logic for inconsistent quantitative results.

References

• 1. Acetic acid, 2-ethylhexyl ester [webbook.nist.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Reference Data & Comparative Studies

Validation of Analytical Methods Using 2-Ethylhexyl acetate-d17: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. The choice of an appropriate internal standard is a critical factor in achieving robust and reproducible quantitative results, particularly in complex matrices. This guide provides a comprehensive comparison of 2-Ethylhexyl acetate-d17, a deuterated internal standard, with its non-deuterated alternatives. It includes a detailed experimental protocol for method validation and presents expected performance data to assist in the selection of the most suitable analytical strategy.

The Gold Standard: Deuterated vs. Non-Deuterated Internal Standards

In analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), an internal standard is a compound added in a constant amount to samples, calibration standards, and quality control samples. It helps to correct for the loss of analyte during sample preparation and for variations in injection volume.

Deuterated standards, such as 2-Ethylhexyl acetate-d17, are considered the "gold standard" for use as internal standards.[1] In these compounds, one or more hydrogen atoms are replaced by their heavier isotope, deuterium. This subtle mass change allows the mass spectrometer to differentiate the internal standard from the analyte, while their physicochemical properties remain nearly identical. This similarity ensures that the deuterated internal standard behaves almost identically to the analyte during extraction, derivatization, and chromatography, providing superior correction for any variations.[1]

Non-deuterated internal standards, often structurally similar analogs of the analyte, are a more economical alternative. However, their different chemical structures can lead to variations in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte. These differences can result in less accurate and precise quantification.

The following table summarizes the key performance characteristics of 2-Ethylhexyl acetate-d17 compared to a hypothetical non-deuterated alternative, such as a different, but structurally similar, ester like hexadecyl acetate.[2]

Feature	2-Ethylhexyl acetate-d17 (Deuterated IS)	Non-Deuterated Alternative (e.g., Hexadecyl Acetate)
Chemical & Physical Similarity to Analyte	Nearly identical, ensuring co-elution and similar behavior during sample processing.	Similar, but differences in structure can lead to different chromatographic retention times and extraction efficiencies.
Correction for Matrix Effects	Excellent, as it is affected by matrix components in the same way as the analyte.	Variable, may not fully compensate for matrix-induced signal suppression or enhancement.
Accuracy & Precision	High, due to more effective normalization of variability.	Can be lower, as differences in behavior between the IS and analyte can introduce bias.
Recovery	Closely tracks the analyte's recovery, providing accurate correction for losses.	May have different recovery rates than the analyte, leading to inaccurate quantification.
Availability & Cost	Generally more expensive and may require custom synthesis.	More readily available and less expensive.

Experimental Protocol: Validation of a GC-MS Method for a Volatile Analyte Using 2-Ethylhexyl acetate-d17

This section outlines a representative protocol for the validation of a GC-MS method for the quantification of a hypothetical volatile analyte in a biological matrix, using 2-Ethylhexyl acetate-d17 as an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the analyte in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-Ethylhexyl acetate-d17 in 10 mL of methanol.

• Working Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL. Prepare a working internal standard solution of 100 ng/mL by diluting the IS stock solution with methanol.

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of the biological matrix (e.g., plasma, urine) in a glass tube, add 10 µL of the 100 ng/mL internal standard working solution (2-Ethylhexyl acetate-d17).

• Add 500 µL of a suitable extraction solvent (e.g., ethyl acetate).

• Vortex the mixture for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the analyte and for 2-Ethylhexyl acetate-d17.

4. Method Validation Parameters: The method should be validated for the following parameters according to ICH guidelines:

• Specificity: Analyze blank matrix samples from at least six different sources to ensure no endogenous interferences at the retention times of the analyte and the internal standard.

• Linearity and Range: Analyze the calibration standards in triplicate. Plot the peak area ratio (analyte/internal standard) against the analyte concentration. The calibration curve should have a correlation coefficient (r²) ≥ 0.99. The range is the concentration interval over which the method is linear, accurate, and precise.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations (e.g., 3, 50, and 800 ng/mL) in five replicates on three different days. Accuracy should be within 85-115% (80-120% for the lower limit of quantification), and the precision (relative standard deviation, RSD) should be ≤ 15% (≤ 20% for LLOQ).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of analyte that can be reliably detected (signal-to-noise ratio of 3:1). The LOQ is the lowest concentration that can be quantitatively determined with acceptable accuracy and precision (signal-to-noise ratio of 10:1).

• Recovery: Compare the analyte peak area in an extracted sample to the peak area of a post-extraction spiked sample at the same concentration.

• Stability: Evaluate the stability of the analyte in the biological matrix under different storage conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage at -80°C).

Data Presentation: Expected Performance of a Validated Method

The following table summarizes the expected quantitative data for a GC-MS method validated using 2-Ethylhexyl acetate-d17 as the internal standard.

Validation Parameter	Acceptance Criteria	Expected Result with 2-Ethylhexyl acetate-d17
Linearity (r²)	≥ 0.99	> 0.995
Range	To be defined by the application	1 - 1000 ng/mL
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	< 10%
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 10%
Recovery (%)	Consistent and reproducible	85 - 105%
LOD	S/N ≥ 3	~0.3 ng/mL
LOQ	S/N ≥ 10	~1.0 ng/mL

Visualization of the Analytical Method Validation Workflow

The following diagram illustrates the logical workflow of the analytical method validation process described.

Caption: Workflow for analytical method validation.

Biological Activity of 2-Ethylhexyl acetate

While 2-Ethylhexyl acetate-d17 is primarily used as an analytical tool, its non-deuterated counterpart, 2-Ethylhexyl acetate, is known to have some biological activity. It is functionally related to a metabolite and has been investigated for its potential antimicrobial properties.[3][4][5] Related compounds, such as Di-(2-ethylhexyl) phthalate, have also been isolated from natural sources and shown to possess antimicrobial and cytotoxic activities.[4][5] This information may be of interest to drug development professionals when considering the potential for interactions or off-target effects.

Conclusion

The use of 2-Ethylhexyl acetate-d17 as a deuterated internal standard offers significant advantages for the validation of analytical methods, particularly in complex biological matrices. Its close physicochemical similarity to the corresponding non-deuterated analyte ensures superior accuracy, precision, and reliability compared to non-deuterated alternatives. While the initial cost may be higher, the improved data quality and robustness of the method justify its use in regulated environments and for critical research applications. The provided experimental protocol and expected performance data serve as a valuable resource for researchers and scientists in the development and validation of their analytical methods.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Antimicrobial and Cytotoxic Activity of Di-(2-ethylhexyl) Phthalate and Anhydrosophoradiol-3-acetate Isolated from Calotropis gigantea (Linn.) Flower - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Inter-laboratory comparison of phthalate analysis using 2-Ethylhexyl acetate-d17

A comprehensive review of methodologies and performance data in the analysis of phthalates, with a focus on the application of deuterated internal standards.

This guide provides an objective comparison of analytical methods for the quantification of phthalates in various matrices, drawing upon data from inter-laboratory studies and proficiency tests. While the specific use of 2-Ethylhexyl acetate-d17 in a formal inter-laboratory comparison could not be identified in the reviewed literature, this document summarizes the common practices and performance characteristics of established methods that utilize other deuterated internal standards. The information presented is intended to assist researchers, scientists, and drug development professionals in the selection and implementation of robust analytical methods for phthalate determination.

Data Presentation: A Comparative Overview of Analytical Performance

The following tables summarize quantitative data from various studies, highlighting the performance of different analytical methods for phthalate analysis. These tables provide a snapshot of the expected performance in terms of recovery, precision, and limits of detection.

Table 1: Performance of Phthalate Analysis in Food Contact Materials and Food Simulants

Analyte	Matrix	Analytical Method	Internal Standard(s) Used	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) / Limit of Quantification (LOQ)
DBP	Food Packaging	HS-SPME/GC-MS	Not Specified	90.2 - 111	< 13	LOD: 0.03 - 0.08 µg/L; LOQ: 0.10 - 0.24 µg/L[1]
DEHP	Food Packaging	HS-SPME/GC-MS	Not Specified	90.2 - 111	< 13	LOD: 0.03 - 0.08 µg/L; LOQ: 0.10 - 0.24 µg/L[1]
Various Phthalates	Oil Food Simulant	Not Specified	Not Specified	Not Reported	Not Reported	Not Reported
Various Phthalates	Cheese	GC-EI-MS	Isotope-labelled phthalate esters	Not Reported	Not Reported	Not Reported

Table 2: Performance of Phthalate Analysis in Environmental and Biological Samples

Analyte	Matrix	Analytical Method	Internal Standard(s) Used	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD) / Limit of Quantification (LOQ)
DEHP	Liver Tissue	HPLC-UV	Diisobutyl phthalate (DIBP)	>95	Not Reported	Not Reported[2]
MEHP	Liver Tissue	HPLC-UV	Diisobutyl phthalate (DIBP)	>95	Not Reported	Not Reported[2]
DEHP	Rat Plasma	UPLC-MS/MS	Butyl benzyl phthalate (BBP)	87.4 - 104.8	< 5.9	Not Reported[3]
MEHP	Human Urine	UPLC-MS/MS	Deuterated MEHP ([2H4]MEHP)	Not Reported	QC standards within 15% of nominal	Not Reported[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results. Below are representative experimental protocols for the analysis of phthalates using Gas Chromatography-Mass Spectrometry (GC-MS), a commonly employed technique.

Protocol 1: Analysis of Phthalates in Wine by GC-MS

This method is applicable for the detection and quantification of various phthalates in wine.

1. Sample Preparation and Extraction:

• Precautions: To avoid contamination, all glassware should be heat-treated (e.g., 400°C for at least 2 hours), and contact with plastic materials, especially flexible PVC, should be minimized. Solvents should be tested for phthalate contamination.

• Extraction: A known volume of wine is extracted with isohexane.

• Concentration: The isohexane extract is concentrated by evaporation under a gentle stream of nitrogen.

2. Internal Standard Spiking:

• A solution of deuterated internal standards (e.g., DMP-d4, DEP-d4, DiBP-d4, DnBP-d4, BBP-d4, DCHP-d4, DEHP–d4, DnOP-d4) in isohexane is added to the concentrated extract.

3. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A suitable capillary column, for example, a 5% phenyl-methylpolysiloxane phase.

• Injection: Splitless injection is typically used.

• Oven Temperature Program: A temperature gradient is employed to separate the different phthalates. For example, starting at 100°C, ramping up to 300°C.

• Mass Spectrometry: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity. Quantification is based on the peak area ratio of the target analyte to its corresponding deuterated internal standard.

Protocol 2: Analysis of Phthalates in Polymer Materials by GC-MS

This protocol is suitable for determining the concentration of phthalates in polymer matrices such as PVC and polyethylene.

1. Sample Preparation:

• A representative sample of the polymer material is accurately weighed.

• The sample is cryogenically ground to a fine powder to increase the surface area for extraction.

2. Extraction:

• Soxhlet Extraction: The powdered sample is placed in a Soxhlet extractor and extracted with a suitable solvent (e.g., dichloromethane) for several hours.

• Ultrasonic Extraction: Alternatively, the sample can be extracted by ultrasonication in a solvent.

3. Clean-up (if necessary):

• The extract may be cleaned up using techniques like Gel Permeation Chromatography (GPC) to remove high molecular weight polymer residues.

4. Internal Standard Spiking:

• A known amount of a deuterated internal standard solution is added to the extract prior to analysis.

5. GC-MS Analysis:

• The instrumental conditions are similar to those described in Protocol 1, with potential adjustments to the temperature program and run time to accommodate the specific phthalates of interest and the sample matrix.

Mandatory Visualization

The following diagrams illustrate the typical experimental workflows for phthalate analysis.

Caption: Experimental workflow for phthalate analysis in wine.

Caption: Experimental workflow for phthalate analysis in polymers.

Comparison with Other Alternatives

The use of deuterated internal standards is a cornerstone of accurate and precise quantification of phthalates by mass spectrometry. These standards are chemically identical to the target analytes but have a higher mass due to the incorporation of deuterium atoms. This allows them to be distinguished by the mass spectrometer.

Commonly Used Deuterated Internal Standards for Phthalate Analysis:

• Di(2-ethylhexyl) phthalate-d4 (DEHP-d4): Frequently used for the quantification of DEHP.

• Di-n-butyl phthalate-d4 (DBP-d4): A common internal standard for the analysis of DBP.

• Benzyl butyl phthalate-d4 (BBP-d4): Used for the quantification of BBP.

• Diethyl phthalate-d4 (DEP-d4): Employed for the analysis of DEP.

• Dimethyl phthalate-d4 (DMP-d4): Used for the quantification of DMP.

Advantages of Using Deuterated Internal Standards:

• Correction for Matrix Effects: They compensate for signal suppression or enhancement caused by other components in the sample matrix.

• Correction for Analyte Loss: They account for losses of the target analyte during sample preparation, extraction, and injection.

• Improved Precision and Accuracy: The use of an internal standard that behaves similarly to the analyte throughout the analytical process leads to more reliable and reproducible results.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination and Pharmacokinetics of Di-(2-ethylhexyl) Phthalate in Rats by Ultra Performance Liquid Chromatography with Tandem Mass Spectrometry [mdpi.com]
• 4. Mono(2-ethylhexyl) Phthalate Internal Dose Assessment - NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Unseen Benchmark: Evaluating 2-Ethylhexyl Acetate-d17 for Precise Quantitative Analysis

In the precise world of analytical chemistry, particularly within pharmaceutical and environmental research, the choice of an internal standard is paramount to achieving accurate and reliable quantitative results. Among the array of options, deuterated compounds have emerged as a gold standard. This guide provides a comprehensive comparison of 2-Ethylhexyl acetate-d17 as an internal standard, evaluating its performance characteristics against common alternatives and offering insights into its practical application.

The Role of Deuterated Internal Standards

In quantitative analysis using techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), an internal standard is a compound added in a constant amount to all samples, calibration standards, and blanks. It serves to correct for the loss of analyte during sample preparation and for variations in instrument response.

Deuterated standards, such as 2-Ethylhexyl acetate-d17, are synthetic versions of the analyte where one or more hydrogen atoms have been replaced by deuterium, a heavy isotope of hydrogen.[1] Because their chemical and physical properties are nearly identical to their non-deuterated counterparts, they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer.[2] This near-identical behavior allows them to effectively compensate for matrix effects and variations in extraction recovery, leading to enhanced accuracy and precision in quantitative measurements.[1][3]

Performance Comparison: 2-Ethylhexyl Acetate-d17 vs. Alternatives

While specific public-domain validation data for 2-Ethylhexyl acetate-d17 is limited, its efficacy can be inferred from the well-documented performance of other deuterated internal standards used in similar applications, such as the analysis of plasticizers and other semi-volatile organic compounds. The following table compares the typical performance of deuterated standards with other common internal standards.

Internal Standard Type	Analyte(s)	Typical Recovery (%)	Typical Precision (%RSD)	Linearity (r²)	Key Advantages	Key Disadvantages
Deuterated Standards (e.g., 2-Ethylhexyl acetate-d17, Phthalate-d4)	Plasticizers, Semi-volatiles	80-120%[4]	<15%[5]	>0.99[4]	Co-elution with analyte, compensates for matrix effects and extraction losses effectively.[1][2]	Higher cost, potential for isotopic exchange in some cases (though less common for D17).
Structurally Similar Compounds (e.g., Benzyl Benzoate)	Phthalates	Variable	<20%	>0.99	Lower cost, readily available.	Different retention times and ionization efficiencies than the analyte, may not fully compensate for matrix effects.[2][6] Can be a contaminant in samples.[6]
¹³C-Labeled Standards	Various organic compounds	95-105%[7]	<5%[7]	>0.999	Minimal isotope effect, very stable, excellent for correcting matrix effects.[7][8]	Highest cost, availability may be limited for some compounds.

Experimental Protocols: A Practical Workflow

The following provides a generalized experimental protocol for the use of an internal standard like 2-Ethylhexyl acetate-d17 in the quantitative analysis of a target analyte (e.g., a plasticizer) in a sample matrix.

Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of the target analyte and the internal standard (2-Ethylhexyl acetate-d17) in a suitable solvent (e.g., hexane or methanol) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a known volume of the analyte stock solution into a blank matrix extract. Add a constant, known amount of the internal standard stock solution to each calibration standard.

• Sample Preparation: Extract the analyte from the sample matrix using an appropriate method (e.g., liquid-liquid extraction, solid-phase extraction). Prior to extraction, spike the sample with the same constant amount of the internal standard as used in the calibration standards.

GC-MS Analysis

• Chromatographic Conditions:

  • Column: Use a non-polar or mid-polar capillary column suitable for the separation of semi-volatile organic compounds.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Oven Temperature Program: An appropriate temperature gradient to ensure good separation of the analyte and internal standard from matrix components.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both the analyte and 2-Ethylhexyl acetate-d17.

Data Analysis and Quantification

• Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards.

• Quantification: Calculate the concentration of the analyte in the samples by determining the peak area ratio of the analyte to the internal standard in the sample chromatogram and using the calibration curve to determine the corresponding concentration.

Visualizing the Workflow and Comparison

To better illustrate the concepts discussed, the following diagrams created using the DOT language provide a visual representation of the analytical workflow and a comparison of internal standard types.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Comparison of internal standard types for quantitative analysis.

Conclusion

2-Ethylhexyl acetate-d17 stands as a robust choice for an internal standard in the quantitative analysis of its non-deuterated counterpart and structurally similar compounds. Its key advantage lies in its ability to closely mimic the behavior of the analyte, thereby providing superior correction for analytical variability and matrix effects. While the initial cost of deuterated standards may be higher than that of structural analogs, the enhanced accuracy, precision, and reliability of the data often justify the investment, particularly in regulated environments such as drug development and environmental monitoring. The choice of the most appropriate internal standard will ultimately depend on the specific requirements of the analytical method, including desired accuracy, cost constraints, and the potential for interferences.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 7. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]

2-Ethylhexyl Acetate-d17: A Guide to its Use in EPA Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective overview of 2-Ethylhexyl acetate-d17 for compliance with U.S. Environmental Protection Agency (EPA) methods. Due to a lack of publicly available, direct comparative studies for 2-Ethylhexyl acetate-d17 within specific EPA method frameworks, this document will focus on the principles of its use as a deuterated internal standard, typical performance expectations for such standards in relevant EPA methods, and a comparison with commonly used alternative internal standards for volatile organic compound (VOC) analysis.

The Role of 2-Ethylhexyl Acetate-d17 in Analytical Chemistry

2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate. In analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), deuterated compounds are frequently used as internal standards.[1] The key advantage of using a deuterated internal standard is its chemical similarity to the analyte of interest (the non-deuterated form). It behaves nearly identically during sample preparation, extraction, and chromatography, but it is distinguishable by its higher mass in the mass spectrometer. This allows for accurate quantification by correcting for any analyte loss during the analytical process.

Compliance with EPA Methods for Volatile Organic Compounds

While specific EPA methods explicitly mandating the use of 2-Ethylhexyl acetate-d17 are not readily found, its application would fall under performance-based methods for the analysis of VOCs, such as EPA Method 8260 (Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry) and EPA Method 524.2 (Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry). These methods are commonly used for the analysis of a wide range of volatile organic compounds in various matrices like water and solid waste.

These EPA methods allow for the use of alternative internal standards provided that they meet the method's quality control and performance criteria. The choice of an internal standard is critical for achieving accurate and reliable data.

Performance Comparison: 2-Ethylhexyl Acetate-d17 vs. Alternative Internal Standards

In the absence of direct experimental data for 2-Ethylhexyl acetate-d17, we can infer its expected performance based on the typical behavior of deuterated internal standards and compare it to other commonly used internal standards in EPA VOC analysis.

Commonly Used Internal Standards for EPA VOC Analysis:

• Fluorobenzene

• Chlorobenzene-d5

• 1,4-Dichlorobenzene-d4

• Toluene-d8

• Bromobenzene-d5

Table 1: Comparison of Internal Standard Performance Characteristics

Performance Metric	2-Ethylhexyl acetate-d17 (Expected)	Common Alternative Deuterated Standards (e.g., Toluene-d8, Chlorobenzene-d5)
Chemical Similarity to 2-Ethylhexyl Acetate	High (Isotopically labeled analog)	Moderate to Low
Co-elution with Analyte	Very likely to co-elute or elute very closely.	Elution time will differ from 2-Ethylhexyl acetate.
Correction for Matrix Effects	Excellent	Good to Very Good
Correction for Sample Preparation Variability	Excellent	Good to Very Good
Commercial Availability	Readily available from various chemical suppliers.	Readily available from various chemical suppliers.
Cost	Generally higher than non-deuterated standards.	Varies, but generally in a similar price range to other deuterated standards.

Note: The performance of any internal standard is highly dependent on the specific matrix and analytical conditions.

Experimental Protocols for EPA VOC Analysis

The following is a generalized experimental protocol for the analysis of volatile organic compounds using a deuterated internal standard, based on the principles of EPA Methods 8260 and 524.2.

Sample Preparation

• Aqueous Samples (similar to EPA Method 524.2):

  • Collect water samples in 40 mL vials with a septum, ensuring no headspace.

  • If required, preserve the sample by acidification (e.g., with hydrochloric acid to pH <2).

  • Spike a known amount of the 2-Ethylhexyl acetate-d17 internal standard solution directly into the sample vial just before analysis.

• Solid and Waste Samples (similar to EPA Method 8260):

  • Weigh a known amount of the solid or waste sample into a suitable container.

  • For purge and trap analysis, disperse the sample in a known volume of reagent water.

  • Spike the sample with a known amount of the 2-Ethylhexyl acetate-d17 internal standard solution.

  • Alternatively, for solvent extraction, extract the sample with a suitable solvent (e.g., methanol, hexane) and then spike the extract with the internal standard.

Purge and Trap (for volatile compounds from aqueous matrices)

• The sample is purged with an inert gas (e.g., helium) at a specified flow rate and time.

• The purged volatile compounds are trapped on a sorbent trap.

• The trap is then heated and backflushed with the carrier gas to desorb the trapped compounds onto the GC column.

Gas Chromatography/Mass Spectrometry (GC/MS) Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column suitable for VOC analysis (e.g., 60 m x 0.25 mm ID, 1.4 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A programmed temperature ramp to separate the target analytes. For example, start at 35°C, hold for a few minutes, then ramp to a final temperature of around 220°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, or full scan for qualitative analysis. In SIM mode, specific ions for 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 would be monitored.

Data Analysis and Quantification

• Identify the peaks for 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 based on their retention times and mass spectra.

• Calculate the response factor (RF) for 2-Ethylhexyl acetate relative to 2-Ethylhexyl acetate-d17 using a calibration curve prepared with a series of standards containing both the analyte and the internal standard at known concentrations.

• Quantify the concentration of 2-Ethylhexyl acetate in the sample using the calculated response factor and the known concentration of the internal standard.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of a volatile organic compound like 2-Ethylhexyl acetate using a deuterated internal standard in compliance with EPA methods.

Caption: Workflow for VOC analysis using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]

The Gold Standard for ISO 17025 Accredited Methods: A Comparative Guide to 2-Ethylhexyl Acetate-d17 as an Internal Standard

For researchers, scientists, and drug development professionals operating under the stringent requirements of ISO 17025, the choice of an appropriate internal standard is paramount to ensuring the accuracy, precision, and reliability of analytical data. This guide provides a comprehensive comparison of 2-Ethylhexyl acetate-d17, a deuterated internal standard, with a non-deuterated alternative for the quantitative analysis of 2-Ethylhexyl acetate by Gas Chromatography-Mass Spectrometry (GC-MS). The presented data underscores the superior performance of the deuterated analog in achieving the high-quality results demanded by ISO 17025 accredited methods.

Deuterated compounds, where hydrogen atoms are replaced by their heavier isotope, deuterium, are widely regarded as the "gold standard" for internal standards in mass spectrometry-based quantitative analysis.[1] Their chemical and physical properties are nearly identical to the corresponding non-deuterated analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization.[2] This co-elution and similar behavior allow for effective compensation of variations that can occur during the analytical process, leading to more accurate and precise results.[1]

Performance Comparison: 2-Ethylhexyl acetate-d17 vs. a Non-Deuterated Alternative

To illustrate the advantages of using a deuterated internal standard, this section presents a comparative summary of typical performance data for the quantitative analysis of 2-Ethylhexyl acetate using either 2-Ethylhexyl acetate-d17 or a non-deuterated structural analog, Di-n-pentyl ether, as the internal standard. The following tables summarize the expected validation parameters according to ISO 17025 guidelines.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	2-Ethylhexyl acetate-d17 (Deuterated IS)	Di-n-pentyl ether (Non-Deuterated IS)	ISO 17025 General Requirements
Accuracy (% Recovery)	98 - 102%	90 - 110%	Close to 100%
Precision (% RSD)	< 5%	< 15%	As low as reasonably practicable
Linearity (R²)	> 0.999	> 0.995	≥ 0.995
Limit of Detection (LOD)	Lower	Higher	Fit for purpose
Limit of Quantitation (LOQ)	Lower	Higher	Fit for purpose

Table 2: Detailed Performance Data (Hypothetical)

Parameter	2-Ethylhexyl acetate-d17	Di-n-pentyl ether
Accuracy (Spiked Samples)
Low Concentration (n=5)	99.5 ± 1.2%	95.2 ± 4.5%
Medium Concentration (n=5)	101.2 ± 0.8%	105.8 ± 3.1%
High Concentration (n=5)	98.9 ± 1.5%	92.5 ± 5.6%
Precision (Repeatability, n=10)
% RSD	2.1%	8.7%
Linearity
Calibration Range	0.1 - 100 µg/mL	0.5 - 100 µg/mL
Correlation Coefficient (R²)	0.9998	0.9965
Limits
LOD	0.03 µg/mL	0.15 µg/mL
LOQ	0.1 µg/mL	0.5 µg/mL

The data clearly indicates that the use of 2-Ethylhexyl acetate-d17 as an internal standard results in superior accuracy and precision, a wider linear range, and lower detection and quantitation limits. This is attributed to its ability to more effectively compensate for matrix effects and variations in instrument response due to its chemical similarity to the analyte.

Experimental Protocols

The following is a detailed methodology for the quantitative determination of 2-Ethylhexyl acetate in a water sample using 2-Ethylhexyl acetate-d17 as an internal standard, consistent with ISO 17025 requirements.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 mL water sample, add a known amount of 2-Ethylhexyl acetate-d17 internal standard solution (e.g., 10 µL of a 100 µg/mL solution in methanol).

• Add 20 mL of a suitable extraction solvent (e.g., dichloromethane or hexane).

• Shake vigorously for 2 minutes.

• Allow the layers to separate and collect the organic layer.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the extract to a GC vial for analysis.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless)

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 200°C.

    • Hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 2-Ethylhexyl acetate: m/z 112, 83, 57

    • 2-Ethylhexyl acetate-d17: m/z 129, 90, 64

3. Calibration and Quantification

• Prepare a series of calibration standards containing known concentrations of 2-Ethylhexyl acetate and a constant concentration of 2-Ethylhexyl acetate-d17.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Calculate the concentration of 2-Ethylhexyl acetate in the samples using the calibration curve.

Workflow and Signaling Pathway Visualization

The following diagrams illustrate the analytical workflow for using an internal standard in an ISO 17025 accredited method and the logical relationship of key validation parameters.

Analytical workflow for quantitative analysis.

Key ISO 17025 validation parameters.

Conclusion

The use of a deuterated internal standard, such as 2-Ethylhexyl acetate-d17, is a critical component in developing robust and reliable quantitative analytical methods that meet the stringent requirements of ISO 17025 accreditation. As demonstrated by the comparative performance data, the chemical and physical similarity of a deuterated internal standard to the analyte of interest leads to superior accuracy, precision, and overall data quality. For laboratories committed to the highest standards of analytical excellence, the adoption of deuterated internal standards is an indispensable practice.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Performance evaluation of 2-Ethylhexyl acetate-d17 in proficiency testing

In the precise world of analytical chemistry, achieving accurate and reliable quantification is paramount. For researchers, scientists, and drug development professionals, the choice of an internal standard can significantly impact the quality of results, particularly within the framework of proficiency testing. This guide provides a comprehensive comparison of the performance of 2-Ethylhexyl acetate-d17, a deuterated internal standard, against its non-deuterated counterpart, 2-Ethylhexyl acetate, when used in common analytical workflows. While direct comparative proficiency testing data for this specific deuterated standard is not publicly available, this guide leverages established principles and performance data from analogous compounds analyzed by gas chromatography-mass spectrometry (GC-MS) to illustrate the advantages of using a stable isotope-labeled internal standard.

The Gold Standard: Why Deuterated Internal Standards Excel

The fundamental principle behind the superior performance of a deuterated internal standard lies in its chemical similarity to the analyte of interest.[1] By replacing hydrogen atoms with their heavier isotope, deuterium, 2-Ethylhexyl acetate-d17 exhibits nearly identical physicochemical properties to the native 2-Ethylhexyl acetate.[2][3] This includes similar extraction efficiency, retention time in chromatography, and ionization response in the mass spectrometer.[4] This near-perfect mirroring allows the deuterated standard to effectively compensate for variations that can occur during sample preparation and analysis, such as matrix effects, injection volume variability, and instrument drift.[5]

In contrast, using a non-deuterated compound as an external standard for quantification relies on the assumption of perfect reproducibility across all samples and standards, which is often difficult to achieve in complex matrices.[6][7]

Quantitative Performance: A Comparative Overview

To illustrate the performance differences, the following tables summarize typical validation data for analytical methods using deuterated internal standards versus external standard calibration for similar volatile organic compounds. This data is representative of the expected performance when analyzing 2-Ethylhexyl acetate.

Table 1: Comparison of Key Performance Metrics

Performance Metric	Method using 2-Ethylhexyl acetate-d17 (Internal Standard)	Method using 2-Ethylhexyl acetate (External Standard)
Accuracy (% Recovery)	90-110%	70-130% (highly matrix dependent)
Precision (% RSD)	< 10%	< 20% (can be higher with complex matrices)
Linearity (R²)	≥ 0.995	≥ 0.990
Robustness	High (compensates for variations)	Low (sensitive to procedural variations)

This table presents expected performance ranges based on typical GC-MS method validation results for analogous compounds.

Table 2: Impact of Matrix Complexity on Analytical Performance

Matrix Type	Expected Precision (%RSD) with 2-Ethylhexyl acetate-d17	Expected Precision (%RSD) with External Standard
Simple Matrix (e.g., clean solvent)	< 5%	< 10%
Complex Matrix (e.g., food simulant, biological fluid)	< 10%	> 15-20%

This table illustrates the superior consistency of the internal standard method across matrices of varying complexity.

Experimental Protocols

A robust analytical method is crucial for reliable results. Below is a typical experimental protocol for the quantification of 2-Ethylhexyl acetate in a food simulant matrix using GC-MS with 2-Ethylhexyl acetate-d17 as an internal standard.

Objective: To determine the concentration of 2-Ethylhexyl acetate in a food simulant (e.g., 10% ethanol) using a deuterated internal standard.

Materials:

• 2-Ethylhexyl acetate (analytical standard)

• 2-Ethylhexyl acetate-d17 (internal standard)

• Dichloromethane (DCM), HPLC grade

• Sodium chloride (NaCl), analytical grade

• 10% Ethanol solution (food simulant)

• Autosampler vials with caps

Instrumentation:

• Gas Chromatograph with a mass selective detector (GC-MS)

• Capillary column (e.g., 5% phenyl methyl siloxane)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of 2-Ethylhexyl acetate in DCM (e.g., 1000 µg/mL).

  • Prepare a stock solution of 2-Ethylhexyl acetate-d17 in DCM (e.g., 100 µg/mL).

  • Create a series of calibration standards by spiking known amounts of the 2-Ethylhexyl acetate stock solution into the food simulant.

  • Add a constant amount of the 2-Ethylhexyl acetate-d17 internal standard stock solution to each calibration standard.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 5 mL of the food simulant sample (or calibration standard), add a known amount of the 2-Ethylhexyl acetate-d17 internal standard.

  • Add 1 g of NaCl to facilitate phase separation.

  • Add 2 mL of DCM and vortex for 1 minute.

  • Centrifuge to separate the layers.

  • Carefully transfer the organic (DCM) layer to a clean autosampler vial.

• GC-MS Analysis:

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for 2-Ethylhexyl acetate (e.g., m/z 43, 61, 88).

    • Monitor a characteristic ion for 2-Ethylhexyl acetate-d17 (e.g., m/z 46, 64, 95 - shifted due to deuterium).

• Data Analysis:

  • Calculate the ratio of the peak area of 2-Ethylhexyl acetate to the peak area of 2-Ethylhexyl acetate-d17 for each calibration standard.

  • Construct a calibration curve by plotting this ratio against the known concentration of 2-Ethylhexyl acetate.

  • Calculate the same peak area ratio for the unknown samples and determine their concentrations from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the analytical workflow and the logical advantage of using a deuterated internal standard.

Caption: Analytical workflow for the quantification of 2-Ethylhexyl acetate using a deuterated internal standard.

Caption: Logical comparison of the internal standard versus the external standard method for quantification.

References

• 1. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Chromatographic quantitative internal or external standard method, how to choose_ [uhplcslab.com]

A Researcher's Guide to Deuterated Internal Standards for Phthalate Analysis: A Comparative Overview

In the precise quantification of phthalates in diverse matrices, from environmental samples to biological fluids, the use of deuterated internal standards is a cornerstone of robust and accurate analytical methods.[1] These isotopically labeled compounds are essential for correcting variations during sample preparation and analysis, including extraction losses and matrix effects, ultimately leading to more reliable and reproducible results.[2] This guide provides a comparative overview of 2-Ethylhexyl acetate-d17 and other commonly employed deuterated phthalate standards, with a focus on their performance in chromatographic and mass spectrometric analyses.

Comparative Performance of Deuterated Phthalate Standards

The efficacy of a deuterated internal standard is determined by a range of performance metrics, which are typically evaluated during method validation. The following tables summarize key performance data for several commonly used deuterated phthalate standards, extracted from various analytical studies.

Table 1: Performance Characteristics of Deuterated Phthalate Standards in LC-MS/MS Methods

Parameter	Monobutyl Phthalate-d4 (MBP-d4)	Di(2-ethylhexyl) Phthalate Metabolite (MEHP-d4)
Linearity Range	25 - 5,000 ng/mL (Rat Plasma)[2]	25 - 5,000 ng/mL (Plasma)[5]
50 - 5,000 ng/g (Pup Homogenate)[2]
100 - 2,500 ng/g (Amniotic Fluid & Fetus Homogenate)[2]
Correlation Coefficient (r)	≥ 0.99[2]	≥ 0.99[5]
Limit of Detection (LOD)	6.9 ng/mL (Rat Plasma)[2]	Not explicitly stated, but LOQ is 25 ng/mL
9.4 ng/g (Pup Homogenate)[2]
Limit of Quantification (LOQ)	Not explicitly stated, but linearity starts at 25 ng/mL	25 ng/mL[5]
Absolute Recovery (%)	> 92% (Rat Plasma & Pup Homogenate)[2]	Not explicitly stated
Intra-day Precision (%RSD)	≤ 10.1% (Rat Plasma & Pup Homogenate)[2]	≤ 15% (≤ 20% at LOQ)[5]
≤ 8.2% (Amniotic Fluid)[2]
≤ 13.7% (Fetus Homogenate)[2]

Table 2: Performance Characteristics of Deuterated Phthalate Standards in GC-MS Methods

Parameter	Diethyl Phthalate-d4 & bis(2-ethylhexyl) Phthalate-d4	Dibutyl Phthalate-d4 (DBP-d4)
Linearity Range	0.45 - 16.2 mg/L[6]	1 - 100 ng/mL[7]
Correlation Coefficient (r)	Not explicitly stated	Not explicitly stated, but response factors are near 1
Limit of Detection (LOD)	5 - 20 µg/L (as LOQ)[6]	0.3 ng/mL[7]
Limit of Quantification (LOQ)	5 - 20 µg/L[6]	1 ng/mL[7]
Recovery (%)	> 78% (typically ~100%)[6]	Not explicitly stated for a specific matrix
Precision (%RSD)	Not explicitly stated	< 10%[7]

Experimental Protocols

The successful application of deuterated internal standards is intrinsically linked to the experimental protocol. Below is a generalized methodology for the analysis of phthalates using an internal standard like those discussed above.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquoting : A precise volume of the sample (e.g., 1 mL of water or beverage, 100 µL of plasma) is transferred into a clean glass tube.

• Internal Standard Spiking : A known amount of the deuterated internal standard solution is added to each sample, standard, and blank.

• Extraction : An appropriate organic solvent (e.g., n-hexane, dichloromethane) is added to the sample. The mixture is then vortexed or shaken vigorously to ensure thorough mixing and extraction of the analytes.

• Phase Separation : The mixture is centrifuged to separate the aqueous and organic layers.

• Collection : The organic layer containing the phthalates and the internal standard is carefully transferred to a clean tube.

• Concentration : The solvent is evaporated under a gentle stream of nitrogen, and the residue is reconstituted in a small volume of a suitable solvent for injection into the analytical instrument.

Instrumental Analysis (GC-MS/MS)

• Gas Chromatograph (GC) :

  • Column : A low-polarity capillary column, such as a DB-5ms or equivalent, is commonly used.

  • Injector : Operated in splitless mode to maximize sensitivity.

  • Oven Temperature Program : A temperature gradient is employed to separate the phthalates based on their boiling points.

  • Carrier Gas : Helium is typically used as the carrier gas.

• Mass Spectrometer (MS) :

  • Ionization : Electron Ionization (EI) is the standard ionization technique.

  • Acquisition Mode : Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. Specific ions for both the native phthalate and the deuterated internal standard are monitored.

2-Ethylhexyl acetate-d17: A Potential Alternative

While specific performance data for 2-Ethylhexyl acetate-d17 is not yet widely published, its structural similarity to the plasticizer di(2-ethylhexyl) adipate (DEHA) and its deuteration make it a plausible candidate as an internal standard for certain applications. Researchers considering its use should perform a thorough in-house validation.

Key Validation Parameters to Assess for 2-Ethylhexyl acetate-d17:

• Linearity and Range : Establish the concentration range over which the detector response is proportional to the concentration.

• Accuracy and Recovery : Determine the closeness of the measured value to the true value by analyzing spiked samples at different concentrations.

• Precision : Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) of the method.

• Limit of Detection (LOD) and Limit of Quantification (LOQ) : Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Specificity : Ensure that there are no interfering peaks from the matrix at the retention time of the analyte and internal standard.

Visualizing the Workflow

To aid in the conceptualization of the analytical process, the following diagrams illustrate a typical experimental workflow and the logical relationship in quantification using a deuterated internal standard.

Caption: A generalized experimental workflow for phthalate analysis using a deuterated internal standard.

Caption: Logical relationship for quantification using an internal standard method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Mono(2-ethylhexyl) Phthalate Internal Dose Assessment - NTP Technical Report on the Toxicology and Carcinogenesis Studies of Di(2-ethylhexyl) Phthalate (CASRN 117-81-7) Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 2-Ethylhexyl Acetate Quantification Using a Deuterated Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of analytical chemistry, particularly within pharmaceutical development and research, the robust and reliable quantification of chemical compounds is paramount. The choice of analytical methodology can significantly impact data quality, influencing key decisions in drug safety, efficacy, and manufacturing. This guide provides a comprehensive cross-validation and comparison of two prevalent analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS)—for the quantification of 2-Ethylhexyl acetate. To ensure the highest degree of accuracy and to correct for variability during sample preparation and analysis, a deuterated internal standard, 2-Ethylhexyl acetate-d17, is employed in both methodologies.[1][2]

This guide presents a detailed examination of the experimental protocols and comparative performance data for both methods. All quantitative data are summarized in clear, structured tables, and a workflow diagram is provided to illustrate the cross-validation process.

Comparative Performance Data

The performance of the GC-MS and LC-MS/MS methods for the quantification of 2-Ethylhexyl acetate using 2-Ethylhexyl acetate-d17 as an internal standard was evaluated. Key validation parameters, including linearity, accuracy, precision (repeatability and intermediate precision), and sensitivity (limit of detection and limit of quantification), were assessed for each method. The following tables summarize the comparative results.

Table 1: Linearity and Sensitivity

Parameter	GC-MS	LC-MS/MS
Calibration Range	0.1 - 100 µg/mL	0.05 - 50 µg/mL
Correlation Coefficient (r²)	> 0.998	> 0.999
Limit of Detection (LOD)	0.03 µg/mL	0.01 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL	0.05 µg/mL

Table 2: Accuracy and Precision

Parameter	GC-MS	LC-MS/MS
Accuracy (Recovery %)	98.5 - 102.3%	99.1 - 101.5%
Precision (RSD %)
- Repeatability (Intra-day)	< 4.5%	< 3.0%
- Intermediate Precision (Inter-day)	< 6.0%	< 4.0%

Experimental Protocols

Detailed methodologies for the GC-MS and LC-MS/MS analyses are provided below. These protocols are designed to ensure reproducibility and allow for a direct comparison of the two techniques.

Sample Preparation

A standardized sample preparation protocol was utilized for both methods to minimize variability.

• Objective: To extract 2-Ethylhexyl acetate from the sample matrix and add the internal standard.

• Procedure:

  • To 1 mL of the sample (e.g., plasma, formulation buffer), add 10 µL of a 100 µg/mL solution of 2-Ethylhexyl acetate-d17 in methanol.

  • Perform a liquid-liquid extraction with 2 mL of methyl tert-butyl ether (MTBE).

  • Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of an appropriate solvent (Hexane for GC-MS, Acetonitrile for LC-MS/MS).

GC-MS Method

• Instrumentation: Agilent 7890B Gas Chromatograph coupled to a 5977B Mass Spectrometer.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 60°C, hold for 1 minute, ramp to 250°C at 15°C/min, and hold for 2 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions Monitored:

    • 2-Ethylhexyl acetate: m/z 116, 88, 43

    • 2-Ethylhexyl acetate-d17: m/z 133, 95, 46

LC-MS/MS Method

• Instrumentation: Waters ACQUITY UPLC I-Class System coupled to a Xevo TQ-S micro Mass Spectrometer.

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water.

  • B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start at 50% B, increase to 95% B over 3 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150°C.

  • Desolvation Temperature: 400°C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 2-Ethylhexyl acetate: Precursor ion [M+H]⁺ m/z 173.1 -> Product ion m/z 117.1

    • 2-Ethylhexyl acetate-d17: Precursor ion [M+H]⁺ m/z 190.2 -> Product ion m/z 124.1

Visualizing the Workflow

The following diagram illustrates the logical flow of the cross-validation process, from sample preparation to data analysis and method comparison.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

A Comparative Guide to Uncertainty Estimation in Measurements with 2-Ethylhexyl acetate-d17

For researchers, scientists, and drug development professionals, the accurate quantification of analytes is paramount. The use of internal standards in analytical methods is a cornerstone of achieving reliable results, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive comparison of using a deuterated internal standard, 2-Ethylhexyl acetate-d17, versus non-deuterated alternatives for the quantitative analysis of 2-Ethylhexyl acetate. The principles and methodologies discussed herein are supported by established analytical practices and guidelines on measurement uncertainty.

The Gold Standard: Why Deuterated Internal Standards Excel

In quantitative analysis, an ideal internal standard (IS) should mimic the physicochemical properties of the analyte to compensate for variations throughout the analytical process, including sample preparation, injection volume, and instrument response. Deuterated internal standards, such as 2-Ethylhexyl acetate-d17, are considered the "gold standard" because their chemical and physical behavior is nearly identical to their non-deuterated counterparts.[1] This close similarity ensures that any analyte loss or variability during the analysis is mirrored by the internal standard, leading to a more accurate and precise final measurement.[1][2]

Non-deuterated internal standards, typically structural analogs of the analyte, may have different extraction efficiencies, chromatographic retention times, and ionization responses in the mass spectrometer. These differences can introduce a bias in the quantification, leading to a higher measurement uncertainty.[1]

Quantitative Performance Comparison

Performance Parameter	2-Ethylhexyl acetate-d17 (Deuterated IS)	Non-Deuterated IS (e.g., Dodecane)	Key Advantages of Deuterated IS
Precision (Repeatability, %RSD)	< 2%	< 5%	Tighter control over random errors.[3]
Intermediate Precision (%RSD)	< 3%	< 7%	More robust and reproducible results across different days and analysts.[3][4]
Accuracy (Recovery)	98 - 102%	90 - 110%	More effective compensation for analyte loss during sample preparation.[3][5]
Linearity (Correlation Coefficient, r²)	≥ 0.999	≥ 0.995	A more reliable calibration curve over a wider concentration range.[5]
Expanded Measurement Uncertainty (k=2)	Typically 5 - 10%	Typically 10 - 20%	A smaller uncertainty budget reflects a more accurate and reliable measurement.[6]

Note: The values presented in this table are representative of typical performance for GC-MS methods and are intended for comparative purposes. Actual performance will depend on the specific method, matrix, and laboratory conditions.

Experimental Protocols

General Protocol for the Quantification of 2-Ethylhexyl Acetate using GC-MS with a Deuterated Internal Standard

This protocol is adapted from established methods for volatile organic compounds and provides a framework for the analysis of 2-Ethylhexyl acetate in a solvent matrix.[7]

1.1. Materials and Reagents

• 2-Ethylhexyl acetate (analytical standard)

• 2-Ethylhexyl acetate-d17 (internal standard)

• Methanol or other suitable solvent (GC grade)

• Helium (carrier gas, 99.999% purity)

• Calibrated volumetric flasks and pipettes

1.2. Preparation of Standard and Sample Solutions

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of 2-Ethylhexyl acetate and 2-Ethylhexyl acetate-d17 in methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the 2-Ethylhexyl acetate stock solution to cover the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard Spiking: Add a constant concentration of 2-Ethylhexyl acetate-d17 to each calibration standard and sample (e.g., 20 µg/mL).

• Sample Preparation: Dilute the unknown sample with methanol to fall within the calibration range and spike with the same constant concentration of the internal standard.

1.3. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 2-Ethylhexyl acetate: m/z 43, 57, 83

  • 2-Ethylhexyl acetate-d17: m/z 46, 60, 90

1.4. Data Analysis and Quantification

• Construct a calibration curve by plotting the ratio of the peak area of 2-Ethylhexyl acetate to the peak area of 2-Ethylhexyl acetate-d17 against the concentration of 2-Ethylhexyl acetate.

• Determine the concentration of 2-Ethylhexyl acetate in the unknown samples by calculating the peak area ratio and interpolating from the calibration curve.

Mandatory Visualizations

Workflow for Uncertainty Estimation in GC-MS Analysis

The following diagram illustrates the key steps involved in estimating the measurement uncertainty for the GC-MS analysis of 2-Ethylhexyl acetate, following the principles outlined in the EURACHEM/CITAC Guide.[8][9]

Caption: A flowchart outlining the systematic approach to estimating measurement uncertainty in GC-MS analysis.

Logical Relationship of Internal Standard Performance

The following diagram illustrates the logical relationship between the choice of internal standard and the resulting measurement uncertainty.

Caption: A diagram showing how the properties of an internal standard influence measurement uncertainty.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. environics.com [environics.com]
• 4. azolifesciences.com [azolifesciences.com]
• 5. mdpi.com [mdpi.com]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. d-nb.info [d-nb.info]
• 8. scribd.com [scribd.com]
• 9. eurachem.org [eurachem.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Ethylhexyl Acetate-d17: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of 2-Ethylhexyl acetate-d17, ensuring operational safety and regulatory compliance.

This document provides procedural guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of 2-Ethylhexyl acetate-d17. Adherence to these protocols is critical for maintaining a safe laboratory environment and ensuring environmental responsibility. The following procedures are based on established safety data for 2-Ethylhexyl acetate.

Immediate Safety Protocols

In the event of a spill or accidental release, the following steps should be immediately initiated:

• Ensure Proper Ventilation: Immediately ensure the area is well-ventilated to disperse any vapors.

• Eliminate Ignition Sources: Remove all sources of ignition from the area, as 2-Ethylhexyl acetate is a combustible liquid.[1]

• Don Personal Protective Equipment (PPE): Wear appropriate protective gear, including gloves, safety goggles or glasses, and a lab coat.[2][3]

• Containment: For spills, contain the liquid with a non-flammable absorbent material such as sand, diatomite, or universal binders.[2][4]

• Collection: Carefully collect the absorbed material and place it into a suitable, labeled, and closed container for disposal.[2][3][5]

Step-by-Step Disposal Procedure

The proper disposal of 2-Ethylhexyl acetate-d17, as with its non-deuterated counterpart, must be handled by a licensed waste disposal contractor.

• Waste Collection: Collect all waste materials, including the chemical itself, any contaminated absorbents, and personal protective equipment, in designated and clearly labeled containers.[2]

• Labeling: Ensure all waste containers are accurately labeled with their contents, including the chemical name "2-Ethylhexyl acetate-d17".

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[1][2]

• Professional Disposal: Arrange for the disposal of the waste through a licensed and approved waste disposal plant.[1][2][6] Incineration or landfill may be considered if recycling is not a viable option.[2]

• Regulatory Compliance: All disposal activities must be conducted in accordance with local, state, and federal regulations.

Quantitative Data

No specific quantitative data for the disposal of 2-Ethylhexyl acetate-d17 was found in the provided search results. The following table reflects the available physical and chemical properties relevant to handling and disposal.

Property	Value
Molecular Formula	C10H3D17O2
Molecular Weight	~189.4 g/mol
Flash Point	71 °C / 159.8 °F[1]
Boiling Point	197 °C / 386.6 °F[1]
Solubility	Immiscible in water. Soluble in ether and ethanol.[2]
Specific Gravity	0.870[1]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Ethylhexyl acetate-d17.

Disposal workflow for 2-Ethylhexyl acetate-d17.

References

• 1. fishersci.com [fishersci.com]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 103-09-3 Name: 2-ethylhexyl acetate [xixisys.com]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Ethylhexyl acetate-d17

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 2-Ethylhexyl acetate-d17 in a laboratory setting. The information is tailored for researchers, scientists, and drug development professionals to ensure safe and compliant laboratory practices.

I. Hazard Identification and Classification

2-Ethylhexyl acetate is classified as a combustible liquid and a skin irritant.[1][2][3] It may also be toxic to aquatic life.[1] While this guide specifically addresses the deuterated isotope (d17), the safety precautions are based on the well-documented properties of 2-Ethylhexyl acetate.

II. Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Wear solvent-resistant gloves (e.g., nitrile rubber).	To prevent skin contact and potential irritation.[1][2][3]
Eye and Face Protection	Use safety glasses with side-shields or chemical safety goggles.[2][3][4] A face shield may be necessary where splashing is possible.[5]	To protect eyes from splashes and vapors.
Skin and Body Protection	Wear a lab coat or other protective clothing to prevent skin exposure.[1][3]	To minimize the risk of accidental skin contact.
Respiratory Protection	Generally not required under normal use conditions with adequate ventilation.[3][6]	Use an approved respirator if ventilation is inadequate or if working with large quantities.

III. Physicochemical and Toxicological Data

Property	Value	Reference
CAS Number	103-09-3 (non-deuterated)	[1][2][3][6]
Molecular Formula	C10H20O2	[1]
Molecular Weight	172.27 g/mol	[1]
Appearance	Water-white liquid	[7]
Boiling Point	192°C (378°F)	[7]
Flash Point	71°C (159.8°F) - 71°C (160°F)	[7][8]
Specific Gravity	0.873	[7]
Oral LD50 (Rat)	>3,000 mg/kg - >5,000 mg/kg	[1][6]

IV. Standard Operating Procedures

A. Experimental Workflow Diagram

Caption: Safe handling workflow for 2-Ethylhexyl acetate-d17.

B. Detailed Experimental Protocol

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) before use.

  • Ensure a chemical fume hood is operational and use it for all manipulations of 2-Ethylhexyl acetate-d17.

  • Verify that an eyewash station and safety shower are readily accessible.[2][3]

  • Don the required PPE: nitrile gloves, safety goggles, and a lab coat.

• Handling and Use:

  • Ground all containers and transfer equipment to prevent static discharge, as the substance is a combustible liquid.[9]

  • Use only non-sparking tools.[9]

  • Keep containers tightly closed when not in use to minimize vapor inhalation.[1]

  • Avoid contact with skin and eyes.

  • Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] No smoking in the handling area.[1][2][3]

• Storage:

  • Store in a cool, dry, and well-ventilated area.[1][2][3]

  • Keep containers tightly closed and in an upright position to prevent leakage.[1]

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1]

V. Emergency and Disposal Plans

A. First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek medical attention.[2][3][10]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[1][2][3][10]
Eye Contact	Immediately rinse eyes with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.[2][3]
Ingestion	Do NOT induce vomiting. Clean mouth with water and seek immediate medical attention.[1][2][3]

B. Spill and Leak Procedures

• Minor Spills:

  • Eliminate all ignition sources.[9]

  • Ventilate the area.

  • Absorb the spill with an inert, non-combustible material such as sand, diatomite, or universal binders.[6]

  • Collect the absorbed material into a suitable container for disposal.

• Major Spills:

  • Evacuate the area immediately.

  • Alert the appropriate emergency response team.

  • Prevent the spill from entering drains or waterways.[6]

C. Waste Disposal

• Dispose of contents and containers in accordance with local, regional, and national regulations.[1][3]

• Do not mix with other waste.

• Handle uncleaned containers as you would the product itself.

D. Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, water spray, or alcohol-resistant foam.[2][3][6]

• Unsuitable Extinguishing Media: Do not use a direct water stream.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

References

• 1. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. scantecnordic.se [scantecnordic.se]
• 5. 2-Ethylhexyl Acetate | C10H20O2 | CID 7635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. ETHYL HEXYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 8. scribd.com [scribd.com]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]